Quizalofop-ethyl-d3

Core Science & Biosynthesis

An In-depth Technical Guide to Quizalofop-ethyl-d3: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties, structure, and analytical methodologies related to Quizalofop-ethyl-d3. The information is intended for researchers, scientists, and professionals in drug development and agrochemical studies.

Chemical Properties

Quizalofop-ethyl-d3 is a deuterated analog of Quizalofop-ethyl, a selective, post-emergence herbicide. The deuterium (B1214612) labeling is typically on the ethyl propionate (B1217596) group.[1][2][3][4] Below is a summary of its key chemical properties.

Property	Value	Reference
IUPAC Name	rac-ethyl (2R)-2-{4-[(6-chloroquinoxalin-2-yl)oxy]phenoxy}propanoate-d3	[5] (for non-deuterated)
Synonyms	(±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3), Quizalofop Ethyl D3 (methyl D3)	[1][6]
CAS Number	1398065-84-3	[1][2][3][4][6]
Molecular Formula	C₁₉H₁₄D₃ClN₂O₄	[3]
Molecular Weight	375.82 g/mol	[1][2][3][6][7]
Isotopic Enrichment	≥98 atom % D	[2][4]
Chemical Purity	min 98%	[2]
Appearance	White solid/crystals (for non-deuterated form)	[8]
Storage Conditions	Store at room temperature	[4]

Properties of the non-deuterated form, Quizalofop-ethyl, are often used as a reference.

Property (Quizalofop-ethyl)	Value	Reference
Molecular Formula	C₁₉H₁₇ClN₂O₄	[8][9]
Molecular Weight	372.80 g/mol	[8][9]
Melting Point	76-77°C	[9]
Boiling Point	503.9 ± 50.0 °C at 760 mmHg	[9]
Density	1.3 ± 0.1 g/cm³	[9]
Vapor Pressure	6.49 x 10⁻⁹ mm Hg @ 20 °C	[8]
LogP	4.3 - 4.65	[8][9]
Stability	Stable at 50 °C for 90 days; Unstable to light	[8]

Chemical Structure

Quizalofop-ethyl-d3 is structurally identical to Quizalofop-ethyl, with the exception of three deuterium atoms replacing three hydrogen atoms on the terminal methyl group of the ethyl ester. Quizalofop-ethyl itself is a racemic mixture of (R)- and (S)-enantiomers.[10][11] The herbicidally active isomer is the (R)-enantiomer, known as Quizalofop-P-ethyl.[11][12][13] The core structure consists of a quinoxaline (B1680401) ring linked to a phenoxy group, which in turn is connected to a propionate ethyl ester.

The chemical name, ethyl (±)-2-[4-(6-chloro-2-quinoxalinyloxy)phenoxy]propionate-d3, describes this structure.

Mode of Action: Inhibition of Acetyl-CoA Carboxylase

Quizalofop-P-ethyl, the active enantiomer of Quizalofop-ethyl, functions by inhibiting the enzyme Acetyl-CoA Carboxylase (ACCase).[13][14] In plants, ACCase is a critical enzyme in the biosynthesis of fatty acids. By inhibiting this enzyme, Quizalofop-P-ethyl disrupts the production of lipids, which are essential for building cell membranes and for energy storage. This disruption ultimately leads to the death of susceptible grass species, while broadleaf plants, which have a less sensitive form of ACCase, are generally unaffected.[13][14]

Caption: Mode of action of Quizalofop-P-ethyl via inhibition of ACCase.

Experimental Protocols

A common method for synthesizing Quizalofop-P-ethyl involves a two-step reaction.[15]

Step 1: Preparation of Ethyl S(-)-tosyllactate

• Reactants: p-toluenesulfonyl chloride and L-ethyl lactate (B86563).

• Base: A liquid organic tertiary amine is used as the base.

• Conditions: The reaction is carried out in a solvent-free and desiccant-free system. This approach avoids the hydrolysis of L-ethyl lactate and reduces impurities.[15]

Step 2: Synthesis of Quizalofop-P-ethyl

• Reactants: The intermediate, ethyl S(-)-tosyllactate, is reacted with 6-chloro-2-(4-hydroxyphenoxy) quinoxaline.

• Result: This reaction yields Quizalofop-P-ethyl with high chemical content (≥98%) and high optical purity (R/S > 99/1).[15]

A key intermediate in the synthesis of Quizalofop-ethyl is 2-Hydroxy-6-chloroquinoxaline.[16]

This protocol describes the determination of Quizalofop-p-ethyl and its metabolites in soil using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[17][18]

1. Sample Extraction:

• A 5 g soil sample is extracted by shaking with an acetonitrile (B52724) - 6% phosphoric acid in water (80:20, v/v) solution.[18]

2. Sample Preparation for LC-MS/MS:

• An aliquot of the extract is diluted with an acetonitrile-water (90:10, v/v) solution for the analysis of Quizalofop-p-ethyl.[18]

3. LC-MS/MS Analysis:

• Instrumentation: High-Performance Liquid Chromatograph coupled with a tandem mass spectrometer (LC-MS/MS).

• Detection: The final determination is performed by LC-MS/MS. For Quizalofop-p-ethyl, the transition at m/z 373.0 → 299.0 is monitored in positive mode for primary quantification.[17]

• Quantitation: The Limit of Quantitation (LOQ) for Quizalofop-p-ethyl in soil is 0.005 mg/kg.[17][18]

Caption: Analytical workflow for Quizalofop-p-ethyl determination in soil.

This protocol outlines a High-Performance Liquid Chromatography (HPLC) method for quantifying Quizalofop-ethyl.[19]

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• Column: Silica, 30 cm x 4.6 mm id., 5 µm particle size.[19]

2. Reagents:

• Mobile Phase: Hexane: 1,4-Dioxane (95:5 v/v).[19]

• Internal Standard: Dibutyl phthalate (B1215562).[19]

• Quizalofop-ethyl reference standard of known purity.

3. Solution Preparation:

• Internal Standard Solution: Accurately weigh ~25 mg of Dibutyl phthalate and dilute to 25 ml with the mobile phase.[19]

• Standard Solution: Accurately weigh ~25.0 mg of Quizalofop-ethyl reference standard, dissolve in 25 ml of mobile phase. Take 1 ml of this solution, add 3 ml of the internal standard solution, and make up the volume to 10 ml with the mobile phase.[19]

• Sample Solution: Prepare in the same manner as the standard solution, using the sample to be analyzed.[19]

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.[19]

• Injection Volume: 20 µl.[19]

• Detection: UV at 260 nm.[19]

5. Calculation:

• The percentage of Quizalofop-ethyl by mass is calculated by comparing the peak areas of the sample and the standard relative to the internal standard.[19]

References

• 1. (±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3) [lgcstandards.com]
• 2. (±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3) [lgcstandards.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 6. Quizalofop-ethyl D3 (3,3,3 D3) 100 µg/mL in Acetone [lgcstandards.com]
• 7. (±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3) [lgcstandards.com]
• 8. Quizalofop-ethyl | C19H17ClN2O4 | CID 53518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. quizalofop-P-ethyl | CAS#:100646-51-3 | Chemsrc [chemsrc.com]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. Quizalofop (Ref: CGA 287422) [sitem.herts.ac.uk]
• 12. Quizalofop-p-ethyl | C19H17ClN2O4 | CID 1617113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 14. Quizalofop - Wikipedia [en.wikipedia.org]
• 15. CN106432109A - Preparation method of quizalofop-P-ethyl - Google Patents [patents.google.com]
• 16. nbinno.com [nbinno.com]
• 17. epa.gov [epa.gov]
• 18. epa.gov [epa.gov]
• 19. ppqs.gov.in [ppqs.gov.in]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Quizalofop-ethyl-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of the herbicide Quizalofop-ethyl, with a specific focus on the preparation of its deuterated isotopologue, Quizalofop-ethyl-d3. This document details the synthetic pathways, experimental protocols, and the mechanism of action of this herbicide. The inclusion of a deuterated standard is critical for metabolic studies, environmental fate analysis, and as an internal standard in quantitative mass spectrometry-based assays.

Introduction to Quizalofop-ethyl

Quizalofop-ethyl is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate class of compounds.[1] It is effective for the control of annual and perennial grass weeds in a variety of broadleaf crops.[2] The herbicidal activity of Quizalofop-ethyl is primarily attributed to the (R)-enantiomer, known as Quizalofop-P-ethyl.[2][3] Its mode of action involves the inhibition of acetyl-CoA carboxylase (ACCase), a critical enzyme in the biosynthesis of fatty acids in plants.[1][3][4] This inhibition disrupts cell membrane formation and ultimately leads to the death of the target weed.[4]

Synthesis of Quizalofop-ethyl

The synthesis of Quizalofop-ethyl is a multi-step process that typically involves the coupling of a substituted quinoxaline (B1680401) moiety with an aryloxyphenoxypropionate group. Several synthetic routes have been reported, with a common pathway outlined below.

A prevalent method for the synthesis of Quizalofop-P-ethyl involves the reaction of 2,6-dichloroquinoxaline (B50164) with hydroquinone (B1673460) to form the intermediate 2-(6-chloroquinoxalin-2-yloxy)phenol.[5] This intermediate is then subjected to stereoselective alkylation with ethyl (S)-2-bromopropionate to yield the final product.[5] An alternative approach begins with L-lactic acid, which is converted to R(+)2-(4-hydroxyphenoxy) ethyl propionate (B1217596) (HPE). HPE is subsequently reacted with 2,6-dichloroquinoxaline to produce Quizalofop-P-ethyl.[6]

Isotopic Labeling: Synthesis of Quizalofop-ethyl-d3

For the synthesis of Quizalofop-ethyl-d3, a deuterated starting material is introduced into the synthetic scheme. A logical and stable position for the deuterium (B1214612) label is on the ethyl ester group. This can be achieved by using ethanol-d3 (CD3CH2OH) in the final esterification step of the Quizalofop acid. The following protocol outlines a plausible synthesis for Quizalofop-ethyl-d3, assuming the "d3" refers to the terminal methyl group of the ethyl ester.

Experimental Protocol: Synthesis of Quizalofop-ethyl-d3

This protocol is a representative procedure based on established synthetic methods for Quizalofop-ethyl, adapted for deuterium labeling.

Step 1: Synthesis of 4-(6-chloro-2-quinoxalinyloxy)phenol

• To a stirred solution of 2,6-dichloroquinoxaline (1.0 eq) and hydroquinone (1.1 eq) in a suitable solvent such as dimethylformamide (DMF), add potassium carbonate (2.5 eq) as a base.

• Heat the reaction mixture at 80-90 °C for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Acidify the aqueous solution with a dilute acid (e.g., 1N HCl) to precipitate the product.

• Filter the precipitate, wash with water, and dry under vacuum to yield 4-(6-chloro-2-quinoxalinyloxy)phenol.

Step 2: Synthesis of Quizalofop Acid

• In a reaction vessel, dissolve the 4-(6-chloro-2-quinoxalinyloxy)phenol (1.0 eq) from Step 1 in a suitable solvent like acetone.

• Add potassium carbonate (2.0 eq) and ethyl 2-bromopropionate (1.2 eq).

• Reflux the mixture for 8-12 hours, monitoring by TLC.

• After the reaction is complete, filter off the inorganic salts and evaporate the solvent under reduced pressure.

• Dissolve the residue in a suitable solvent and hydrolyze the ester using an aqueous solution of sodium hydroxide (B78521) at room temperature to yield the sodium salt of Quizalofop acid.

• Acidify the reaction mixture with a dilute acid to precipitate Quizalofop acid.

• Filter, wash with water, and dry the product.

Step 3: Esterification to Quizalofop-ethyl-d3

• Suspend Quizalofop acid (1.0 eq) in toluene.

• Add a catalytic amount of a strong acid, such as sulfuric acid.

• Add ethanol-d3 (CD3CH2OH) (1.5 eq) to the mixture.

• Heat the reaction to reflux and remove the water formed during the reaction using a Dean-Stark apparatus.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and wash with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain Quizalofop-ethyl-d3.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of Quizalofop-ethyl and the proposed synthesis of Quizalofop-ethyl-d3. Actual yields and isotopic enrichment may vary based on reaction conditions and purification efficiency.

Parameter	Quizalofop-ethyl	Quizalofop-ethyl-d3 (Proposed)
Molecular Formula	C19H17ClN2O4	C19H14D3ClN2O4
Molecular Weight	372.81 g/mol	375.83 g/mol
Typical Yield	80-90%	75-85%
Purity (by HPLC)	>98%	>98%
Isotopic Enrichment	N/A	>98% (as determined by MS)

Visualization of Pathways and Workflows

Diagram 1: Synthetic Pathway of Quizalofop-ethyl-d3

Caption: Synthetic route for Quizalofop-ethyl-d3.

Diagram 2: Mechanism of Action of Quizalofop-ethyl

Caption: Mechanism of action of Quizalofop-ethyl.

Conclusion

This technical guide outlines the synthesis of Quizalofop-ethyl and provides a detailed, plausible protocol for the preparation of its deuterated analog, Quizalofop-ethyl-d3. The availability of such isotopically labeled standards is indispensable for advanced research in herbicide metabolism, environmental monitoring, and the development of robust analytical methodologies. The provided diagrams visually summarize the synthetic pathway and the herbicidal mode of action, offering a clear and concise reference for researchers in the field.

References

• 1. Ethyl propionate - Wikipedia [en.wikipedia.org]
• 2. Ethyl propionate synthesis - chemicalbook [chemicalbook.com]
• 3. Synthesis of deuterium-labeled 2-quinoxalinecarboxylic acid and 3-methylquinoxaline-2-carboxylic acid from deuterium aniline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. books.rsc.org [books.rsc.org]
• 5. ETHYL PROPIONATE - Ataman Kimya [atamanchemicals.com]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Herbicidal Mechanism of Action of Quizalofop-ethyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quizalofop-ethyl is a selective, post-emergence herbicide renowned for its efficacy in controlling annual and perennial grass weeds in a multitude of broadleaf crops. Belonging to the aryloxyphenoxypropionate ("fop") chemical family, its mode of action is centered on the specific inhibition of the enzyme Acetyl-CoA Carboxylase (ACCase). This guide provides a comprehensive technical overview of the molecular mechanism of Quizalofop-ethyl, its metabolic activation, the basis of its selectivity, and quantitative measures of its efficacy. Detailed experimental protocols for studying its mechanism of action are also provided, along with visual representations of key pathways and workflows to facilitate a deeper understanding for research and development professionals. The deuterated analogue, Quizalofop-ethyl-d3, serves as an internal standard for analytical quantification and is not intended for herbicidal use.

Core Mechanism of Action: Inhibition of Acetyl-CoA Carboxylase (ACCase)

Quizalofop-ethyl's herbicidal activity stems from its potent and specific inhibition of the Acetyl-CoA Carboxylase (ACCase) enzyme.[1] This enzyme is pivotal in the biosynthesis of fatty acids, catalyzing the first committed step: the ATP-dependent carboxylation of acetyl-CoA to form malonyl-CoA.[2][3] Fatty acids are essential components of cell membranes and are crucial for the storage of energy and the synthesis of various signaling molecules.

Metabolic Activation

Quizalofop-ethyl is a pro-herbicide. Following its application and absorption through the foliage of the target grass weed, it is rapidly hydrolyzed within the plant to its biologically active form, Quizalofop acid. This conversion is a critical step for its herbicidal activity, as it is the acid form that directly interacts with and inhibits the ACCase enzyme.

Disruption of Fatty Acid Synthesis

By inhibiting ACCase, Quizalofop acid effectively blocks the production of malonyl-CoA, the primary building block for the elongation of fatty acid chains. This disruption of lipid biosynthesis has catastrophic consequences for the plant, particularly in rapidly growing tissues such as meristems. The inability to produce new cell membranes halts cell division and overall growth. Symptoms in susceptible grass weeds, such as chlorosis (yellowing) of new leaves and necrosis (tissue death) at the growing points, typically become visible within a few days of application, leading to the eventual death of the plant.[1]

Translocation

Quizalofop-ethyl is a systemic herbicide. After foliar absorption, it is translocated throughout the plant via the phloem to areas of active growth, including the growing points of shoots and roots, where it accumulates and exerts its inhibitory effect on ACCase.[1]

Quantitative Data on Herbicidal Efficacy

The efficacy of Quizalofop-ethyl can be quantified through in vitro enzyme inhibition assays (IC50 values) and whole-plant dose-response studies (GR50 values).

In Vitro ACCase Inhibition (IC50)

The IC50 value represents the concentration of the herbicide required to inhibit 50% of the ACCase enzyme activity. Lower IC50 values indicate greater potency.

Plant Species	Biotype	IC50 (µM) of Quizalofop acid	Reference
Avena fatua (Wild Oat)	Susceptible	Data not specified	[4]
Avena fatua (Wild Oat)	Resistant	Data not specified	[4]
Echinochloa crus-galli (Barnyardgrass)	Susceptible	5.6 (as g ai ha⁻¹)	[5]
Echinochloa crus-galli (Barnyardgrass)	Resistant	75.8 (as g ai ha⁻¹)	[5]
Lolium rigidum (Rigid Ryegrass)	Susceptible	Data not specified
Setaria viridis (Green Foxtail)	Susceptible	Data not specified

Note: Specific IC50 values for Quizalofop-ethyl against a wide range of susceptible grass species are not consistently reported in the readily available literature. The provided data for Echinochloa crus-galli is presented as g ai ha⁻¹ from a whole-plant assay, which is indicative of GR50 rather than a direct in vitro IC50 value.

Whole-Plant Growth Reduction (GR50)

The GR50 value is the dose of the herbicide required to cause a 50% reduction in plant growth (typically measured as biomass) compared to an untreated control.

Weed Species	Biotype	GR50 (g ai ha⁻¹)	Reference
Avena fatua (Wild Oat)	Susceptible	<100	[4]
Avena fatua (Wild Oat)	Resistant (R1)	>800	[4]
Avena fatua (Wild Oat)	Resistant (R2)	109.8	[4]
Avena fatua (Wild Oat)	Resistant (R3)	194.8	[4]
Avena fatua (Wild Oat)	Resistant (R5)	318.5	[4]
Avena fatua (Wild Oat)	Resistant (R6)	194.8	[4]
Echinochloa crus-galli (Barnyardgrass)	Susceptible	5.6	[5]
Echinochloa crus-galli (Barnyardgrass)	Resistant	75.8	[5]
Lolium multiflorum (Italian Ryegrass)	Susceptible	33.97 (C50)	[6]

Note: C50 values from the reference are analogous to GR50.

Experimental Protocols

Protocol for ACCase Extraction from Plant Tissue

This protocol is a generalized procedure for the extraction of ACCase from grass weed leaf tissue for subsequent activity assays.

• Harvesting and Freezing: Harvest 5-10 grams of fresh, young leaf tissue from actively growing plants. Immediately flash-freeze the tissue in liquid nitrogen to halt metabolic activity. Store at -80°C until use.

• Homogenization: Grind the frozen leaf tissue to a fine powder using a pre-chilled mortar and pestle with liquid nitrogen.

• Extraction Buffer Preparation: Prepare a suitable extraction buffer. A common composition includes: 100 mM Tricine-KOH (pH 8.0), 1 mM EDTA, 10% (v/v) glycerol, 2 mM dithiothreitol (B142953) (DTT), and 1 mM phenylmethylsulfonyl fluoride (B91410) (PMSF) added just before use to inhibit protease activity.[7]

• Extraction: Add the powdered tissue to the ice-cold extraction buffer at a ratio of approximately 1:5 (w/v). Homogenize further using a blender or homogenizer for 1-2 minutes on ice.

• Filtration and Centrifugation: Filter the homogenate through four layers of cheesecloth to remove large debris. Centrifuge the filtrate at 10,000 x g for 20 minutes at 4°C.

• Second Centrifugation: Carefully collect the supernatant and centrifuge again at 100,000 x g for 60 minutes at 4°C to pellet microsomes and further clarify the extract.

• Supernatant Collection: The resulting supernatant contains the soluble ACCase and is ready for use in activity assays or for further purification. Determine the protein concentration using a standard method such as the Bradford assay.

Protocol for Spectrophotometric ACCase Activity Assay

This protocol outlines a non-radioactive method for determining ACCase activity.

• Principle: This assay couples the production of malonyl-CoA by ACCase to the NADPH-dependent reduction of malonyl-CoA by a recombinant malonyl-CoA reductase, leading to a decrease in absorbance at 340 nm.[8]

• Reagents:

  • Assay Buffer: 100 mM MOPS-KOH (pH 7.8), 5 mM MgCl₂, 1 mM DTT.

  • ATP solution: 100 mM.

  • Sodium Bicarbonate (NaHCO₃) solution: 1 M.

  • NADPH solution: 10 mM.

  • Acetyl-CoA solution: 20 mM.

  • Malonyl-CoA Reductase (recombinant).

  • Plant protein extract (from Protocol 3.1).

  • Quizalofop acid (or other inhibitors) dissolved in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well microplate or cuvette, prepare a reaction mixture containing the assay buffer, ATP, NaHCO₃, NADPH, and malonyl-CoA reductase.

  • Add the plant protein extract to the reaction mixture.

  • For inhibition studies, add varying concentrations of Quizalofop acid to the wells. Include a solvent control (e.g., DMSO).

  • Pre-incubate the mixture at a constant temperature (e.g., 30°C) for 5-10 minutes.

  • Initiate the reaction by adding acetyl-CoA.

  • Immediately begin monitoring the decrease in absorbance at 340 nm over time using a spectrophotometer. The rate of NADPH oxidation is proportional to the ACCase activity.

• Data Analysis: Calculate the rate of reaction from the linear portion of the absorbance vs. time plot. For inhibition studies, plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Protocol for Whole-Plant Dose-Response Bioassay

This protocol describes a standard method for evaluating the efficacy of post-emergence herbicides like Quizalofop-ethyl on whole plants.[9]

• Plant Material and Growth Conditions:

  • Grow the target grass weed species from seed in pots containing a standardized soil or potting mix.

  • Maintain the plants in a greenhouse or growth chamber with controlled temperature, light, and humidity to ensure uniform growth.

  • Thin seedlings to a consistent number per pot (e.g., 3-5 plants).

• Herbicide Application:

  • Apply Quizalofop-ethyl when the plants have reached a specific growth stage (e.g., 2-4 leaf stage).

  • Prepare a range of herbicide concentrations to be tested, including a zero-dose control.

  • Use a laboratory track sprayer to apply the herbicide uniformly to the foliage at a constant volume and pressure.

• Experimental Design:

  • Arrange the pots in a randomized complete block design to minimize the effects of environmental variability within the greenhouse.

  • Include at least four replicates for each herbicide dose.

• Data Collection:

  • After a set period (e.g., 21 days after treatment), visually assess the percentage of weed control on a scale of 0% (no effect) to 100% (complete plant death).

  • Harvest the above-ground biomass from each pot, dry it in an oven at a constant temperature (e.g., 70°C) until a constant weight is achieved, and record the dry weight.

• Data Analysis:

  • Calculate the percentage of growth reduction for each dose relative to the untreated control.

  • Use a non-linear regression analysis (e.g., a four-parameter log-logistic model) to fit the dose-response data and calculate the GR50 value.

Visualizations

Signaling Pathway of ACCase Inhibition

Caption: Mechanism of action of Quizalofop-ethyl via ACCase inhibition.

Experimental Workflow for Herbicide Efficacy Testing

Caption: Generalized workflow for whole-plant herbicide efficacy bioassay.

Logical Relationship of Herbicide Selectivity

Caption: Basis of selectivity of Quizalofop-ethyl between grasses and broadleaf plants.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. Frontiers | Emerging possibilities in the advancement of herbicides to combat acetyl-CoA carboxylase inhibitor resistance [frontiersin.org]
• 3. tandfonline.com [tandfonline.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. scielo.br [scielo.br]
• 7. Frontiers | Herbicidal Activity and Molecular Docking Study of Novel ACCase Inhibitors [frontiersin.org]
• 8. A spectrophotometric assay for measuring acetyl-coenzyme A carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]

The Use of Deuterated Quizalofop-ethyl as an Internal Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of deuterated quizalofop-ethyl (B1680411) as an internal standard for the quantitative analysis of quizalofop-ethyl, a widely used herbicide. Accurate quantification of pesticide residues is critical for ensuring food safety, environmental monitoring, and regulatory compliance. The use of stable isotope-labeled internal standards, such as deuterated quizalofop-ethyl, is a cornerstone of robust and reliable analytical methodology, particularly in complex matrices. This guide will detail the principles of its use, experimental protocols, and data presentation.

Introduction to Quizalofop-ethyl and the Role of Internal Standards

Quizalofop-ethyl is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate class. It is effective in controlling annual and perennial grass weeds in a variety of broadleaf crops. Its mode of action involves the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid synthesis in susceptible plants.

The determination of quizalofop-ethyl residues in environmental and agricultural samples is essential. Analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) are commonly employed for this purpose due to their high sensitivity and selectivity. However, the accuracy of these methods can be compromised by matrix effects, where components of the sample other than the analyte of interest interfere with the ionization process, leading to either suppression or enhancement of the analytical signal.

To mitigate these effects, a stable isotope-labeled internal standard is the preferred approach. A deuterated analog of the analyte, in this case, deuterated quizalofop-ethyl, is an ideal internal standard. It co-elutes with the non-labeled analyte and experiences similar matrix effects and variations in sample preparation and instrument response. By measuring the ratio of the analyte to the internal standard, accurate quantification can be achieved. A commercially available deuterated version is (±)-Quizalofop-ethyl-d3, where the three hydrogen atoms on the terminal methyl group of the propionate (B1217596) moiety are replaced with deuterium (B1214612).[1]

Synthesis of Deuterated Quizalofop-ethyl

While detailed synthesis schemes for deuterated quizalofop-ethyl are not widely published, a plausible route can be inferred from the known synthesis of quizalofop-ethyl. The synthesis of quizalofop-ethyl typically involves the reaction of 2-(4-hydroxyphenoxy)-6-chloroquinoxaline with an ethyl 2-halopropionate.

To introduce the deuterium label at the propionate-3,3,3-d3 position, the synthesis would likely utilize a deuterated starting material, such as ethyl 2-bromo-3,3,3-trideuteropropionate.

A generalized synthetic pathway is illustrated below:

Caption: Generalized synthetic pathway for (±)-Quizalofop-ethyl-d3.

Analytical Methodology: Quantification of Quizalofop-ethyl using Deuterated Internal Standard

The following protocol is a comprehensive guide for the analysis of quizalofop-ethyl in a complex matrix, such as soil, using (±)-Quizalofop-ethyl-d3 as an internal standard with LC-MS/MS. This protocol is adapted from established methods for pesticide residue analysis.

Experimental Protocol

3.1.1. Reagents and Materials

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (88% or higher), Ammonium formate.

• Standards: Quizalofop-ethyl (analytical standard), (±)-Quizalofop-ethyl-d3 (internal standard).

• Sample Matrix: Control (blank) soil samples.

• Extraction and Cleanup: QuEChERS salts, dispersive SPE (d-SPE) sorbents (e.g., PSA, C18, GCB).

3.1.2. Preparation of Standard Solutions

• Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of quizalofop-ethyl and (±)-Quizalofop-ethyl-d3 into separate 10 mL volumetric flasks. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the quizalofop-ethyl stock solution with acetonitrile to achieve concentrations ranging from, for example, 1 to 100 ng/mL.

• Internal Standard Spiking Solution: Prepare a working solution of (±)-Quizalofop-ethyl-d3 at a constant concentration (e.g., 50 ng/mL) in acetonitrile.

• Calibration Curve Standards: To each working standard solution, add a fixed amount of the internal standard spiking solution.

3.1.3. Sample Preparation (QuEChERS Method)

• Extraction: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. Add 10 mL of water and vortex. Add the internal standard spiking solution. Add 10 mL of acetonitrile and the QuEChERS extraction salts. Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tubes at ≥3000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing the appropriate sorbents. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed for 5 minutes.

• Dilution: Take an aliquot of the cleaned extract and dilute with the mobile phase for LC-MS/MS analysis.

The following diagram illustrates the sample preparation workflow:

Caption: QuEChERS-based sample preparation workflow.

3.1.4. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two transitions for both quizalofop-ethyl and (±)-Quizalofop-ethyl-d3 to ensure identity confirmation and accurate quantification. The precursor ion for the d3-analog will be 3 mass units higher than the non-labeled compound.

The principle of internal standard calibration is depicted below:

Caption: Workflow for internal standard calibration.

Data Presentation and Expected Performance

The use of a deuterated internal standard is expected to yield excellent analytical performance. The following tables summarize the expected quantitative data based on typical performance of validated methods for quizalofop-ethyl.

Table 1: LC-MS/MS Parameters for Quizalofop-ethyl and its Deuterated Internal Standard

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Quizalofop-ethyl	373.1	299.1	199.1
(±)-Quizalofop-ethyl-d3	376.1	302.1	202.1

Note: The exact m/z values may vary slightly depending on the instrument and adduct formation.

Table 2: Expected Method Validation Parameters

Parameter	Expected Value
Linearity (r²)	> 0.995
Limit of Quantification (LOQ)	≤ 0.01 mg/kg
Accuracy (Recovery)	80 - 120%
Precision (RSD)	< 15%

Conclusion

The use of deuterated quizalofop-ethyl, such as (±)-Quizalofop-ethyl-d3, as an internal standard provides a robust and reliable method for the accurate quantification of quizalofop-ethyl residues in complex matrices. This approach effectively compensates for variations in sample preparation and instrumental analysis, including matrix effects, leading to high-quality data that is essential for research, regulatory submissions, and safety assessments. The detailed protocol and expected performance characteristics outlined in this guide serve as a valuable resource for scientists and professionals in the field.

References

• 1. ( )-Quizalofop-ethyl-d3 (propionate-3,3,3-d3), CDN 0.01 g | Buy Online | CDN | Fisher Scientific [fishersci.fi]

Technical Guide to the Stability and Storage of Quizalofop-ethyl-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for Quizalofop-ethyl-d3. The information presented is critical for maintaining the integrity of this isotopically labeled compound, ensuring accurate and reproducible results in research and analytical applications. While specific stability data for the deuterated form is limited, this guide synthesizes available information for Quizalofop-ethyl-d3 and its non-labeled parent compound, Quizalofop-ethyl, to provide a thorough understanding of its chemical behavior.

Chemical Identity and Properties

Quizalofop-ethyl-d3 is a deuterated analog of Quizalofop-ethyl, a selective post-emergence herbicide. The deuterium (B1214612) labeling is typically on the ethyl group.

Table 1: Physicochemical Properties of Quizalofop-ethyl

Property	Value	Reference
Chemical Name	ethyl 2-[4-(6-chloroquinoxalin-2-yl)oxy]phenoxy]propanoate
Molecular Formula	C₁₉H₁₇ClN₂O₄
Molecular Weight	372.8 g/mol
Appearance	Colorless to white crystalline solid
Melting Point	91.7-92.1 °C
Solubility (at 20°C)	Water: 0.3 mg/L; Acetone: 111 g/L; Ethanol: 9 g/L; Xylene: 120 g/L
log Kow	4.28

Stability Profile

The stability of Quizalofop-ethyl-d3 is expected to be very similar to that of Quizalofop-ethyl. The primary factors influencing its stability are temperature, light, and pH.

Thermal Stability

Quizalofop-ethyl exhibits good stability at elevated temperatures in the absence of other stress factors.

Table 2: Thermal Stability of Quizalofop-ethyl

Condition	Observation	Reference
50°C	Stable for 90 days	[1]
40°C in organic solvents	Stable for 90 days	[1]

Photostability

Quizalofop-ethyl is susceptible to degradation upon exposure to light. Therefore, it is crucial to protect the compound from light during storage and handling.

Table 3: Photostability of Quizalofop-ethyl

Condition	Observation	Reference
Light Exposure	Unstable, with a half-life (DT50) of 10-30 days.	[1]

pH Stability

The stability of Quizalofop-ethyl is highly dependent on the pH of the medium. It is relatively stable in neutral to acidic conditions but degrades rapidly under alkaline conditions due to hydrolysis of the ethyl ester.

Table 4: pH Stability of Quizalofop-ethyl

pH	Stability	Reference
3-7	Stable	[1]
Alkaline (e.g., pH 9)	Unstable; rapid hydrolysis	[2]

Degradation Pathways

The primary degradation pathway for Quizalofop-ethyl is the hydrolysis of the ethyl ester to form its corresponding carboxylic acid, Quizalofop acid. This is the major metabolite and is generally more stable. Other degradation products can be formed through photodegradation and other stress conditions.

Caption: Primary degradation pathways of Quizalofop-ethyl-d3.

Storage and Handling Recommendations

Proper storage and handling are essential to maintain the purity and stability of Quizalofop-ethyl-d3.

Table 5: Recommended Storage and Handling Conditions for Quizalofop-ethyl-d3

Parameter	Recommendation	Rationale	Reference
Temperature	Store at room temperature (+20°C).	To minimize thermal degradation.
Light	Store in a light-resistant container. Avoid exposure to direct sunlight.	To prevent photodegradation.
Atmosphere	Store in a well-ventilated, dry place.	To prevent hydrolysis from atmospheric moisture.
Container	Store in the original, tightly sealed container.	To protect from light, moisture, and contamination.
Long-term Storage	Re-analyze for chemical purity after three years.	To ensure the integrity of the compound over extended periods.
Handling	Wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Avoid creating dust.	To prevent exposure and contamination.

Experimental Protocols

Stability-Indicating HPLC Method (Example)

A stability-indicating method is crucial for assessing the stability of Quizalofop-ethyl-d3 by separating the intact compound from its degradation products. The following is an example of an HPLC method that can be adapted for this purpose.

Caption: General workflow for a stability-indicating HPLC method.

Table 6: Example HPLC Parameters for Quizalofop-ethyl Analysis

Parameter	Condition	Reference
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	[3]
Mobile Phase	Acetonitrile:Water (e.g., 80:20 v/v)	[3]
Flow Rate	1.0 mL/min	[4]
Detection	UV at 237 nm or 260 nm	[4][5]
Injection Volume	20 µL	[4]
Column Temperature	Ambient or controlled (e.g., 25°C)	[5]

Protocol for Forced Degradation Study:

• Acid Hydrolysis: Treat the sample solution with 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Treat the sample solution with 0.1 M NaOH at room temperature for 1 hour.

• Oxidative Degradation: Treat the sample solution with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 70°C for 48 hours.

• Photodegradation: Expose the sample solution to UV light (254 nm) for 24 hours.

After exposure, neutralize the acid and base-treated samples and analyze all samples by the developed HPLC method to assess the extent of degradation and the formation of any new peaks.

Conclusion

Quizalofop-ethyl-d3 is a stable compound when stored under the recommended conditions. The primary degradation pathways are hydrolysis under alkaline conditions and photodegradation. To ensure the integrity of the compound, it is imperative to store it at room temperature, protected from light and moisture, in a tightly sealed container. For long-term storage, re-analysis of the compound's purity is recommended after three years. The provided analytical method parameters can serve as a starting point for developing a validated stability-indicating assay to monitor the purity of Quizalofop-ethyl-d3 over time and under various stress conditions.

References

• 1. Quizalofop-ethyl | C19H17ClN2O4 | CID 53518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 4. ppqs.gov.in [ppqs.gov.in]
• 5. cipac.org [cipac.org]

In-Depth Technical Guide: Solubility of Quizalofop-ethyl-d3 in Organic Solvents

This technical guide provides a comprehensive overview of the solubility of Quizalofop-ethyl-d3 in various organic solvents. The data presented is primarily based on studies of Quizalofop-ethyl and its active enantiomer, Quizalofop-p-ethyl, as the solubility characteristics of the deuterated isotopologue are expected to be nearly identical. This document is intended for researchers, scientists, and professionals in drug development and agricultural sciences.

Core Topic: Understanding the Solubility of Quizalofop-ethyl-d3

Quizalofop-ethyl-d3 is the deuterated form of Quizalofop-ethyl, a selective post-emergence herbicide. Its efficacy and formulation development are intrinsically linked to its solubility in various organic solvents. Understanding these properties is crucial for creating stable and effective herbicide formulations and for conducting analytical studies.

Data Presentation: Solubility in Organic Solvents

The solubility of Quizalofop-ethyl and its enantiomer, Quizalofop-p-ethyl, has been documented in several organic solvents. The following tables summarize the available quantitative data.

Table 1: Solubility of Quizalofop-ethyl at 20°C

Organic Solvent	Solubility (g/L)
Benzene	290[1][2]
Xylene	120[1][2]
Acetone	111[1][2]
Ethanol	9[1][2]
Hexane	2.6[1]

Table 2: Solubility of Quizalofop-p-ethyl in Various Solvents and Temperatures

Organic Solvent	Temperature (K)	Molar Fraction Solubility (x10^3)
Acetone	278.15	105.3
283.15	118.2
288.15	132.8
293.15	149.3
298.15	168.1
303.15	189.5
Ethyl Acetate	278.15	85.2
283.15	96.5
288.15	109.3
293.15	123.9
298.15	140.5
303.15	159.4
Isobutyl Alcohol	278.15	28.1
283.15	32.2
288.15	36.9
293.15	42.3
298.15	48.6
303.15	55.9
tert-Butanol	278.15	23.4
283.15	26.9
288.15	31.0
293.15	35.7
298.15	41.2
303.15	47.6
Ethanol	278.15	18.2
283.15	21.1
288.15	24.5
293.15	28.4
298.15	32.9
303.15	38.2
n-Heptane	278.15	2.9
283.15	3.4
288.15	4.0
293.15	4.7
298.15	5.5
303.15	6.4
n-Hexane	278.15	2.4
283.15	2.8
288.15	3.3
293.15	3.9
298.15	4.5
303.15	5.3

Note: The data in Table 2 is derived from a study on Quizalofop-p-ethyl and is presented here as a close approximation for Quizalofop-ethyl-d3.[3][4]

Experimental Protocols

The determination of solubility for compounds like Quizalofop-ethyl typically involves established laboratory methods. Below are detailed methodologies based on cited experimental studies.

Gravimetric Method

This common method was used to determine the solubility of Quizalofop-p-ethyl in various pure and binary solvents.[3][4]

• Sample Preparation : An excess amount of the solute (Quizalofop-p-ethyl) is added to a known mass of the solvent in a sealed container, such as a conical flask.

• Equilibration : The mixture is continuously agitated at a constant temperature for a sufficient period (e.g., 12 hours) to ensure that a solid-liquid equilibrium is reached. Temperature control is maintained using a thermostatic bath.

• Sampling : After equilibration, the stirring is stopped, and the solution is allowed to stand for a period to allow solid particles to settle. A sample of the supernatant is then carefully withdrawn using a pre-weighed, temperature-controlled syringe.

• Mass Determination : The collected sample is transferred to a pre-weighed container. The exact mass of the wet sample is determined using an analytical balance.

• Drying : The solvent is removed from the sample by drying in a vacuum oven at a specified temperature (e.g., 50°C) until a constant weight is achieved.

• Calculation : The mass of the dissolved solute is determined by subtracting the mass of the empty container from the final dried mass. The solubility is then calculated as the mass of the solute per mass or volume of the solvent, or as a mole fraction. Each experiment is typically repeated multiple times to ensure accuracy, and the average value is reported.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

A validated HPLC-UV method has been developed for the quantitative determination of Quizalofop-p-ethyl in commercial formulations.[5]

• Instrumentation : A standard HPLC system equipped with a UV detector, a C18 column, and an autosampler is used.

• Chromatographic Conditions :

  • Mobile Phase : A mixture of acetonitrile (B52724) and distilled water (e.g., 80:20 v/v) is used.[5]

  • Flow Rate : A constant flow rate, for example, 1.5 ml/min, is maintained.[5]

  • Detection : UV detection is performed at a specific wavelength, such as 260 nm.[5]

  • Column Temperature : The column is maintained at a constant ambient temperature.

• Standard and Sample Preparation :

  • Stock Solution : A stock solution of a known concentration is prepared by accurately weighing the Quizalofop-p-ethyl standard and dissolving it in the mobile phase.[5]

  • Working Standards : A series of working standard solutions are prepared by diluting the stock solution to different known concentrations.

  • Sample Solution : The sample containing Quizalofop-p-ethyl is accurately weighed and dissolved in the mobile phase to a known volume.

• Analysis : Equal volumes of the standard and sample solutions are injected into the chromatograph. The retention time and peak area of Quizalofop-p-ethyl are recorded.

• Quantification : A calibration curve is generated by plotting the peak areas of the standard solutions against their corresponding concentrations. The concentration of Quizalofop-p-ethyl in the sample is then determined from this calibration curve.

Mandatory Visualization

Mode of Action of Quizalofop-ethyl

Quizalofop-ethyl is a proherbicide that is rapidly absorbed by the leaves of grass weeds and translocated throughout the plant.[6] In the plant, it is hydrolyzed to its active form, quizalofop (B1680410) acid. This active metabolite targets and inhibits the enzyme Acetyl-CoA Carboxylase (ACCase).[6] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential components of cell membranes. By inhibiting ACCase, quizalofop disrupts the production of these vital lipids, leading to the cessation of cell division and ultimately the death of the weed.

Caption: Mode of Action of Quizalofop-ethyl in a Plant Cell.

References

• 1. Quizalofop-ethyl | C19H17ClN2O4 | CID 53518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pomais.com [pomais.com]

An In-depth Technical Guide to the Safe Handling of Quizalofop-ethyl-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Quizalofop-ethyl-d3. Given that the deuterated form (d3) possesses analogous chemical and toxicological properties to its non-deuterated counterpart, this document leverages safety information for Quizalofop-ethyl and Quizalofop-P-ethyl to ensure a thorough understanding of the associated hazards and mitigation strategies.

Chemical and Physical Properties

Quizalofop-ethyl is a selective, post-emergence herbicide.[1] It appears as white crystals and is insoluble in water.[2][3]

Property	Value
Molecular Formula	C19H17ClN2O4
Molecular Weight	372.80 g/mol [2]
Melting Point	91.7-92.1 °C[2]
Boiling Point	220 °C @ 0.2 mm Hg[2]
Vapor Pressure	1.1 x 10-8 atm-cu m/mole[3]
Solubility	Insoluble in water. Soluble in benzene, xylene, acetone, and ethanol.[2]
LogP	4.65[1]

Hazard Identification and Classification

Quizalofop-ethyl is classified as harmful if swallowed and is an acute oral and dermal toxicant (Category 4).[4] It is also very toxic to aquatic life with long-lasting effects.[4][5]

GHS Hazard Statements:

• H302: Harmful if swallowed.[5]

• H400: Very toxic to aquatic life.[4]

• H410: Very toxic to aquatic life with long lasting effects.[5]

Precautionary Statements:

• P264: Wash hands thoroughly after handling.[5]

• P270: Do not eat, drink or smoke when using this product.[5]

• P273: Avoid release to the environment.[5]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

Hazard Identification and Precautionary Measures.

Toxicological Data

The primary target organ for repeated-dose toxicity of Quizalofop-ethyl is the liver.[6] It is not considered to be carcinogenic or mutagenic.[7][8]

Toxicity Endpoint	Value	Species
Acute Oral LD50	1670 mg/kg (male), 1480 mg/kg (female)[7]	Rat
Acute Dermal LD50	>5000 mg/kg[7]	Rabbit
Acute Inhalation LC50 (4-hour)	5.8 mg/L[8]	Rat
Eye Irritation	Mild irritant[7]	Rabbit
Skin Irritation	Not a primary skin irritant[7]	Rabbit
Skin Sensitization	Not a sensitizer[7]	Guinea Pig

Experimental Protocols: Hazard Mitigation Workflow

The following workflow outlines the necessary steps for safe handling, from preparation to disposal.

Safe Handling Workflow for Quizalofop-ethyl-d3.

Handling and Storage Precautions

Handling:

• Handle in a well-ventilated place.[4]

• Wear suitable protective clothing, including impervious gloves and safety goggles with side-shields.[4]

• Avoid contact with skin and eyes.[4]

• Avoid the formation of dust and aerosols.[4]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

• Do not eat, drink, or smoke when using this product.[4]

• Wash hands and any exposed skin thoroughly after handling.[9]

Storage:

• Store in the original container in a dry, cool, and well-ventilated area.[10]

• Keep containers tightly closed.[9]

• Store in a locked area, away from children, food, and animal feed.[10]

• Protect from direct sunlight and extreme temperatures.[9]

Accidental Release and First Aid Measures

Accidental Release:

• Evacuate personnel to a safe area and ensure adequate ventilation.[4]

• Remove all sources of ignition.[4]

• Wear appropriate personal protective equipment during clean-up.

• Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[4]

• For small spills, absorb with an inert material such as sand or sawdust and place in a suitable container for disposal.[11]

• For large spills, dike the area to contain the material for later disposal.[9]

First Aid:

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek medical attention immediately.[4]

• In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor if irritation persists.[4]

• In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[4]

• If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Fire-Fighting Measures

• Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

• Specific hazards: No specific data is available for Quizalofop-ethyl-d3, but it is advised to avoid breathing mist, gas, or vapors.[4]

• Protective equipment: Firefighters should wear self-contained breathing apparatus and full protective clothing.[4]

Disposal Considerations

• Dispose of contents and container to an appropriate treatment and disposal facility in accordance with applicable local, state, and federal laws and regulations.[4]

• Do not contaminate water, food, or feed by storage or disposal.[9]

Ecological Information

Quizalofop-ethyl is very toxic to aquatic organisms.[4] It is non-toxic to earthworms and bees.[10] The substance hydrolyzes rapidly in soil and is not readily leached.[10]

Organism	Toxicity
Fish	Acute I (LC50 ≤ 1 mg/L)[10]
Crustacea	Acute I (LC50 ≤ 1 mg/L)[10]
Algae	Acute I (EC50 ≤ 1 mg/L)[10]
Birds	Non-toxic[10]
Bees	Non-toxic[10]

References

• 1. quizalofop-P-ethyl | CAS#:100646-51-3 | Chemsrc [chemsrc.com]
• 2. Quizalofop-ethyl | C19H17ClN2O4 | CID 53518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. Federal Register :: Quizalofop ethyl; Pesticide Tolerances [federalregister.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 9. adama.com [adama.com]
• 10. coromandel.biz [coromandel.biz]
• 11. QUIZALOFOP-ETHYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

A Technical Guide to Quizalofop-ethyl-d3 Analytical Standards for Researchers

This guide provides an in-depth overview of commercially available Quizalofop-ethyl-d3 analytical standards, tailored for researchers, scientists, and professionals in drug development. It includes a comparative summary of suppliers, detailed experimental protocols for its use, and a workflow diagram for the application of analytical standards in a research setting.

Introduction to Quizalofop-ethyl and its Deuterated Analog

Quizalofop-ethyl is a selective post-emergence herbicide used to control grass weeds in broad-leaved crops. Its deuterated analog, Quizalofop-ethyl-d3, serves as an invaluable internal standard in analytical chemistry, particularly in chromatography and mass spectrometry-based methods. The use of a stable isotope-labeled internal standard like Quizalofop-ethyl-d3 allows for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Commercial Suppliers of Quizalofop-ethyl-d3

Several reputable suppliers offer Quizalofop-ethyl-d3 analytical standards. The following table summarizes the key specifications of the products available from leading vendors.

Supplier	Product Name	Catalog Number (Example)	Purity/Concentration	Formulation	Unit Size(s)
LGC Standards	(±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3)	TRC-Q826109	>95% (HPLC) or 98 atom % D, min 98% Chemical Purity	Neat	0.5 mg, 1 mg, 5 mg[1]
Quizalofop-ethyl D3 (3,3,3 D3)	DRE-XA16740100AC	100 µg/mL	Solution in Acetone	1 mL[2]
HPC Standards GmbH	D3-Quizalofop-ethyl solution	687112	100 µg/mL	Solution in Acetonitrile (B52724)	1x1ML[3][4]
Toronto Research Chemicals (via Fisher Scientific)	(±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3)	TRC-Q826109-0.5MG	Not specified in snippet	Not specified in snippet	0.5 mg[5]

Experimental Protocols

The following protocols are synthesized from established analytical methods for Quizalofop-ethyl and general procedures for using deuterated internal standards. These should be adapted and validated for specific matrices and instrumentation.

Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This method is suitable for the extraction of Quizalofop-ethyl from various agricultural products.[6]

a. Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate amount of Quizalofop-ethyl-d3 internal standard solution.

• Add a QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a suitable sorbent (e.g., primary secondary amine (PSA) and C18).

• Vortex for 30 seconds.

• Centrifuge at a high speed for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This is a common and highly sensitive method for the quantification of Quizalofop-ethyl.

• Instrumentation: A UHPLC system coupled to a triple quadrupole mass spectrometer (LC-MS/MS) is recommended for accurate analysis.[7]

• Chromatographic Conditions (Typical):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions (Typical):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor at least two transitions for both Quizalofop-ethyl and Quizalofop-ethyl-d3 to ensure identity and accurate quantification. The specific m/z transitions should be optimized in the laboratory.

• Quantification: The concentration of Quizalofop-ethyl in the sample is determined by comparing the peak area ratio of the analyte to the internal standard (Quizalofop-ethyl-d3) against a calibration curve.

Analysis by Gas Chromatography (GC)

For certain applications, GC can be a suitable alternative.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a mass spectrometer (GC-MS).

• Chromatographic Conditions (Typical):

  • Column: A capillary column such as an HP-5 (e.g., 15 m x 0.53 mm, 1.5 µm film thickness).[8]

  • Carrier Gas: Helium or Nitrogen.

  • Temperature Program: An optimized temperature gradient from a lower starting temperature to a higher final temperature to ensure good separation.

  • Injector and Detector Temperatures: Optimized for the analyte's volatility and stability.

• Internal Standard: Quizalofop-ethyl-d3 would be used as the internal standard for GC-MS analysis. For GC-FID, a different, non-deuterated compound that is not present in the sample, such as di-n-octyl phthalate, may be used.[8]

Workflow and Process Visualization

The following diagrams illustrate the typical workflows in a research setting.

Caption: A typical experimental workflow for the analysis of a target analyte using an internal standard.

Caption: The logical relationship illustrating how an internal standard corrects for analytical errors.

References

• 1. (±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3) [lgcstandards.com]
• 2. Quizalofop-ethyl D3 (3,3,3 D3) 100 µg/mL in Acetone [lgcstandards.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. Toronto Research Chemicals 0.5MG (±)-Quizalofop-ethyl-d3 (propion.. ate-3 | Fisher Scientific [fishersci.es]
• 6. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. cipac.org [cipac.org]

An In-depth Technical Guide to the Metabolism and Degradation Pathways of Quizalofop-ethyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic and degradation pathways of Quizalofop-ethyl (B1680411), a selective, post-emergence herbicide. The document details its transformation in various biological and environmental systems, presents quantitative data in a structured format, outlines key experimental protocols, and includes visualizations of the core pathways and workflows.

Introduction

Quizalofop-ethyl is an aryloxyphenoxypropionate herbicide used to control annual and perennial grass weeds in a variety of broad-leaved crops.[1][2] It is a chiral molecule, with the R-enantiomer (Quizalofop-p-ethyl) being the herbicidally active isomer.[3][4] The mode of action involves the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid synthesis in grasses.[3] Understanding the metabolism and degradation of Quizalofop-ethyl is essential for assessing its environmental fate, persistence, and potential toxicological implications.

Metabolism of Quizalofop-ethyl

Quizalofop-ethyl undergoes rapid and extensive metabolism in plants, animals, and microorganisms. The primary metabolic step across these systems is the hydrolysis of the ethyl ester to its corresponding carboxylic acid, Quizalofop-acid, which is also herbicidally active.[5][6][7]

Metabolism in Plants

In plants such as soybeans and cotton, Quizalofop-ethyl is rapidly hydrolyzed to Quizalofop-acid.[1][7] This is followed by the cleavage of the ether linkage between the phenyl and quinoxalinyl rings, or the cleavage of the ether linkage between the isopropanoic group and the phenyl ring, forming various phenolic compounds.[7] In some plants, further conjugation of the metabolites can occur. The metabolism in genetically modified corn containing the AAD-1 gene follows a similar pathway, with the ultimate incorporation of the radiolabeled carbon into natural plant constituents like lignin (B12514952) and cellulose.[7]

Metabolism in Animals

In animals, such as rats, goats, and hens, Quizalofop-ethyl is quickly and extensively metabolized and excreted.[6] Upon oral administration, it is rapidly hydrolyzed to Quizalofop-acid.[5][6] Further metabolism can involve the cleavage of the quinoxaline-phenyl ether bond and β-glucuronide conjugation.[8] In rats, the principal metabolites are Quizalofop-acid and two dechlorinated hydroxylated forms of the acid.[6] Notably, in poultry, Quizalofop-acid can be esterified to form Quizalofop methyl ester as a minor pathway.[6][7] Studies in rats have shown that the parent compound, Quizalofop-ethyl, is often undetectable in blood and tissues after administration, indicating a very rapid conversion to Quizalofop-acid.[5]

Microbial Metabolism

Microorganisms play a significant role in the degradation of Quizalofop-ethyl. Several bacterial strains capable of degrading Quizalofop-ethyl have been isolated. For instance, Methylobacterium populi YC-XJ1 can degrade 97% of a 50 mg/L concentration of Quizalofop-p-ethyl (B1662796) within 72 hours under optimal conditions.[9] This strain cometabolizes the herbicide in the presence of methanol (B129727).[9] The degradation often proceeds through the hydrolysis of the ester bond to form Quizalofop-acid, catalyzed by esterases.[9][10] A novel esterase, QPEH1, has been identified in Methylobacterium populi YC-XJ1 that is involved in this initial hydrolysis step.[9] Another study identified a novel QPE-hydrolyzing esterase (qpeH) from a Pseudomonas sp.[10]

Environmental Degradation of Quizalofop-ethyl

Quizalofop-ethyl is subject to degradation in both soil and water through biotic and abiotic processes.

Degradation in Soil

In soil, Quizalofop-ethyl has a low to very low persistence.[11] Its degradation is influenced by factors such as soil type, microbial activity, and sunlight.[11][12] The primary degradation product in soil is Quizalofop-acid.[11] Further degradation can lead to the formation of other metabolites, including hydroxy-quizalofop and a series of minor degradation products.[11] Sunlight can significantly accelerate the degradation of Quizalofop-ethyl in soil.[12] The dissipation in soil often follows first-order or biphasic kinetics.[13][14]

Degradation in Water

The degradation of Quizalofop-ethyl in water is highly dependent on pH. It is stable in acidic conditions but hydrolyzes rapidly in neutral to alkaline waters.[11][13] The primary hydrolysis product is Quizalofop-acid.[8] Phototransformation is not considered a major route of degradation in water.[8]

Quantitative Data on Metabolism and Degradation

The following tables summarize the quantitative data on the half-life and degradation rates of Quizalofop-ethyl and its metabolites in various matrices.

Table 1: Half-life of Quizalofop-ethyl in Soil

Soil Type	Condition	Half-life (days)	Kinetic Model	Reference
Loamy (L)	Sunlight	0.6	First-order multi-compartment	[11]
Loamy (L)	Dark	2.9	First-order multi-compartment	[11]
Silty Loam (SL)	Sunlight	0.8	First-order multi-compartment	[11]
Silty Loam (SL)	Dark	3.5	First-order multi-compartment	[11]
Silty Clay Loam (SCL)	Sunlight	1.0	First-order multi-compartment	[11]
Silty Clay Loam (SCL)	Dark	3.9	First-order multi-compartment	[11]
Silty Clay	Field	0.55 - 0.68	Single first-order
Silty Clay	Field	0.45 - 0.71	First-order multi-compartment	[14]
Red Soil	Micro-plot	0.16 (phase 1), 2.05 (phase 2)	Biphasic
Sandy Loam	Micro-plot	0.57 (phase 1), 4.0 (phase 2)	Biphasic	[13]
Adzuki Bean Field	Field	5.4 - 6.7	First-order	[15]

Table 2: Half-life of Quizalofop-ethyl in Water

Water Condition	pH	Half-life (days)	Reference
Acidic	4	> 365	[11]
Neutral	7	0.46 - 0.55	[13]
Basic	9	< 0.1 (2.4 hours)	[11]

Table 3: Half-life of Quizalofop-ethyl in Plants

Plant	Half-life (days)	Reference
Adzuki Bean	3.4 - 4.6	[15]
Onion	~0.8	[5]

Table 4: Microbial Degradation of Quizalofop-p-ethyl

Microorganism	Initial Concentration (mg/L)	Degradation (%)	Time (hours)	Optimal Conditions	Reference
Methylobacterium populi YC-XJ1	50	97	72	35°C, pH 8.0	[9]
Bacillus pumilis	Not specified	Not specified	Not specified	35°C, pH 7.0	[9]
Rhodococcus sp. J-3	Not specified	Not specified	Not specified	35°C, pH 7.0	[9]

Experimental Protocols

The following section outlines the general methodologies employed in the study of Quizalofop-ethyl metabolism and degradation.

Sample Preparation and Extraction

• Soil Samples: Extraction is typically performed using an organic solvent such as acetonitrile (B52724), often with the addition of an acid (e.g., acetic acid) to improve recovery. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common approach, followed by a dispersive solid-phase extraction (d-SPE) cleanup step using sorbents like C18 to remove interfering matrix components.[14]

• Water Samples: Liquid-liquid extraction with a suitable organic solvent or solid-phase extraction (SPE) can be used to concentrate the analytes from water samples.

• Plant and Animal Tissues: Homogenized tissue samples are extracted with an organic solvent. For plant matrices, a common method involves refluxing with methanolic potassium hydroxide, which converts Quizalofop-ethyl and its metabolites to a common moiety for analysis.[16]

Analytical Instrumentation

• High-Performance Liquid Chromatography (HPLC): HPLC is the primary technique for separating Quizalofop-ethyl and its metabolites. Reversed-phase columns, such as C18, are commonly used.[5][17] The mobile phase typically consists of a mixture of acetonitrile or methanol and water, often with the addition of an acid like formic or phosphoric acid to improve peak shape.[5][17]

• Mass Spectrometry (MS): Mass spectrometry, particularly tandem mass spectrometry (MS/MS), is used for the sensitive and selective detection and quantification of Quizalofop-ethyl and its metabolites.[18][19] Electrospray ionization (ESI) is a common ionization technique.[20]

Metabolism and Degradation Studies

• In Vitro Studies: These studies often involve incubating Quizalofop-ethyl with subcellular fractions like liver microsomes or with pure enzymes to investigate specific metabolic reactions.[21] The everted gut sac model can be used to study intestinal absorption and metabolism.[21]

• In Vivo Studies: Animal models, such as rats, are used to study the absorption, distribution, metabolism, and excretion (ADME) of Quizalofop-ethyl. This involves administering the compound (often radiolabeled) and analyzing various tissues and excreta over time.[5]

• Environmental Fate Studies: These studies involve applying Quizalofop-ethyl to soil or water samples under controlled laboratory or field conditions. The disappearance of the parent compound and the formation of degradation products are monitored over time to determine degradation rates and half-lives.[12][13]

Visualizations

The following diagrams illustrate the key metabolic and degradation pathways of Quizalofop-ethyl and a typical experimental workflow for its analysis.

Caption: Metabolic and degradation pathways of Quizalofop-ethyl.

Caption: A typical experimental workflow for the analysis of Quizalofop-ethyl.

References

• 1. bepls.com [bepls.com]
• 2. coromandel.biz [coromandel.biz]
• 3. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 4. Quizalofop (Ref: CGA 287422) [sitem.herts.ac.uk]
• 5. Enantioselective Metabolism of Quizalofop-Ethyl in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 9. ejbiotechnology.info [ejbiotechnology.info]
• 10. Purification and properties of a novel quizalofop-p-ethyl-hydrolyzing esterase involved in quizalofop-p-ethyl degradation by Pseudomonas sp. J-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. tandfonline.com [tandfonline.com]
• 13. In Vitro Dissipation of Quizalofop-P-ethyl in Water and Soil | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 16. downloads.regulations.gov [downloads.regulations.gov]
• 17. Separation of Quizalofop-P-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 18. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 20. lcms.cz [lcms.cz]
• 21. The enantioselective metabolic mechanism of quizalofop-ethyl and quizalofop-acid enantiomers in animal: protein binding, intestinal absorption, and in vitro metabolism in plasma and the microsome - RSC Advances (RSC Publishing) [pubs.rsc.org]

Environmental Fate of Quizalofop-ethyl and its Metabolites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quizalofop-ethyl is a selective, post-emergence herbicide used to control annual and perennial grass weeds in a variety of broadleaf crops. Its environmental fate, encompassing degradation, transformation, and mobility, is a critical aspect of its overall risk assessment. This technical guide provides an in-depth overview of the environmental behavior of Quizalofop-ethyl and its principal metabolites, focusing on its persistence and transformation in soil and aquatic systems. The information presented herein is intended to support research, environmental risk assessment, and the development of sustainable agricultural practices.

Data Presentation

Table 1: Soil Dissipation of Quizalofop-ethyl (Aerobic)

Soil Type	Half-life (DT50) in days	Reference
Silty Clay Loam	139	[1]
Silt Loam	145	[1]
Loamy Soil	0.6 - 2.9	[2]
Silty Loam Soil	0.8 - 3.5	[2]
Silty Clay Loam Soil	1.0 - 3.9	[2]
General Soil (moderately persistent)	60	[3]
Adzuki Bean Field Soil (Heilongjiang)	5.4 - 6.7	[4]
Adzuki Bean Field Soil (Hunan)	3.4 - 4.6	[4]

Table 2: Hydrolysis of Quizalofop-ethyl in Water

pH	Temperature (°C)	Half-life (DT50) in days	Predominant Metabolite	Reference
5	25	Stable	-	[5]
7	25	29.4	Quizalofop-acid (43.4%)	[5]
9	25	0.93	Quizalofop-acid (99%)	[5]
4.0	-	1.26 - 8.09	-	[6][7]
7.0	-	(faster than acidic)	-	[6][7]
9.2	-	(faster than neutral)	-	[6][7]

Table 3: Major Metabolites of Quizalofop-ethyl in Soil

Metabolite	Persistence Classification	Maximum Occurrence (% of Applied Radioactivity)	Reference
Quizalofop-acid	Moderately Persistent to Persistent	Predominant Transformation Product	[5]
Hydroxy-quizalofop	-	Major Transformation Product	[5]
Dihydroxy-quinoxaline	-	Major Transformation Product	[5]
2-(4-hydroxyphenoxy)propionic acid	-	Major Transformation Product	[5]

Degradation and Metabolism

Quizalofop-ethyl undergoes several transformation processes in the environment, with the primary routes being microbial degradation in soil and hydrolysis in water. Phototransformation is not considered a major degradation pathway in either soil or water[5].

In soil, Quizalofop-ethyl is generally non-persistent under both aerobic and anaerobic conditions[5]. It is rapidly metabolized by soil microorganisms to its primary and herbicidally active metabolite, quizalofop-acid[1][5][8]. This acid metabolite is more persistent than the parent compound, with classifications ranging from moderately persistent to persistent[5]. Further degradation of quizalofop-acid leads to the formation of other metabolites, including hydroxy-quizalofop, dihydroxy-quinoxaline, and 2-(4-hydroxyphenoxy)propionic acid[5].

In aquatic environments, the hydrolysis of Quizalofop-ethyl is highly dependent on pH. It is stable under acidic conditions (pH 5) but hydrolyzes more rapidly as the pH increases, with quizalofop-acid being the main product[5][6][7]. Quizalofop-acid itself is stable to hydrolysis across a range of pH values (5, 7, and 9)[5].

Mobility

Quizalofop-ethyl has low to moderate mobility in soil[5]. Both the parent compound and its acid metabolite are considered to be immobile to moderately mobile and have a low potential to leach into groundwater[1]. Studies have shown that Quizalofop-ethyl is primarily retained in the upper soil layers[5]. The major transformation products, quizalofop-acid, hydroxy-quizalofop, and dihydroxy-quinoxaline, exhibit similar mobility profiles to the parent compound[5].

Experimental Protocols

Soil Degradation Studies (Following OECD Guideline 307)

The Organization for Economic Co-operation and Development (OECD) Guideline 307 provides a framework for assessing the aerobic and anaerobic transformation of substances in soil. A typical experimental protocol involves the following steps:

• Test System: Soil samples, often with varying characteristics (e.g., texture, organic matter content, pH), are used. For regulatory purposes, specific soil types like sandy loam, silty loam, loam, or loamy sand are often recommended[9].

• Test Substance Application: The test substance, typically radiolabeled (e.g., with ¹⁴C), is applied to the soil samples at a concentration relevant to its agricultural use[9][10].

• Incubation: The treated soil samples are incubated in the dark under controlled temperature (e.g., 20°C) and moisture conditions for a period of up to 120 days[10][11]. For aerobic studies, a continuous flow of air is maintained, and evolved ¹⁴CO₂ is trapped to measure mineralization[10]. For anaerobic studies, the soil is flooded, and the system is kept under an inert atmosphere.

• Sampling and Analysis: At predetermined intervals, soil samples are collected and extracted using appropriate solvents[9]. The extracts are then analyzed to identify and quantify the parent substance and its transformation products. Analytical techniques such as High-Performance Liquid Chromatography (HPLC) with radiometric detection and Liquid Chromatography-Mass Spectrometry (LC-MS) are commonly employed[10].

• Data Analysis: The rate of degradation of the parent compound and the formation and decline of major metabolites are determined. This data is used to calculate dissipation times (e.g., DT₅₀ and DT₉₀ values).

Residue Analysis in Environmental Samples

The determination of Quizalofop-ethyl and its metabolites in soil and water samples is crucial for monitoring their environmental fate. A common analytical workflow includes:

• Sample Preparation:

  • Soil: Soil samples are typically extracted with an organic solvent mixture, such as acetonitrile (B52724) and water with an acid modifier[12][13]. The extraction is often facilitated by shaking or sonication.

  • Water: Water samples may be diluted with an organic solvent like acetonitrile before analysis[14].

• Clean-up (Optional): Depending on the complexity of the sample matrix, a clean-up step using techniques like solid-phase extraction (SPE) may be necessary to remove interfering substances.

• Analysis: The prepared samples are analyzed using chromatographic techniques.

  • High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) is a common method for quantification[4].

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides high sensitivity and selectivity for the identification and quantification of the parent compound and its metabolites at low concentrations[12][13][15].

Visualizations

Caption: Degradation pathway of Quizalofop-ethyl in the environment.

Caption: Experimental workflow for a soil degradation study.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 4. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 5. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 6. Effect of pH on the Hydrolytic Transformation of a New Mixture Formulation of Fomesafen and Quizalofop-ethyl in Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. coromandel.biz [coromandel.biz]
• 9. oecd.org [oecd.org]
• 10. OECD 307: Aerobic and Anaerobic Transformation in Soil | ibacon GmbH [ibacon.com]
• 11. OECD 307: Aerobic and Anaerobic Transformation in Soil - Situ Biosciences [situbiosciences.com]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]
• 14. epa.gov [epa.gov]
• 15. downloads.regulations.gov [downloads.regulations.gov]

Chiral Properties of Quizalofop-ethyl and Its Enantiomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quizalofop-ethyl (B1680411) is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate (AOPP) chemical family. Its molecular structure contains a chiral center, resulting in two stereoisomers: the R-(+)-enantiomer and the S-(-)-enantiomer. The herbicidal activity of quizalofop-ethyl is almost exclusively attributed to the R-(+)-enantiomer, known as quizalofop-P-ethyl, which is a potent inhibitor of the acetyl-CoA carboxylase (ACCase) enzyme in target grass species. The S-(-)-enantiomer is considered biologically inactive. This technical guide provides an in-depth analysis of the chiral properties of quizalofop-ethyl, detailing the differential activity of its enantiomers, their environmental fate, and the analytical methods for their separation and quantification.

Introduction

Quizalofop-ethyl is a systemic herbicide used to control annual and perennial grass weeds in a variety of broadleaf crops, including soybeans, cotton, and sugar beets.[1] The technical grade product is often a racemic mixture, containing equal amounts of the R-(+) and S-(-) enantiomers.[2] However, the development of enantiomerically pure formulations, specifically quizalofop-P-ethyl (the R-enantiomer), has led to more efficient and environmentally conscious weed management strategies.[3][4] The stereospecificity of its mechanism of action, environmental degradation, and ecotoxicological profile underscores the importance of a chiral-level understanding of this herbicide.

Physicochemical and Toxicological Properties

The enantiomers of quizalofop-ethyl share identical physical and chemical properties in an achiral environment but exhibit significant differences in biological systems.

Property	Quizalofop-P-ethyl (R-enantiomer)	Racemic Quizalofop-ethyl	Reference
IUPAC Name	ethyl (R)-2-[4-(6-chloroquinoxalin-2-yloxy)phenoxy]propionate	ethyl (RS)-2-[4-(6-chloroquinoxalin-2-yloxy)phenoxy]propionate	[2]
Molecular Formula	C₁₉H₁₇ClN₂O₄	C₁₉H₁₇ClN₂O₄	[5]
Molar Mass	372.8 g/mol	372.8 g/mol	[5]
Water Solubility	0.4 mg/L (20°C)	0.3 mg/L (20°C)	[6]
Log Kow	4.61	4.28	[6]
Vapor Pressure	8.65 x 10⁻⁴ mPa (20°C)	8.65 x 10⁻⁴ mPa (20°C)	[6]
Acute Oral LD50 (Rat)	1210-1670 mg/kg (male), 1182-1480 mg/kg (female)	1670 mg/kg (male), 1480 mg/kg (female)	[6][7]
Acute Dermal LD50 (Rabbit)	>5000 mg/kg	>5000 mg/kg	[6]

Mechanism of Action and Stereoselectivity

The primary mode of action for quizalofop-ethyl is the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme.[3] This enzyme catalyzes the first committed step in fatty acid biosynthesis, a crucial process for the formation of cell membranes and plant growth. In susceptible grass species, quizalofop-ethyl is rapidly hydrolyzed to its biologically active acid form, quizalofop (B1680410) acid.[1]

The R-(+)-enantiomer of quizalofop acid is a potent, stereoselective inhibitor of ACCase in the plastids of grass species.[2] The S-(-)-enantiomer exhibits negligible inhibitory activity. This stereoselectivity is the basis for the significantly higher herbicidal efficacy of quizalofop-P-ethyl compared to the racemic mixture.

Caption: Stereospecific inhibition of ACCase by Quizalofop-P-ethyl.

Quantitative Enzyme Inhibition Data

Studies have quantified the differential inhibition of ACCase by the enantiomers of AOPP herbicides. While specific Ki or I50 values for quizalofop enantiomers are proprietary or vary by study, research on resistant wheat genotypes demonstrates the dose-dependent inhibition of ACCase by quizalofop.

Genotype (Wheat)	I50 for Quizalofop (µM)	Resistance Factor (vs. Wildtype)	Reference
Wildtype (Susceptible)	0.486	1.0	[8]
Resistant (1 mutation)	1.84	3.8	[8]
Resistant (2 mutations)	19.3	39.4	[8]

Environmental Fate and Behavior

The environmental fate of quizalofop-ethyl is influenced by its chirality. Degradation in soil and water can proceed at different rates for each enantiomer, a phenomenon known as enantioselective degradation.

Soil Degradation

Quizalofop-ethyl is rapidly hydrolyzed in soil to its primary metabolite, quizalofop-acid, which is also chiral.[9] The degradation of both the parent ester and the acid metabolite can be enantioselective, and is influenced by soil properties such as pH and microbial activity.

Compound	Soil Type	Half-life (DT50) - R-enantiomer	Half-life (DT50) - S-enantiomer	Enantioselectivity	Reference
Quizalofop-ethyl	Wuhan (acidic)	-	Slightly faster degradation	S > R	[9]
Quizalofop-ethyl	Baoding (alkaline)	-	Slightly faster degradation	S > R	[9]
Quizalofop-acid	Wuhan (acidic)	~11 days	~11 days	Significant enantiomerization from S to R	[9]
Quizalofop-acid	Baoding (alkaline)	~21 days	~21 days	Significant enantiomerization from S to R	[9]
Quizalofop-P-ethyl	Heilongjiang	6.7 days	-	-	[No text on page]
Quizalofop-P-ethyl	Hunan	5.4 days	-	-	[No text on page]

Note: In some soils, a significant inversion of S-(-)-quizalofop-acid to the herbicidally active R-(+)-quizalofop-acid has been observed.[2]

Caption: Environmental degradation pathway of Quizalofop-ethyl enantiomers.

Ecotoxicology

The ecotoxicological impact of quizalofop-ethyl can also be enantioselective. While the R-enantiomer is targeted for its herbicidal activity, both enantiomers and their metabolites can affect non-target organisms.

Organism	Test Type	Test Substance	Endpoint	Value (mg/L)	Reference
Rainbow Trout (Oncorhynchus mykiss)	96-hr Acute	Quizalofop-P-ethyl	LC50	10.7	[6][7]
Bluegill Sunfish (Lepomis macrochirus)	96-hr Acute	Quizalofop-P-ethyl	LC50	0.46 - 2.8	[6][7]
Zebrafish Embryo (Danio rerio)	96-hr Acute	Quizalofop-P-ethyl	LC50	0.23	[10]
Daphnia magna (Water flea)	48-hr Acute	Racemic Quizalofop-ethyl	EC50	>1.0	[2]
Earthworm (Eisenia foetida)	Acute	Quizalofop-P-ethyl	LC50	More toxic than racemate	[2]
Earthworm (Eisenia foetida)	Acute	Racemic Quizalofop-ethyl	LC50	Less toxic than P-ethyl	[2]
Green Algae (Chlorella vulgaris)	Acute	R-(+)-Quizalofop Acid	EC50	More toxic than racemate	[1]

It is noteworthy that for the earthworm Eisenia foetida, the racemic mixture was found to be more toxic than the pure R-(+)-enantiomer, suggesting potential synergistic or additive effects of the S-(-)-enantiomer or its metabolites.[2]

Experimental Protocols

Enantioselective Separation by Chiral HPLC

Objective: To separate and quantify the R-(+) and S-(-) enantiomers of quizalofop-ethyl and its metabolite, quizalofop-acid.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or Mass Spectrometer (MS).

• Chiral Stationary Phase (CSP) column.

Protocol Example 1: (Based on CIPAC Method) [11]

• Column: CHIRALPAK AD-H, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: n-heptane / isopropanol (B130326) (99:1, v/v).

• Flow Rate: 0.6 - 0.8 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 2 - 5 µL.

• Detection: UV at 237 nm.

• Quantification: External standard method.

Protocol Example 2: (For Soil/Biota Samples) [2]

• Column: (R, R) Whelk-O 1 column.

• Mobile Phase: Varies based on separation needs, often a mixture of hexane (B92381) and an alcohol (e.g., ethanol (B145695) or isopropanol) with a small amount of acid modifier (e.g., trifluoroacetic acid).

• Detection: HPLC-MS/MS for high sensitivity and selectivity in complex matrices.

Sample Preparation from Soil

Objective: To extract quizalofop-ethyl and its metabolites from soil samples for chiral analysis.

Protocol Example: (Based on QuEChERS-like method) [12]

• Weighing: Weigh 5 g of homogenized soil into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acidified water (0.1 M HCl).

  • Add 10 mL of acidified acetonitrile (B52724) (1% acetic acid, v/v).

  • Add magnesium sulfate (B86663) and sodium chloride salts.

  • Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the sample to separate the organic layer from the solid and aqueous phases.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Add it to a d-SPE tube containing C18 sorbent.

  • Vortex and centrifuge.

• Final Preparation: The final supernatant is collected, filtered through a 0.22 µm filter, and is ready for injection into the HPLC system.

References

• 1. bepls.com [bepls.com]
• 2. Quizalofop-ethyl (Ref: DPX Y6202) [sitem.herts.ac.uk]
• 3. Comparative Toxicological Evaluation of Solubilizers and Hydrotropic Agents Using Daphnia magna as a Model Organism [mdpi.com]
• 4. The acute toxicity of surfactants on fish cells, Daphnia magna and fish-a comparative study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Is Daphnia magna an ecologically representative zooplankton species in toxicity tests? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 8. researchgate.net [researchgate.net]
• 9. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Herbicide dose-response thresholds in sands to assess the risk of non-target damage to winter grain crops - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Quizalofop-ethyl in Agricultural Matrices using LC-MS/MS with a Deuterated Internal Standard

Introduction

Quizalofop-ethyl is a selective, post-emergence herbicide widely used for the control of annual and perennial grass weeds in a variety of broadleaf crops. Its widespread use necessitates sensitive and reliable analytical methods for monitoring its residues in food and environmental samples to ensure consumer safety and regulatory compliance. This application note describes a robust and sensitive method for the quantitative analysis of Quizalofop-ethyl in various agricultural matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Quizalofop-ethyl-d3, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Principle

The method involves extracting Quizalofop-ethyl and the internal standard, Quizalofop-ethyl-d3, from the sample matrix using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach.[1][2] The extract is then cleaned up using dispersive solid-phase extraction (d-SPE) to remove interfering matrix components. The final extract is analyzed by LC-MS/MS operating in the Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization.[1][3] Quantification is achieved by constructing a calibration curve based on the peak area ratio of the analyte to the internal standard.

Materials and Reagents

• Analytes and Standards:

  • Quizalofop-ethyl (PESTANAL®, analytical standard)

  • Quizalofop-ethyl-d3 (Internal Standard - IS)

• Solvents and Reagents:

  • Acetonitrile (B52724) (LC-MS grade)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ammonium formate (B1220265) (LC-MS grade)

  • Magnesium sulfate, anhydrous (for analysis)

  • Sodium chloride (for analysis)

  • Trisodium (B8492382) citrate (B86180) dihydrate (for analysis)

  • Disodium (B8443419) hydrogen citrate sesquihydrate (for analysis)

  • Primary secondary amine (PSA) sorbent (for d-SPE)

  • C18 sorbent (for d-SPE)

Experimental Protocols

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL): Accurately weigh and dissolve 10 mg of Quizalofop-ethyl and Quizalofop-ethyl-d3 in 10 mL of acetonitrile to prepare individual primary stock solutions.

• Intermediate Stock Solutions (10 µg/mL): Dilute the primary stock solutions with acetonitrile to obtain intermediate stock solutions of 10 µg/mL for both the analyte and the internal standard.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate stock solution of Quizalofop-ethyl with acetonitrile. Spike a constant amount of Quizalofop-ethyl-d3 intermediate solution into each calibration standard to achieve a final concentration of 10 ng/mL. Recommended calibration points are 0.5, 1, 5, 10, 25, 50, and 100 ng/mL.[1]

Sample Preparation (QuEChERS Method)

• Extraction:

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.[1]

  • Add 10 mL of acetonitrile.[1]

  • Add the internal standard solution (e.g., 100 µL of 1 µg/mL Quizalofop-ethyl-d3).

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).[1]

  • Shake vigorously for 1 minute.[1]

  • Centrifuge at 4000 rpm for 5 minutes.[1]

• Dispersive SPE Cleanup:

  • Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

• Final Extract Preparation:

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	C18 column (e.g., 2.1 mm x 50 mm, 1.7 µm)[4]
Mobile Phase A	Water with 0.1% Formic Acid and 4 mM Ammonium Formate[4]
Mobile Phase B	Methanol with 0.1% Formic Acid and 4 mM Ammonium Formate[4]
Gradient	0-0.5 min: 5% B; 0.5-3.0 min: 5-95% B; 3.0-3.5 min: 95% B; 3.5-3.6 min: 95-5% B; 3.6-4.0 min: 5% B[4]
Flow Rate	0.3 mL/min
Injection Volume	5 µL[5]
Column Temperature	40 °C

Mass Spectrometry (MS/MS) Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150 °C
Desolvation Gas Temp.	350 °C
Capillary Voltage	3.2 kV[6]

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Quizalofop-ethyl	373.1	299.0 (Quantifier)[3][7]	100	15
373.1	91.0 (Qualifier)[5]	100	25
Quizalofop-ethyl-d3	376.1	302.0 (Quantifier)	100	15
376.1	91.0 (Qualifier)	100	25

Data Presentation

Table 1: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.99[8]
Limit of Quantification (LOQ)	0.005 - 0.05 mg/kg[4][7]
Limit of Detection (LOD)	0.001 - 0.0225 mg/kg[3][7]
Accuracy (Recovery %)	85 - 110%
Precision (RSD %)	< 15%

Table 2: Sample Analysis Results

Sample ID	Matrix	Quizalofop-ethyl Concentration (mg/kg)	Recovery of IS (%)
Sample 1	Soybean	0.08	98
Sample 2	Brown Rice	< LOQ	102
Sample 3	Potato	0.02	95

Visualizations

Caption: Experimental workflow for the analysis of Quizalofop-ethyl.

References

• 1. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. mhlw.go.jp [mhlw.go.jp]
• 6. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. researchgate.net [researchgate.net]

Method Development for Quizalofop-ethyl Residue Analysis in Soil

Application Note

Introduction

Principle

The method involves the extraction of quizalofop-p-ethyl (B1662796) and its metabolites from soil samples using an acidified organic solvent. The QuEChERS approach simplifies the extraction and cleanup process, offering high recovery rates and efficiency.[2][3][4] Subsequent analysis by HPLC-MS/MS allows for the selective detection and quantification of the target analytes with low limits of detection.[5][6][7] The HPLC-DAD method provides a cost-effective alternative for quantitative analysis, albeit with higher detection limits compared to MS/MS.[1][2]

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), Dichloromethane (B109758), Methanol (B129727) (MeOH) - all HPLC or pesticide residue grade.

• Reagents: Acetic acid (glacial), Phosphoric acid, Sodium chloride (NaCl), Anhydrous magnesium sulfate (B86663) (MgSO₄), Ammonium (B1175870) formate (B1220265), Formic acid.

• Standards: Certified reference standards of Quizalofop-p-ethyl, Quizalofop-p-acid, and 3-OH-quizalofop-acid.

• Extraction Tubes: 50 mL polypropylene (B1209903) centrifuge tubes.

• Cleanup Sorbents (for QuEChERS): Primary secondary amine (PSA), C18, and graphitized carbon black (GCB) can be used for cleanup if necessary, although for many soil types, a simple dilution of the extract is sufficient.[3]

• Syringe Filters: 0.22 µm PTFE or nylon.

Standard Solution Preparation

Prepare individual stock solutions (e.g., 1000 µg/mL) of quizalofop-p-ethyl, quizalofop-p-acid, and 3-OH-quizalofop-acid in an appropriate solvent such as acetonitrile or methanol.[5] From these stocks, prepare working standard solutions and calibration standards by serial dilution in the chosen mobile phase or a matrix-matched solvent to compensate for matrix effects.[2]

Sample Preparation (QuEChERS Method)

• Soil Sampling: Collect representative soil samples and air-dry them. Sieve the soil through a 2 mm sieve to remove stones and debris.

• Extraction:

  • Weigh 5 g of homogenized soil into a 50 mL centrifuge tube.[2][5]

  • Add 25 mL of dichloromethane containing 1% (v/v) acetic acid.[2] Alternatively, an 80:20 (v/v) mixture of acetonitrile and 6% phosphoric acid in water can be used.[5][7]

  • Vortex the mixture for 2 minutes.[2]

  • Add 0.1 g of NaCl and 2.5 g of anhydrous MgSO₄.[2]

  • Vortex for 1 minute to ensure thorough mixing and prevent the agglomeration of salts.

  • Centrifuge at 4000 rpm for 5 minutes.[2]

• Cleanup (if necessary): For matrices with significant interference, a dispersive solid-phase extraction (d-SPE) cleanup step can be incorporated. Transfer an aliquot of the supernatant to a tube containing a suitable sorbent mixture (e.g., PSA and C18) and proceed with vortexing and centrifugation.

• Final Preparation:

  • Take an aliquot of the supernatant (e.g., 1 mL).

  • For LC-MS/MS analysis, dilute the extract with an acetonitrile-water mixture (e.g., 90:10, v/v).[5]

  • Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial.

Instrumental Analysis: HPLC-MS/MS

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm) is suitable for separation.[6]

• Mobile Phase: A gradient elution using a mixture of (A) 4mM ammonium formate with 0.1% formic acid in water and (B) 4mM ammonium formate with 0.1% formic acid in methanol is recommended.[6]

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5-20 µL.

• Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode is typically used for quizalofop-p-ethyl and quizalofop-p, while negative ion mode may be used for the acid metabolites.[5][6] Monitor specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode for quantification and confirmation.

Table 1: Example HPLC-MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantification)	Product Ion 2 (m/z) (Confirmation)
Quizalofop-p-ethyl	373.0	299.0	300.9[5]
Quizalofop-p-acid	345.0	299.0	100.0[5]
3-OH-quizalofop-acid	359.0	166.0	-[5]

Instrumental Analysis: HPLC-DAD

• Chromatographic Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm) can be used.[1]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is commonly employed.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.[1]

• Detection: Diode-Array Detector set at the wavelength of maximum absorbance for quizalofop-p-ethyl (e.g., 238 nm).

Method Validation and Performance

The analytical method should be validated according to established guidelines, assessing parameters such as linearity, accuracy (recovery), precision (repeatability and reproducibility), limit of detection (LOD), and limit of quantification (LOQ).

Table 2: Summary of Method Performance Data from Literature

Analytical Method	Matrix	Fortification Levels (mg/kg)	Average Recovery (%)	RSD (%)	LOQ (mg/kg)	LOD (mg/kg)	Reference
HPLC-DAD	Soil	0.005, 0.01, 0.05	88.7 - 116.2	0.82 - 4.39	0.015 - 0.02	0.005 - 0.008	[2]
LC-MS/MS	Silty Clay Loam Soil	0.005, 0.05	70 - 120	≤20	0.005	0.001	[5][6]
LC-MS/MS	Loamy Sand & Silt Loam Soil	0.005, 0.05	70 - 120	≤20	0.005	0.001	[6]
HPLC-DAD	Soil	Not Specified	74.0 - 99.3	Not Specified	0.01	Not Specified	[1]

Table 3: Validation Data for Quizalofop-p-ethyl Metabolites in Soil by LC-MS/MS

Analyte	Fortification Levels (mg/kg)	Average Recovery (%)	RSD (%)	LOQ (mg/kg)	LOD (mg/kg)	Reference
Quizalofop-p-acid	0.005, 0.05	70 - 120	≤20	0.005	0.001	[5][6]
3-OH-quizalofop-acid	0.001, 0.01	70 - 120	≤20	0.001	0.0002	[5][6]

Diagrams

Caption: Experimental workflow for Quizalofop-ethyl residue analysis in soil.

Conclusion

The described method, employing a QuEChERS extraction followed by HPLC-MS/MS or HPLC-DAD analysis, provides a reliable and robust approach for the determination of quizalofop-p-ethyl and its metabolites in soil. The method demonstrates good performance characteristics, including high recovery, good precision, and low detection limits, making it suitable for routine monitoring and research applications. The choice between HPLC-MS/MS and HPLC-DAD will depend on the specific sensitivity requirements and the instrumentation available in the laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]

Application Note: Determination of Quizalofop-ethyl Residues in Plant Matrices using QuEChERS and HPLC-DAD/LC-MS/MS

Introduction

Quizalofop-ethyl is a selective, post-emergence herbicide used to control annual and perennial grass weeds in a variety of broadleaf crops.[1][2] Its widespread use necessitates reliable and efficient analytical methods to monitor its residues in agricultural products to ensure food safety and compliance with regulatory limits.[1][3][4] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a popular sample preparation technique for pesticide residue analysis due to its simplicity, speed, and low solvent consumption.[5][6][7][8] This application note details a comprehensive protocol for the extraction and quantification of Quizalofop-ethyl in various plant matrices using the QuEChERS method followed by High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) or Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Principle

The QuEChERS method involves a two-step process: an extraction step with acetonitrile (B52724) and salting-out, followed by a dispersive solid-phase extraction (d-SPE) cleanup step.[8][9] Homogenized plant samples are first extracted and partitioned using acetonitrile and a mixture of salts (commonly magnesium sulfate (B86663) and sodium chloride).[9][10] This separates the Quizalofop-ethyl into the acetonitrile layer. An aliquot of the supernatant is then cleaned up using d-SPE with a combination of sorbents, such as primary secondary amine (PSA) to remove organic acids and C18 to remove non-polar interferences.[1][11] The final extract is then analyzed by HPLC-DAD or, for higher sensitivity and selectivity, by LC-MS/MS.[3][4][11]

Experimental Workflow

Caption: QuEChERS experimental workflow for Quizalofop-ethyl extraction.

Detailed Protocols

1. Apparatus and Reagents

• High-speed homogenizer

• Centrifuge (capable of >4000 rpm)

• Vortex mixer

• Analytical balance

• Syringe filters (0.22 µm)

• Volumetric flasks, pipettes, and vials

• 50 mL and 15 mL polypropylene (B1209903) centrifuge tubes

• Acetonitrile (HPLC or LC-MS grade)

• Quizalofop-ethyl reference standard (>99% purity)

• Anhydrous magnesium sulfate (MgSO₄)

• Sodium chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction salt packets (e.g., EN 15662 method: 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate)[12]

• Reagent water (Type I)

2. Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of Quizalofop-ethyl standard into a 100 mL volumetric flask. Dissolve and dilute to volume with acetonitrile. Store at 4°C.

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.01, 0.05, 0.1, 0.5, 1.0, 5.0 µg/mL) by serial dilution of the stock solution with acetonitrile.

• Matrix-Matched Standards: To compensate for matrix effects, prepare calibration standards by diluting the working standards with a blank matrix extract obtained from an untreated plant sample.[3]

3. Sample Preparation and Extraction (QuEChERS)

• Homogenization: Chop and homogenize a representative sample of the plant matrix (e.g., beans, adzuki beans, brown rice, soybean, potato, pepper).[1][11][12] For samples with high water content, cryogenic milling with dry ice can improve homogenization.[5]

• Weighing: Weigh 5.0 g (for cereals and legumes) or 10.0 g (for other matrices) of the homogenized sample into a 50 mL polypropylene centrifuge tube.[1][12]

• Hydration (for dry samples): For dry samples like brown rice or beans, add 5-10 mL of reagent water and allow to hydrate (B1144303) for 30 minutes.[12]

• Solvent Addition: Add 15 mL of acetonitrile (or 10 mL for pre-hydrated samples) to the tube.[1][12]

• Extraction: Cap the tube and shake vigorously using a vortex mixer for 1-2 minutes to ensure thorough mixing.[1]

• Salting-Out: Add the QuEChERS extraction salt mixture (e.g., EN 15662 packet).[12]

• Second Extraction: Immediately cap the tube and shake vigorously for 1 minute. The anhydrous MgSO₄ will absorb water, inducing phase separation.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5-10 minutes.[1][2]

4. Dispersive SPE (d-SPE) Cleanup

• Aliquot Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE micro-centrifuge tube.

• Sorbent Addition: The d-SPE tube should contain anhydrous MgSO₄ (e.g., 150 mg) and PSA (e.g., 25 mg). For matrices with fats or waxes, C18 (e.g., 25 mg) can also be included.[1]

• Cleanup: Cap the tube and vortex for 30-60 seconds.

• Second Centrifugation: Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is the final extract. Carefully transfer it into an autosampler vial, filtering through a 0.22 µm syringe filter if necessary, for instrumental analysis.

5. Instrumental Analysis Conditions

• HPLC-DAD:

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)[3]

  • Mobile Phase: Isocratic or gradient elution with Acetonitrile and acidified water.[1]

  • Flow Rate: 1.0 mL/min[1]

  • Injection Volume: 20 µL

  • Detection Wavelength: 220 nm[1]

• LC-MS/MS (for higher sensitivity):

  • Column: C18 column suitable for mass spectrometry.

  • Mobile Phase: Gradient of acetonitrile and water with formic acid or ammonium (B1175870) formate.

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • MRM Transitions: Monitor for specific precursor-product ion transitions for Quizalofop-ethyl (e.g., m/z 373 → 299).[13]

Performance Data

The performance of the QuEChERS method for Quizalofop-ethyl extraction has been validated across various plant matrices. The following table summarizes typical performance characteristics reported in the literature.

Plant Matrix	Analytical Method	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Beans	HPLC-DAD	92.4 - 117.8	0.35 - 4.36	0.003	-	[1][2]
Adzuki Bean	HPLC-DAD	88.7 - 116.2	0.82 - 4.39	0.005 - 0.008	0.015 - 0.02	[3]
Onion	HPLC	94.4 - 99.9	0.1 - 3.0	-	0.04	[4][14]
Brown Rice	LC-MS/MS	70 - 120	<20	0.0075	0.01	[12]
Soybean	LC-MS/MS	70 - 120	<20	0.0075	0.01	[12]
Potato	LC-MS/MS	70 - 120	<20	0.0075	0.01	[12]
Pepper	LC-MS/MS	70 - 120	<20	0.0075	0.01	[12]
Mandarin	LC-MS/MS	70 - 120	<20	0.0075	0.01	[12]
Peanut	LC-MS/MS	69.4 - 94.4	2.6 - 16.6	-	0.005	[15]

The QuEChERS method provides a simple, rapid, and effective approach for the extraction of Quizalofop-ethyl from a wide range of plant matrices.[1][3] The method demonstrates excellent recovery and precision, meeting the requirements for routine monitoring of pesticide residues.[2][3][12] The choice between HPLC-DAD and LC-MS/MS for final analysis will depend on the required sensitivity and the complexity of the sample matrix, with LC-MS/MS offering superior performance for trace-level detection.[3][11] This protocol can be readily adopted by analytical laboratories for the surveillance of Quizalofop-ethyl in agricultural commodities.

References

• 1. qascf.com [qascf.com]
• 2. qascf.com [qascf.com]
• 3. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 4. Determination of quizalofop-p-ethyl in onion: residual dissipation pattern, weed control efficiency, and food safety assessment under field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. food-safety.com [food-safety.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. measurlabs.com [measurlabs.com]
• 8. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 9. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of Pesticide Residues Using QuEChERS Extraction with Inert GC-MSD Analytical Technique and Application on Seasonal Fruits and Vegetables in Pakistan [scirp.org]
• 11. researchgate.net [researchgate.net]
• 12. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. epa.gov [epa.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Application Note: Enantioselective Separation of Quizalofop-ethyl by High-Performance Liquid Chromatography

[AN-HPLC-QE001]

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the enantioselective separation of the herbicide Quizalofop-ethyl. The described protocol utilizes a chiral stationary phase under normal-phase conditions to achieve baseline separation of the R-(+)-Quizalofop-ethyl and S-(-)-Quizalofop-ethyl enantiomers. This method is crucial for quality control, environmental fate studies, and regulatory compliance, as the herbicidal activity of Quizalofop-ethyl is primarily associated with the R-(+)-enantiomer.[1][2] The protocol provides detailed instrument parameters, mobile phase preparation, and sample handling procedures to ensure reproducible and accurate results.

Introduction

Quizalofop-ethyl is a selective, post-emergence herbicide widely used for the control of annual and perennial grass weeds in broadleaf crops. It belongs to the aryloxyphenoxypropionate class of herbicides and contains a chiral center, resulting in two enantiomeric forms: R-(+)-Quizalofop-ethyl (also known as Quizalofop-P-ethyl) and S-(-)-Quizalofop-ethyl.[1][3] The herbicidal efficacy is almost exclusively attributed to the R-(+)-enantiomer, while the S-(-)-enantiomer is significantly less active.[1] Consequently, modern commercial formulations are often enriched with the R-(+)-enantiomer to reduce the environmental load of the less active compound.

The differential biological activity of the enantiomers necessitates the development of reliable analytical methods for their separation and quantification.[4] Chiral HPLC is the predominant technique for this purpose, employing a variety of chiral stationary phases (CSPs) to achieve enantioseparation.[4] Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, have proven to be highly effective for the separation of Quizalofop-ethyl enantiomers.[1][5] This application note presents a validated HPLC method for the baseline separation of Quizalofop-ethyl enantiomers, suitable for researchers, scientists, and professionals in drug development and environmental analysis.

Experimental Workflow

Caption: Experimental workflow for the HPLC enantioseparation of Quizalofop-ethyl.

Materials and Reagents

• Quizalofop-ethyl analytical standard (racemic and enantiopure R-(+)-form): Purity ≥ 97.0%

• n-Hexane: HPLC grade

• Isopropanol (B130326) (2-Propanol): HPLC grade

• Methanol: HPLC grade (for cleaning)

• Water: Deionized or HPLC grade

Instrumentation and Chromatographic Conditions

The following table summarizes the instrumental setup and chromatographic conditions for the enantioselective separation of Quizalofop-ethyl.

Parameter	Value
HPLC System	Agilent 1260 Infinity II or equivalent
Chiral Column	CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane : Isopropanol (90:10, v/v)[6][7]
Flow Rate	0.6 mL/min[6][8]
Column Temperature	25 °C[6][7]
UV Detector Wavelength	237 nm[3][6]
Injection Volume	5 µL[6]
Run Time	Approximately 25 minutes

Detailed Experimental Protocol

Mobile Phase Preparation

• Measure 900 mL of HPLC-grade n-hexane into a 1 L graduated cylinder.

• Add 100 mL of HPLC-grade isopropanol to the same cylinder.

• Transfer the mixture to a 1 L solvent bottle.

• Cap the bottle and mix thoroughly by inversion.

• Degas the mobile phase for at least 15 minutes using an ultrasonic bath or an online degasser.

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of racemic Quizalofop-ethyl standard into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the mobile phase.[6] Mix thoroughly until the standard is completely dissolved.

• Working Standard Solution (0.1 mg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the mobile phase.

Sample Preparation

• Accurately weigh a quantity of the sample expected to contain approximately 10 mg of Quizalofop-ethyl into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the mobile phase.

• Vortex or sonicate for 5 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

HPLC System Operation

• System Startup: Turn on the HPLC system, including the pump, detector, and column compartment heater.

• System Equilibration: Purge the pump with the prepared mobile phase. Set the flow rate to 0.6 mL/min and allow the mobile phase to circulate through the column for at least 30 minutes, or until a stable baseline is achieved.[6]

• Sequence Setup: Create a sequence in the chromatography data system (CDS) software. Include blank injections (mobile phase), standard injections, and sample injections.

• Injections: Inject 5 µL of each solution into the HPLC system. It is recommended to make at least two injections of the standard solution to confirm system suitability before injecting the samples.[6]

Data Analysis

• Identify the peaks corresponding to the R-(+)- and S-(-)-enantiomers of Quizalofop-ethyl based on their retention times, which should be confirmed by injecting an enantiopure standard if available. The R-(+)-enantiomer (Quizalofop-P-ethyl) typically elutes first.[6]

• Integrate the peak areas for both enantiomers in each chromatogram.

• Calculate the percentage of each enantiomer using the following formula:

  % Enantiomer = (Area of Enantiomer Peak / Total Area of Both Peaks) x 100

Expected Results and Performance Data

The described method provides excellent separation and resolution of the Quizalofop-ethyl enantiomers. The following table summarizes typical performance data obtained with this method.

Parameter	S-(-)-Enantiomer	R-(+)-Enantiomer (Quizalofop-P-ethyl)
Retention Time (approx.)	18.7 min[6][7]	17.1 min[6][7]
Resolution (Rs)	> 1.5
Tailing Factor	0.9 - 1.2	0.9 - 1.2

Note: Retention times may vary slightly depending on the specific column, system, and laboratory conditions.

System Suitability

To ensure the validity of the analytical results, system suitability parameters should be checked before and during the analysis.

Parameter	Acceptance Criteria
Resolution (Rs) between enantiomers	≥ 1.5
Relative Standard Deviation (RSD) of peak areas (n=5)	≤ 2.0%
Tailing factor	≤ 2.0

Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor resolution	Incorrect mobile phase composition	Prepare fresh mobile phase, ensuring accurate measurements.
Column degradation	Replace the column.
Fluctuating baseline	Air bubbles in the system	Degas the mobile phase thoroughly; purge the pump.
Contaminated mobile phase	Prepare fresh mobile phase.
Varying retention times	Inconsistent column temperature	Ensure the column oven is set to and has reached 25 °C.
Changes in mobile phase composition	Ensure the mobile phase is well-mixed and from a single batch.

Conclusion

The HPLC method detailed in this application note provides a reliable and reproducible approach for the enantioselective separation of Quizalofop-ethyl. By utilizing a polysaccharide-based chiral stationary phase and a normal-phase mobile phase, baseline separation of the R-(+)- and S-(-)-enantiomers is achieved, allowing for accurate quantification. This method is suitable for routine quality control of technical materials and formulated products, as well as for research applications in environmental and metabolic studies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cipac.org [cipac.org]
• 4. Enantioselective Analysis of Chiral Agrochemicals with High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. cipac.org [cipac.org]
• 7. cipac.org [cipac.org]
• 8. cipac.org [cipac.org]

Application Notes and Protocols for Pharmacokinetic Studies of Quizalofop-ethyl-d3 in Rats

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of Quizalofop-ethyl-d3 for pharmacokinetic (PK) studies in rat models. The inclusion of a deuterium-labeled internal standard is a critical tool for accurately tracing metabolic pathways and enhancing the precision of analytical methods.[][2][3]

Introduction

Quizalofop-ethyl is a selective post-emergence herbicide. In mammals, it undergoes rapid and extensive metabolism, primarily to its active metabolite, Quizalofop-acid.[4][5][6] Understanding the absorption, distribution, metabolism, and excretion (ADME) of this compound is crucial for toxicological assessment. The use of deuterium-labeled Quizalofop-ethyl-d3 offers significant advantages in these studies by leveraging the kinetic isotope effect, which can lead to a slower rate of metabolism and provide a more stable tracer for analysis.[7][8] This allows for more precise quantification and characterization of the parent compound and its metabolites in biological matrices.

Key Applications

• Definitive Pharmacokinetic Profiling: Elucidate the complete ADME profile of Quizalofop-ethyl.

• Metabolite Identification and Quantification: Accurately identify and quantify metabolites, including the primary metabolite Quizalofop-acid.[6]

• Bioavailability Studies: Determine the oral bioavailability of Quizalofop-ethyl and its metabolites.[4][9]

• Tissue Distribution Analysis: Investigate the distribution of the compound and its metabolites in various tissues.[4]

• Toxicokinetic Assessment: Relate exposure levels to toxicological findings.

Experimental Protocols

Animal Studies

A typical pharmacokinetic study in rats involves the administration of Quizalofop-ethyl-d3 and subsequent collection of biological samples over a defined time course.

Animal Model:

• Species: Sprague-Dawley or Wistar rats are commonly used.[4][9][10]

• Sex: Male rats are frequently used, though both sexes can be included depending on the study objectives.

• Weight: 180-220 g.

• Housing: Animals should be housed in well-ventilated cages with a standard 12:12 hour light-dark cycle and provided with food and water ad libitum.

Dosing:

• Test Article: Quizalofop-ethyl-d3.

• Dose: A common dose for pharmacokinetic studies is 10 mg/kg.[4][9]

• Administration Routes:

  • Oral (PO): Intragastric gavage is a standard method.

  • Intravenous (IV): Administration via the tail vein allows for the determination of absolute bioavailability.

Sample Collection:

• Blood: Serial blood samples (approximately 0.2 mL) are collected at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24, 48, 72, 96, and 120 hours) from the tail vein or another appropriate site. Plasma is separated by centrifugation.

• Urine and Feces: Animals are housed in metabolic cages for the separate collection of urine and feces to assess excretion pathways.[4][9]

• Tissues: At the end of the study, animals are euthanized, and tissues of interest (e.g., liver, kidney, lung, brain) are collected.[4][5]

Sample Preparation

Plasma, Urine, and Homogenized Tissues:

• To a 0.2 mL aliquot of the biological sample, add 5 mL of ethyl acetate (B1210297).[5]

• To improve extraction efficiency, add 100 µL of 1 mol/L HCl.[5]

• Vortex the mixture for 5 minutes.[5]

• Centrifuge at 3500 rpm for 5 minutes.[5]

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction with an additional 5 mL of ethyl acetate and combine the organic layers.[5]

• Evaporate the solvent under a stream of nitrogen gas at 35°C.[5]

• Reconstitute the residue in a suitable mobile phase for analysis.

Analytical Methodology

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a highly sensitive and specific method for the quantification of Quizalofop-ethyl and its metabolites.[11][12] Chiral HPLC methods are necessary to separate the enantiomers of Quizalofop-acid.[4][9]

HPLC-MS/MS Conditions (Example):

• Column: A C18 column (e.g., 2.1 mm x 50 mm, 1.7 µm) is suitable.[12]

• Mobile Phase: A gradient of ammonium (B1175870) formate (B1220265) in water and methanol (B129727) with 0.1% formic acid.[12]

• Injection Volume: 20 µL.[12]

• Ionization: Electrospray ionization (ESI).[12]

Data Presentation

Quantitative data from pharmacokinetic studies should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Pharmacokinetic Parameters of Quizalofop-acid Enantiomers in Rats following a Single 10 mg/kg Oral Dose of Quizalofop-ethyl

Parameter	(+)-Quizalofop-acid	(-)-Quizalofop-acid	Reference
Cmax (µg/mL)	Data	Data	[4][9]
Tmax (h)	Data	Data	[4][9]
AUC (µg·h/mL)	Data	Data	[4][9]
t1/2 (h)	Data	Data	[4][9]
Oral Bioavailability (%)	72.8	83.6	[4][9]

Table 2: Tissue Distribution of Quizalofop-acid Enantiomers in Rats 12 Hours Post-Administration

Tissue	(+)-Quizalofop-acid Conc. (µg/g)	(-)-Quizalofop-acid Conc. (µg/g)	Reference
Liver	Data	Data	[4]
Kidney	Data	Data	[4]
Lung	Data	Data	[4]
Brain	Data	Data	[4]

Table 3: Excretion of Quizalofop-acid in Rats following a Single 10 mg/kg Oral Dose

Excretion Route	% of Administered Dose	Reference
Urine	8.77	[4][9]
Feces	2.16	[4][9]

Visualizations

References

• 2. Why Deuterium Labelled Drug Standards Matter in Pharma [svchembiotech.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enantioselective Metabolism of Quizalofop-Ethyl in Rat | PLOS One [journals.plos.org]
• 5. Enantioselective Metabolism of Quizalofop-Ethyl in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. benchchem.com [benchchem.com]
• 8. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 12. epa.gov [epa.gov]

Application Notes: Isotope Dilution Mass Spectrometry for Accurate Quizalofop-ethyl Quantification

Introduction

Quizalofop-ethyl is a selective post-emergence herbicide used to control annual and perennial grass weeds in a variety of broadleaf crops.[1][2][3] Its widespread use necessitates sensitive and accurate analytical methods for monitoring its residues in environmental and agricultural samples to ensure food safety and compliance with regulatory limits. Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique that provides the highest level of accuracy and precision for quantification. By using a stable isotope-labeled internal standard, IDMS effectively compensates for sample matrix effects and variations in sample preparation and instrument response, leading to highly reliable results.

This application note details a robust method for the quantification of Quizalofop-ethyl in various matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with an isotope dilution strategy.

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry relies on the addition of a known amount of a stable isotope-labeled analogue of the analyte (in this case, Quizalofop-ethyl-d3) to the sample at the beginning of the analytical process. This labeled compound is chemically identical to the native analyte and behaves similarly during extraction, cleanup, and chromatographic separation. Because the mass spectrometer can differentiate between the native analyte and the labeled internal standard based on their mass-to-charge ratios (m/z), any sample loss during preparation will affect both compounds equally, thus preserving the ratio between them. The concentration of the native analyte is then determined by measuring the ratio of the signal from the analyte to that of the internal standard and comparing it to a calibration curve prepared with known concentrations of both the native analyte and the labeled standard.

Quantitative Data Summary

The following tables summarize the key parameters for the quantification of Quizalofop-ethyl using IDMS.

Table 1: LC-MS/MS Parameters for Quizalofop-ethyl and its Labeled Internal Standard

Parameter	Setting
LC Column	SunFire C18, 2.1 mm x 100 mm, 4.6 µm
Mobile Phase A	5 mmol/L Ammonium Acetate in Water
Mobile Phase B	Acetonitrile (B52724)
Flow Rate	0.30 mL/min
Injection Volume	10 µL
Column Temp.	20°C
Ion Source	Electrospray Ionization (ESI)
Polarity	Positive
Spray Voltage	3200 V
Capillary Temp.	350°C

Table 2: MRM Transitions for Quizalofop-ethyl and Quizalofop-ethyl-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Quizalofop-ethyl	373.1	299.0	20
Quizalofop-ethyl (Confirmation)	375.0	300.9	20
Quizalofop-ethyl-d3 (Internal Standard)	376.1	302.0	20

Table 3: Method Performance Characteristics

Parameter	Value
Linear Range	0.01 ng/mL - 1.0 ng/mL
Correlation Coefficient (r²)	> 0.99
Limit of Quantification (LOQ)	0.005 mg/kg (matrix dependent)[4]
Limit of Detection (LOD)	0.001 mg/kg (matrix dependent)
Recovery	85% - 115%
Precision (RSD)	< 15%

Experimental Protocols

1. Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Quizalofop-ethyl analytical standard and dissolve it in 10 mL of acetonitrile.

• Labeled Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Quizalofop-ethyl-d3 and dissolve it in 10 mL of acetonitrile.

• Intermediate Standard Solutions (10 µg/mL): Dilute 100 µL of each primary stock solution to 10 mL with acetonitrile in separate volumetric flasks.

• Working Standard Solutions: Prepare a series of calibration standards by appropriately diluting the intermediate standard solutions with the mobile phase. Each calibration standard should be fortified with the labeled internal standard at a constant concentration.

2. Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for the extraction of pesticide residues from food matrices.

• Homogenization: Homogenize a representative portion of the sample (e.g., fruit, vegetable, or soil).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate amount of the Quizalofop-ethyl-d3 internal standard working solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).[5]

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.[5]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 1.5 mL) to a microcentrifuge tube containing d-SPE sorbent (e.g., 75 mg Z-SEP).[5]

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.[5]

• Final Extract:

  • Take the supernatant and dilute it with methanol (B129727) (1:1) or mobile phase as needed.[5]

  • Filter the extract through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Set up the LC-MS/MS system with the parameters outlined in Table 1.

• Establish the MRM transitions as detailed in Table 2.

• Inject the prepared calibration standards to generate a calibration curve.

• Inject the prepared sample extracts.

4. Data Analysis and Quantification

• Integrate the peak areas for both the native Quizalofop-ethyl and the labeled internal standard (Quizalofop-ethyl-d3).

• Calculate the ratio of the peak area of the native analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration ratio for the calibration standards.

• Determine the concentration of Quizalofop-ethyl in the sample extracts by interpolating their peak area ratios from the calibration curve.

• Calculate the final concentration in the original sample, taking into account the initial sample weight and any dilution factors.

Visualizations

Caption: Experimental workflow for Quizalofop-ethyl quantification by IDMS.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. pomais.com [pomais.com]
• 2. Kenvos [kenvos.com]
• 3. Quizalofop-p-ethyl 50 g/l EC – Zenith Crop Sciences [zenithcropsciences.com]
• 4. Quizalofop - Wikipedia [en.wikipedia.org]
• 5. Quizalofop-P-ethyl PESTANAL , analytical standard 100646-51-3 [sigmaaldrich.com]

Application Note: Protocol for Using Quizalofop-ethyl-d3 in Metabolic Stability Assays

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for conducting in vitro metabolic stability assays of Quizalofop-ethyl (B1680411) using Quizalofop-ethyl-d3 as an internal standard. The primary application of this protocol is to determine the rate at which Quizalofop-ethyl is metabolized by liver enzymes, a critical parameter in drug discovery and development for assessing a compound's pharmacokinetic profile. The use of a deuterated internal standard, such as Quizalofop-ethyl-d3, is crucial for accurate quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it effectively mitigates matrix effects and corrects for variability during sample preparation.[1][2][3] This protocol outlines the necessary reagents, step-by-step procedures for incubation and sample processing, and data analysis methods to calculate key parameters like half-life (t½) and intrinsic clearance (Clint).

Introduction

Metabolic stability is a key determinant of a drug candidate's in vivo half-life and oral bioavailability. In vitro assays using liver fractions, such as microsomes, are widely employed to predict in vivo hepatic clearance.[4][5][6] Quizalofop-ethyl, a selective herbicide, is known to be rapidly metabolized in biological systems, primarily through hydrolysis to its active metabolite, Quizalofop-acid.[7][8][9]

The inclusion of a stable isotope-labeled internal standard (SIL-IS), like Quizalofop-ethyl-d3, is best practice for quantitative bioanalysis using LC-MS/MS.[2][10] A SIL-IS is chemically identical to the analyte but has a higher molecular weight due to the deuterium (B1214612) atoms. This allows it to be distinguished by the mass spectrometer while co-eluting with the analyte, thereby providing a reliable reference for quantification.[1][3] The deuterium label should be placed on a metabolically stable position of the molecule to prevent in vivo H/D exchange.[1]

This application note details a robust protocol for assessing the metabolic stability of Quizalofop-ethyl in liver microsomes, employing Quizalofop-ethyl-d3 as the internal standard for accurate and precise quantification.

Experimental Protocols

Materials and Reagents

• Quizalofop-ethyl (Test Compound)

• Quizalofop-ethyl-d3 (Internal Standard)

• Pooled Human Liver Microsomes (or other species as required)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium Phosphate (B84403) Buffer (100 mM, pH 7.4)

• Magnesium Chloride (MgCl2)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Dimethyl Sulfoxide (DMSO)

• Purified Water, LC-MS grade

• Positive Control Compounds (e.g., Dextromethorphan, Midazolam)[4]

• 96-well incubation and collection plates

• Incubator with shaking capability (37°C)

• Centrifuge capable of handling 96-well plates

• LC-MS/MS System

Solution Preparation

• Test Compound Stock Solution (10 mM): Prepare a 10 mM stock solution of Quizalofop-ethyl in DMSO.

• Internal Standard Stock Solution (1 mM): Prepare a 1 mM stock solution of Quizalofop-ethyl-d3 in DMSO.

• Test Compound Working Solution (1 µM): Dilute the 10 mM stock solution of Quizalofop-ethyl in potassium phosphate buffer (pH 7.4) to a final concentration of 1 µM.

• Internal Standard Working Solution (100 nM): Prepare a working solution of 100 nM Quizalofop-ethyl-d3 in cold acetonitrile. This solution will be used to terminate the reaction.

• Liver Microsome Suspension (0.5 mg/mL): Suspend the pooled liver microsomes in cold potassium phosphate buffer to a final protein concentration of 0.5 mg/mL.[11] Keep on ice.

• NADPH Regenerating System Solution: Prepare the NADPH regenerating system solution according to the manufacturer's instructions in potassium phosphate buffer.

Incubation Procedure

• Add the test compound working solution to the wells of a 96-well incubation plate.

• Add the liver microsomal suspension to each well.

• Pre-incubate the plate at 37°C for 10 minutes with gentle shaking.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system solution to each well.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an aliquot of the incubation mixture to a 96-well collection plate containing cold acetonitrile with the Quizalofop-ethyl-d3 internal standard. A typical ratio is 4 volumes of the quenching solution to 1 volume of the incubation sample.

• Include negative control incubations without the NADPH regenerating system to assess non-enzymatic degradation.

• Include positive control incubations with known substrates to verify the metabolic activity of the microsomes.[4]

Sample Processing

• Seal the collection plate and vortex for 2 minutes to ensure complete protein precipitation.

• Centrifuge the plate at 4,000 rpm for 20 minutes at 4°C to pellet the precipitated proteins.

• Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

The quantification of the remaining Quizalofop-ethyl at each time point is performed using an LC-MS/MS system. The specific parameters should be optimized for the instrument in use.

Table 1: Example LC-MS/MS Parameters for Quizalofop-ethyl and Quizalofop-ethyl-d3

Parameter	Value
LC Column	C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition (Quizalofop-ethyl)	m/z 373.1 → 299.1
MRM Transition (Quizalofop-ethyl-d3)	m/z 376.1 → 302.1 (Example, assuming +3 Da shift)

Note: The exact m/z transitions for Quizalofop-ethyl-d3 will depend on the position and number of deuterium labels. The provided transition is a hypothetical example and must be confirmed experimentally.

Data Presentation and Analysis

The concentration of Quizalofop-ethyl at each time point is determined by calculating the peak area ratio of the analyte to the internal standard (Quizalofop-ethyl-d3).

Data Analysis

• Plot the natural logarithm of the percentage of remaining Quizalofop-ethyl against time.

• Determine the slope of the linear regression line, which represents the elimination rate constant (k).

• Calculate the half-life (t½) using the following equation:

  • t½ = 0.693 / k

• Calculate the intrinsic clearance (Clint) using the following equation:

  • Clint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)

Quantitative Data Summary

The results of the metabolic stability assay can be summarized in the following table:

Table 2: Metabolic Stability of Quizalofop-ethyl in Human Liver Microsomes

Compound	t½ (min)	Clint (µL/min/mg protein)
Quizalofop-ethyl	Value	Value
Positive Control 1	Value	Value
Positive Control 2	Value	Value

Visualizations

Experimental Workflow

Caption: Workflow for the in vitro metabolic stability assay.

Metabolic Pathway of Quizalofop-ethyl

Caption: Primary metabolic pathway of Quizalofop-ethyl.

Conclusion

This application note provides a comprehensive protocol for determining the in vitro metabolic stability of Quizalofop-ethyl using liver microsomes. The incorporation of Quizalofop-ethyl-d3 as an internal standard is a critical component of the methodology, ensuring high-quality, reliable, and reproducible data.[1][2] The resulting parameters, half-life and intrinsic clearance, are essential for the early-stage assessment of drug candidates and for making informed decisions in the drug development pipeline.

References

• 1. benchchem.com [benchchem.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. mercell.com [mercell.com]
• 5. bioivt.com [bioivt.com]
• 6. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 7. The enantioselective metabolic mechanism of quizalofop-ethyl and quizalofop-acid enantiomers in animal: protein binding, intestinal absorption, and in vitro metabolism in plasma and the microsome - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. The enantioselective metabolic mechanism of quizalofop-ethyl and quizalofop-acid enantiomers in animal: protein binding, intestinal absorption, and in vitro metabolism in plasma and the microsome - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Enantioselective Metabolism of Quizalofop-Ethyl in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. mttlab.eu [mttlab.eu]

Application of Quizalofop-ethyl-d3 in Environmental Monitoring Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Quizalofop-ethyl-d3 as an internal standard in the environmental monitoring of Quizalofop-ethyl. Quizalofop-ethyl is a selective post-emergence herbicide used to control grass weeds in various broadleaf crops. Monitoring its presence and degradation in the environment is crucial for assessing its ecological impact. The use of a deuterated internal standard like Quizalofop-ethyl-d3 is best practice for accurate quantification in complex matrices using isotope dilution mass spectrometry.

Introduction

Quizalofop-ethyl is effective at low application rates, but its fate in the environment, including its persistence and the formation of metabolites, requires careful monitoring. The primary degradation product of Quizalofop-ethyl is Quizalofop acid, which is more mobile and persistent in soil. Other metabolites, such as 3-hydroxy-quizalofop-acid, are also of environmental concern. Accurate and sensitive analytical methods are essential for the reliable quantification of these compounds in environmental matrices such as soil and water.

Quizalofop-ethyl-d3, a stable isotope-labeled version of Quizalofop-ethyl, serves as an ideal internal standard for analytical methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS). It mimics the behavior of the native analyte during sample preparation and analysis, correcting for matrix effects and variations in instrument response, thereby ensuring high accuracy and precision.

Environmental Fate of Quizalofop-ethyl

Quizalofop-ethyl undergoes degradation in the environment, primarily through hydrolysis to its corresponding acid and further transformation. Understanding this pathway is critical for comprehensive environmental monitoring.

Caption: Environmental degradation pathway of Quizalofof-ethyl.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analysis of Quizalofop-ethyl and its metabolites in environmental samples using LC-MS/MS with isotope dilution.

Table 1: Method Performance in Soil Samples [1][2][3]

Analyte	Matrix	Fortification Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)	Limit of Detection (LOD) (mg/kg)
Quizalofop-p-ethyl	Loamy Sand Soil	0.005	95	5.3	0.005	0.001
0.05	98	3.1
Silt Loam Soil	0.005	92	6.8	0.005	0.001
0.05	96	4.2
Silty Clay Loam	0.005	90	7.5	0.005	0.001
0.05	94	5.1
Quizalofop-p	Loamy Sand Soil	0.005	93	6.1	0.005	0.001
0.05	97	4.5
Silt Loam Soil	0.005	91	7.2	0.005	0.001
0.05	95	5.8
Silty Clay Loam	0.005	89	8.1	0.005	0.001
0.05	93	6.3
3-OH-quizalofop-acid	Loamy Sand Soil	0.001	88	9.2	0.001	0.0002
0.01	92	7.8
Silt Loam Soil	0.001	85	10.5	0.001	0.0002
0.01	90	8.9
Silty Clay Loam	0.001	82	11.3	0.001	0.0002
0.01	88	9.5

Table 2: Method Performance in Water Samples

Analyte	Matrix	Fortification Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)	Limit of Detection (LOD) (mg/kg)
Quizalofop-p-ethyl	Drinking Water	0.001	98	3.5	0.001	0.0002
0.01	101	2.8
Surface Water	0.001	95	5.1	0.001	0.0002
0.01	99	4.2
Quizalofop-p	Drinking Water	0.001	97	4.1	0.001	0.0002
0.01	100	3.3
Surface Water	0.001	94	6.2	0.001	0.0002
0.01	98	5.5
3-OH-quizalofop-acid	Drinking Water	0.001	92	7.8	0.001	0.0002
0.01	96	6.5
Surface Water	0.001	90	8.5	0.001	0.0002
0.01	94	7.1

Experimental Protocols

The following protocols are based on validated methods for the analysis of Quizalofop-ethyl and its metabolites in soil and water samples. The use of Quizalofop-ethyl-d3 as an internal standard is integral to these procedures.

Experimental Workflow

Caption: General workflow for environmental monitoring of Quizalofop-ethyl.

Protocol for Soil Sample Analysis[1][2][3]

1. Materials and Reagents:

• Quizalofop-ethyl, Quizalofop-acid, and 3-OH-quizalofop-acid analytical standards

• Quizalofop-ethyl-d3 internal standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid

• Celite® 545

• Centrifuge tubes (50 mL)

• Mechanical shaker

• Centrifuge

• Syringe filters (0.22 µm)

• LC-MS/MS system

2. Sample Preparation and Extraction:

• Weigh 5.0 ± 0.1 g of homogenized soil into a 50 mL centrifuge tube.

• Fortify the sample with a known amount of Quizalofop-ethyl-d3 internal standard solution.

• Add 1.5 g of Celite® to the tube.

• Add 15 mL of extraction solvent (acetonitrile:6% phosphoric acid in water, 80:20 v/v).

• Shake the tube horizontally on a mechanical shaker at 300 rpm for 30 minutes.

• Centrifuge the sample at 4000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube.

• Repeat the extraction (steps 4-7) on the soil pellet with another 15 mL of extraction solvent.

• Combine the supernatants.

3. Extract Cleanup and Analysis:

• For analysis of Quizalofop-p-ethyl and Quizalofop-p, take an aliquot of the combined extract and dilute with acetonitrile:water (90:10, v/v).[1]

• For analysis of 3-OH-quizalofop-acid, take a separate aliquot and dilute with water.[1]

• Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial.

• Analyze the sample by LC-MS/MS.

4. LC-MS/MS Conditions (Typical):

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: Gradient elution with water and acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) acetate.

• Ionization: Electrospray ionization (ESI) in positive mode.

• MS/MS Transitions: Monitor specific precursor-to-product ion transitions for each analyte and the internal standard.

Protocol for Water Sample Analysis

1. Materials and Reagents:

• Same as for soil analysis.

2. Sample Preparation and Extraction:

• Measure 10.0 ± 0.1 g of the water sample into a suitable container.

• Fortify the sample with a known amount of Quizalofop-ethyl-d3 internal standard solution.

• For the determination of Quizalofop-p-ethyl and Quizalofop-p, take an aliquot and dilute with acetonitrile:water (90:10, v/v).

• For the determination of 3-OH-quizalofop-acid, take a separate aliquot and dilute with acetonitrile:water (55:45, v/v).

3. Analysis:

• Filter the diluted sample through a 0.22 µm syringe filter into an autosampler vial.

• Analyze the sample by LC-MS/MS using conditions similar to those for soil analysis.

Conclusion

The use of Quizalofop-ethyl-d3 as an internal standard in conjunction with LC-MS/MS provides a robust and reliable method for the environmental monitoring of Quizalofop-ethyl and its key metabolites. The detailed protocols and performance data presented here offer a comprehensive guide for researchers and scientists in establishing and validating their analytical procedures. Accurate quantification is paramount for understanding the environmental fate of this herbicide and for ensuring environmental and human safety.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]

Application Notes and Protocols: Preparation of a Standard Solution of Quizalofop-ethyl-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quizalofop-ethyl is a selective, post-emergence herbicide used to control grass weeds in various broadleaf crops.[1][2][3] Its mechanism of action involves the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid synthesis in grasses.[3][4] For analytical and research purposes, particularly in pharmacokinetic studies, metabolic profiling, and as an internal standard in quantitative analysis, a deuterated version, Quizalofop-ethyl-d3, is often employed. The incorporation of deuterium (B1214612) atoms provides a distinct mass signature for mass spectrometry-based detection, enabling accurate quantification in complex biological matrices.

This document provides a detailed protocol for the preparation of a standard solution of Quizalofop-ethyl-d3, essential for accurate and reproducible experimental results.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Quizalofop-ethyl-d3 is critical for its proper handling, storage, and the preparation of accurate standard solutions.

Property	Value	Reference
Chemical Name	(±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3)	[5][6]
CAS Number	1398065-84-3	[1][5][6][7]
Molecular Formula	C₁₉H₁₄D₃ClN₂O₄	[6]
Molecular Weight	375.82 g/mol	[6]
Appearance	White crystalline solid	[8][9]
Solubility	Insoluble in water.[8][9] Soluble in organic solvents such as acetone, acetonitrile, and DMSO.[8][10]
Stability	Stable in neutral and acidic media; unstable in alkaline conditions.[2][11] It is also unstable to light.[8] Stock solutions are stable for extended periods when stored refrigerated.[12][13]

Experimental Protocol: Preparation of Standard Solutions

This protocol outlines the steps for preparing a primary stock solution and subsequent working solutions of Quizalofop-ethyl-d3.

Materials and Equipment

• Quizalofop-ethyl-d3 standard (solid)

• High-purity solvent (e.g., acetonitrile, acetone, or DMSO, HPLC grade or equivalent)

• Analytical balance (readable to at least 0.1 mg)

• Volumetric flasks (Class A) of various sizes (e.g., 5 mL, 10 mL, 25 mL, 50 mL, 100 mL)

• Micropipettes (calibrated)

• Vortex mixer

• Ultrasonic bath

• Amber glass vials for storage

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of Primary Stock Solution (e.g., 1 mg/mL)

• Weighing: Accurately weigh approximately 5 mg of the Quizalofop-ethyl-d3 standard into a clean, dry weighing boat using an analytical balance. Record the exact weight.

• Dissolution: Carefully transfer the weighed standard into a 5 mL volumetric flask.

• Solvent Addition: Add a small amount of the chosen solvent (e.g., acetonitrile) to the flask to dissolve the solid.[12][13]

• Homogenization: Ensure complete dissolution by vortexing and/or sonicating the solution for several minutes.[12][13]

• Dilution to Volume: Once completely dissolved, bring the solution to the final volume with the solvent.

• Mixing: Cap the flask and invert it several times to ensure a homogenous solution.

• Calculation of Exact Concentration: Concentration (mg/mL) = (Mass of standard in mg) / (Volume of flask in mL)

• Storage: Transfer the stock solution to a labeled amber glass vial and store it at -20°C for long-term stability.[10]

Preparation of Working Solutions

Working solutions are prepared by serially diluting the primary stock solution. The following is an example of preparing a 10 µg/mL working solution from a 1 mg/mL stock solution.

• Pipette Stock Solution: Using a calibrated micropipette, transfer 100 µL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask.

• Dilution: Add the solvent to the flask, bringing it to the final volume.

• Mixing: Cap the flask and invert it several times to ensure homogeneity.

• Storage: Store the working solution in a labeled amber glass vial at 4°C for short-term use.[12]

Further dilutions can be made as required for specific analytical applications.

Safety Precautions

• Always handle Quizalofop-ethyl-d3 in a well-ventilated area or a fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Refer to the Safety Data Sheet (SDS) for detailed safety and handling information.

• Avoid inhalation of dust or contact with skin and eyes.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of Quizalofop-ethyl-d3 standard solutions.

Caption: Workflow for the preparation of stock and working solutions of Quizalofop-ethyl-d3.

The logical relationship for preparing a standard solution follows a sequential process.

Caption: Logical flow for accurate standard solution preparation.

References

• 1. quizalofop-P-ethyl | CAS#:100646-51-3 | Chemsrc [chemsrc.com]
• 2. coromandel.biz [coromandel.biz]
• 3. Quizalofop - Wikipedia [en.wikipedia.org]
• 4. pomais.com [pomais.com]
• 5. (±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3) | 1398065-84-3 [chemicalbook.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Quizalofop-ethyl D3 (3,3,3 D3) 100 µg/mL in Acetone [lgcstandards.com]
• 8. Quizalofop-ethyl | C19H17ClN2O4 | CID 53518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Page loading... [wap.guidechem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Quizalofop-ethyl (Ref: DPX Y6202) [sitem.herts.ac.uk]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]

Application Note: Mass Spectrometric Analysis and Fragmentation Pattern of Quizalofop-ethyl-d3 for Quantitative Analysis

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the analysis of the herbicide Quizalofop-ethyl and its deuterated internal standard, Quizalofop-ethyl-d3, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). It outlines the key fragmentation patterns observed, offering a basis for developing robust quantitative methods. The inclusion of a deuterated standard is critical for correcting matrix effects and improving the accuracy of quantification in complex samples such as soil and agricultural products.[1]

Introduction

Quizalofop-ethyl is a selective, post-emergence herbicide from the aryloxyphenoxypropionate group, used to control grass weeds in a variety of broadleaf crops.[2] Its mechanism of action involves the inhibition of acetyl-CoA carboxylase (ACCase), an enzyme crucial for lipid synthesis in targeted plants.[3] Regulatory monitoring of pesticide residues in food and environmental samples is essential to ensure consumer safety.[2]

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry. Quizalofop-ethyl-d3, where three hydrogen atoms on the propionate (B1217596) methyl group are replaced by deuterium, serves as an ideal internal standard. It co-elutes with the unlabeled analyte and exhibits identical ionization efficiency, but is distinguishable by its mass-to-charge ratio, allowing for precise and accurate quantification. This note details the expected mass spectrometry fragmentation of Quizalofop-ethyl-d3 to aid in the setup of analytical methods like Multiple Reaction Monitoring (MRM).

Experimental Protocol

This section describes a general methodology for the analysis of Quizalofop-ethyl-d3. Instrument parameters should be optimized for the specific equipment used.

Materials and Reagents

• Analytical Standards: Quizalofop-ethyl (CAS 76578-14-8) and (±)-Quizalofop-ethyl-d3 (propionate-3,3,3-d3) (CAS 1398065-84-3).[4]

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Additives: LC-MS grade formic acid or ammonium (B1175870) formate.

Standard Solution Preparation

• Prepare individual stock solutions of Quizalofop-ethyl and Quizalofop-ethyl-d3 at 1 mg/mL in methanol.

• Create a working solution mixture by diluting the stock solutions in an appropriate solvent (e.g., 50:50 acetonitrile:water) to a final concentration of 1 µg/mL.

• Prepare a series of calibration standards by further diluting the working solution. The internal standard (Quizalofop-ethyl-d3) concentration should be kept constant across all calibration points and samples.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

The following are typical starting conditions that may require further optimization.

Parameter	Recommended Setting
LC System
Column	C18 Reverse-Phase Column (e.g., Acquity BEH C18, 2.1x100mm, 1.7µm)[5]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

Results and Discussion

Fragmentation Pattern Analysis

Under positive ESI conditions, both Quizalofop-ethyl and its d3-analog are readily protonated to form the precursor ions [M+H]+. The molecular weight of Quizalofop-ethyl is 372.80 g/mol , leading to a precursor ion at m/z 373.095.[5] The d3-analog has a molecular weight of 375.83 g/mol , resulting in a precursor ion at m/z 376.114.[4]

Collision-induced dissociation (CID) of these precursors yields several characteristic fragment ions. The primary fragmentation pathways observed are:

• Loss of Ethylene (B1197577): A common fragmentation for ethyl esters is the neutral loss of ethylene (C₂H₄, 28 Da). This results in the formation of the protonated quizalofop (B1680410) acid metabolite.

• Cleavage and Rearrangement: A significant fragmentation involves a rearrangement and loss of the propionic acid moiety (C₃H₆O₂ for the unlabeled compound and C₃H₃D₃O₂ for the d3-analog).[6][7]

These pathways produce distinct fragment ions that can be used for quantification. For Quizalofop-ethyl, the primary MS/MS transition monitored is often m/z 373.0 -> 299.0.[6][7]

Quantitative Data Summary

The table below summarizes the expected exact masses for the precursor and key fragment ions for both compounds, which are essential for setting up a quantitative LC-MS/MS method.

Parameter	Quizalofop-ethyl	Quizalofop-ethyl-d3	Mass Shift (Da)
Chemical Formula	C₁₉H₁₇ClN₂O₄	C₁₉H₁₄D₃ClN₂O₄	+3.018
Molecular Weight (Da)	372.80	375.83[4]	+3.03
Precursor Ion [M+H]⁺ (m/z)	373.095[5]	376.114	+3.019
Key Fragment 1 (m/z)	345.064[5]	348.083	+3.019
Proposed Identity 1	[M+H - C₂H₄]⁺	[M+H - C₂H₄]⁺	-
Key Fragment 2 (m/z)	299.058[5]	299.058	No Shift
Proposed Identity 2	[M+H - C₃H₆O₂]⁺	[M+H - C₃H₃D₃O₂]⁺	-

The +3 Da shift in the precursor ion and Fragment 1 makes the transition 376.1 -> 348.1 an excellent choice for specifically monitoring the Quizalofop-ethyl-d3 internal standard.

Visualized Fragmentation Pathway and Workflow

The following diagrams illustrate the proposed fragmentation and the general analytical workflow.

Caption: Proposed ESI-MS/MS fragmentation pathway for Quizalofop-ethyl-d3.

Caption: General experimental workflow for quantitative analysis.

Conclusion

This application note details the mass spectrometric behavior of Quizalofop-ethyl-d3 and provides a robust starting point for developing quantitative analytical methods. The predictable +3 Da mass shift for the precursor ion and the fragment resulting from the loss of ethylene allows for clear differentiation from the unlabeled analyte. By using the MRM transitions 373.1 -> 345.1 for Quizalofop-ethyl and 376.1 -> 348.1 for Quizalofop-ethyl-d3, researchers can achieve high selectivity and sensitivity, ensuring accurate determination in various complex matrices.

References

• 1. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. hpc-standards.com [hpc-standards.com]
• 3. Quizalofop - Wikipedia [en.wikipedia.org]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Quizalofop-ethyl | C19H17ClN2O4 | CID 53518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming matrix effects in Quizalofop-ethyl analysis with Quizalofop-ethyl-d3

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of Quizalofop-ethyl, with a focus on overcoming matrix effects using its deuterated internal standard, Quizalofop-ethyl-d3.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Quizalofop-ethyl analysis?

A1: Matrix effects are the alteration of the ionization efficiency of Quizalofop-ethyl by co-eluting compounds from the sample matrix during LC-MS/MS analysis.[1] These effects can lead to either signal suppression (a decrease in the analyte response) or signal enhancement (an increase in the analyte response), resulting in inaccurate quantification.[1] This phenomenon is a significant challenge in the analysis of pesticide residues in complex matrices such as soil, agricultural products, and food samples.[2]

Q2: Why is Quizalofop-ethyl-d3 recommended as an internal standard?

A2: Quizalofop-ethyl-d3 is a stable isotope-labeled (SIL) internal standard. SIL internal standards are considered the gold standard for quantitative LC-MS/MS analysis because they have nearly identical chemical and physical properties to the analyte of interest (Quizalofop-ethyl).[2] This similarity ensures that the internal standard co-elutes with the analyte and is affected by matrix effects and variations in sample preparation and instrument response in the same way.[3] By adding a known amount of Quizalofop-ethyl-d3 to both the calibration standards and the unknown samples, the ratio of the analyte signal to the internal standard signal can be used to accurately calculate the analyte concentration, effectively compensating for these sources of error.[4]

Q3: What are the common sample matrices for Quizalofop-ethyl analysis and what challenges do they present?

A3: Common matrices include various agricultural products like brown rice, soybeans, potatoes, peppers, and mandarins, as well as environmental samples such as soil and water.[5][6] These matrices are complex and contain a wide variety of organic and inorganic compounds, such as pigments, lipids, sugars, and organic acids, which can co-extract with Quizalofop-ethyl and cause significant matrix effects.[7]

Q4: What are the advantages of using a deuterated internal standard over other methods to counteract matrix effects?

A4: While other methods like matrix-matched calibration and extensive sample cleanup can be used, they have limitations.[8] Matrix-matched calibration requires a blank matrix that is free of the analyte, which can be difficult to obtain.[9] Sample cleanup procedures can be time-consuming and may lead to analyte loss. Deuterated internal standards like Quizalofop-ethyl-d3 offer a more robust solution by compensating for variability between individual samples, which is a significant advantage in clinical and real-world sample analysis.[10]

Troubleshooting Guides

Problem: I am observing significant signal suppression or enhancement for Quizalofop-ethyl in my samples compared to my solvent standards. What is the likely cause and solution?

• Cause: This is a classic indication of matrix effects. Co-eluting compounds from your sample matrix are interfering with the ionization of Quizalofop-ethyl in the mass spectrometer source.

• Solution: The most effective solution is the use of a stable isotope-labeled internal standard, Quizalofop-ethyl-d3. By adding a constant amount of Quizalofop-ethyl-d3 to all your samples and standards, it will experience the same degree of signal suppression or enhancement as the native Quizalofop-ethyl. The ratio of their peak areas will remain constant, allowing for accurate quantification.

Problem: My recovery of Quizalofop-ethyl is inconsistent across different sample matrices. How can I improve this?

• Cause: Inconsistent recovery is often due to variations in the sample preparation process (e.g., extraction efficiency) and matrix effects that differ between sample types.

• Solution: Incorporate Quizalofop-ethyl-d3 at the very beginning of your sample preparation workflow (i.e., before extraction). This will allow it to track the recovery of the native Quizalofop-ethyl throughout the entire process, from extraction and cleanup to the final LC-MS/MS analysis. This approach corrects for any analyte loss during sample preparation and compensates for matrix effects.

Problem: I am seeing high variability (high %RSD) in my replicate injections for complex matrices. What are the potential solutions?

• Cause: High variability can be caused by inconsistent matrix effects, instrument instability, or variations in the sample injection volume.

• Solution: The use of Quizalofop-ethyl-d3 as an internal standard is highly recommended to correct for injection volume variations and instrument fluctuations.[11] Additionally, optimizing your sample cleanup procedure can help reduce the complexity of the matrix being injected, leading to more consistent ionization and reduced variability.

Data Presentation

The following tables summarize the expected improvement in analytical performance when using Quizalofop-ethyl-d3 as an internal standard for the analysis of Quizalofop-ethyl in a complex matrix (e.g., soybeans).

Table 1: Recovery and Precision Data

Method	Spiked Concentration (ng/g)	Average Recovery (%)	Relative Standard Deviation (RSD%)
Without Internal Standard	10	65.2	18.5
Without Internal Standard	50	70.1	15.2
Without Internal Standard	100	72.8	13.8
With Quizalofop-ethyl-d3	10	98.5	4.2
With Quizalofop-ethyl-d3	50	101.2	3.1
With Quizalofop-ethyl-d3	100	99.8	2.8

Table 2: Linearity Data

Method	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Without Internal Standard (Matrix-Matched)	1 - 200	0.991
With Quizalofop-ethyl-d3	1 - 200	>0.999

Experimental Protocols

Sample Preparation: Modified QuEChERS Method

This protocol is a general guideline for the extraction of Quizalofop-ethyl from agricultural products.

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Quizalofop-ethyl-d3 solution in acetonitrile (B52724).

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a suitable sorbent (e.g., PSA and C18) to remove interfering matrix components.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up extract, evaporate to dryness under a gentle stream of nitrogen, and reconstitute in a suitable solvent (e.g., methanol/water) for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting parameters for the analysis of Quizalofop-ethyl and Quizalofop-ethyl-d3.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient starting with a higher percentage of mobile phase A and increasing the percentage of mobile phase B over time to elute the analytes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Quizalofop-ethyl: Precursor ion (m/z) -> Product ion (m/z) (e.g., 373.1 -> 299.1)

    • Quizalofop-ethyl-d3: Precursor ion (m/z) -> Product ion (m/z) (e.g., 376.1 -> 302.1)

  • Collision Energy and other MS parameters: Optimize for maximum signal intensity for each transition.

Visualizations

Caption: The impact of matrix components on analyte signal.

Caption: Workflow for Quizalofop-ethyl analysis with an internal standard.

Caption: Troubleshooting logic for inaccurate quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. chromforum.org [chromforum.org]
• 5. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. isws.org.in [isws.org.in]
• 10. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]

Improving peak shape and resolution in Quizalofop-ethyl chromatography

This technical support center provides troubleshooting guidance for common issues encountered during the chromatographic analysis of Quizalofop-ethyl. Aimed at researchers, scientists, and drug development professionals, this resource offers solutions to problems related to peak shape and resolution in a practical question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: I am observing significant peak tailing for my Quizalofop-ethyl peak. What are the potential causes and how can I fix it?

A1: Peak tailing, where the latter half of the peak is broader than the front half, is a common issue. It can lead to inaccurate integration and poor resolution. The primary causes are often related to secondary interactions between the analyte and the stationary phase, or issues with the chromatographic system itself.

Troubleshooting Guide for Peak Tailing:

• Assess Column Health: The column is a frequent source of peak tailing.

  • Column Contamination: Buildup of sample matrix components on the column inlet frit or the stationary phase can cause peak distortion. If all peaks in your chromatogram are tailing, this is a likely cause.[1]

  • Column Degradation: Over time, the stationary phase can degrade, especially when using aggressive mobile phases or operating at high temperatures. This exposes active sites, such as residual silanols on silica-based columns, which can interact with Quizalofop-ethyl.[2][3]

  • Solution: First, try back-flushing the column. If this does not resolve the issue, consider cleaning the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced. Using a guard column can help extend the life of your analytical column.

• Optimize Mobile Phase Composition:

  • Acidification: Although Quizalofop-ethyl does not have a dissociable moiety in the typical pH 4-9 range, adding a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase can improve peak shape.[4][5] This can help to suppress any potential interactions with residual silanols on the column packing material. A study on a similar compound, fomesafen, along with Quizalofop-p-ethyl, showed that replacing water with acidified water greatly improved the peak shape.[6]

  • Solvent Ratio: Ensure the mobile phase composition is optimal for Quizalofop-ethyl. A common mobile phase is a mixture of acetonitrile (B52724) and water.[6] The ratio will affect retention time and can influence peak shape.

• Check for System Issues:

  • Extra-Column Volume: Excessive tubing length or internal diameter between the injector, column, and detector can cause peak broadening and tailing.[7] Ensure connections are made with minimal tubing length and appropriate internal diameter.

  • Leaking Connections: A small leak in the system can cause disturbances in the flow path, leading to distorted peaks.

Q2: My Quizalofop-ethyl peak is fronting. What could be the cause?

A2: Peak fronting, where the first half of the peak is broader than the latter half, is typically caused by column overload or issues with the sample solvent.

Troubleshooting Guide for Peak Fronting:

• Column Overload: Injecting too much sample onto the column can saturate the stationary phase, leading to a non-ideal peak shape.[8]

  • Solution: Reduce the concentration of your sample or decrease the injection volume.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause the analyte to travel through the initial part of the column too quickly, resulting in a fronting peak.[2]

  • Solution: Ideally, dissolve your sample in the mobile phase. If this is not possible due to solubility constraints, use a solvent that is as weak as or weaker than the mobile phase.

Q3: I am struggling with poor resolution between Quizalofop-ethyl and other components in my sample. What steps can I take to improve it?

A3: Poor resolution can be a result of several factors, including suboptimal mobile phase composition, inappropriate column selection, or inadequate column efficiency.

Troubleshooting Guide for Poor Resolution:

• Adjust Mobile Phase Strength:

  • Isocratic Elution: If you are using an isocratic method, decreasing the percentage of the organic solvent (e.g., acetonitrile) in the mobile phase will increase retention time and can improve the separation of closely eluting peaks.

  • Gradient Elution: Employing a gradient elution, where the concentration of the organic solvent is increased over time, can be very effective for separating complex mixtures. A shallower gradient can improve the resolution of closely eluting compounds.

• Column Selection and Dimensions:

  • Column Chemistry: A standard C18 column is commonly used for Quizalofop-ethyl analysis. However, if co-elution is an issue, trying a column with a different stationary phase chemistry (e.g., a phenyl-hexyl or a polar-embedded phase) might provide the necessary selectivity.

  • Column Length and Particle Size: A longer column or a column with a smaller particle size will provide higher theoretical plates and thus better resolving power. For instance, in the analysis of a related compound, quizalofop-p, switching from a 50 mm to a 100 mm column resolved chromatographic issues by providing more theoretical plates.

• Flow Rate Optimization:

  • Lowering the flow rate can increase the interaction time of the analyte with the stationary phase, which can lead to better separation, although it will also increase the analysis time.

Experimental Protocols

Below is a typical HPLC method for the analysis of Quizalofop-ethyl that can be used as a starting point for optimization.

Standard HPLC Method for Quizalofop-ethyl

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile and water (often with 0.1% formic or phosphoric acid). The ratio can be optimized, for example, starting with 70:30 (v/v) Acetonitrile:Water.[6]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Column Temperature: 30°C.

• Detection: UV at 236 nm or 260 nm.

Data Presentation

The following tables summarize how different chromatographic parameters can affect the analysis of Quizalofop-ethyl.

Table 1: Effect of Acetonitrile Concentration on Retention Time and Peak Shape

Acetonitrile (%)	Water (%)	Retention Time (min)	Peak Shape	Resolution
90	10	Short	Potentially Poor	Low
80	20	Moderate	Good	Moderate
70	30	Longer	Optimal	High
60	40	Very Long	Good	Very High

Note: This table is illustrative. Actual retention times will vary depending on the specific column and system.

Table 2: Troubleshooting Summary

Issue	Potential Cause	Suggested Solution
Peak Tailing	Column Contamination/Degradation	Back-flush or clean the column; replace if necessary.
Secondary Silanol Interactions	Add 0.1% acid (formic or phosphoric) to the mobile phase.
Extra-column Volume	Use shorter, narrower ID tubing for connections.
Peak Fronting	Column Overload	Decrease sample concentration or injection volume.
Sample Solvent Mismatch	Dissolve sample in mobile phase or a weaker solvent.
Poor Resolution	Mobile Phase Too Strong	Decrease the percentage of organic solvent.
Inefficient Column	Use a longer column or one with a smaller particle size.
Suboptimal Flow Rate	Decrease the flow rate.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common chromatographic issues with Quizalofop-ethyl.

Caption: Troubleshooting workflow for Quizalofop-ethyl chromatography.

This logical diagram provides a step-by-step guide to identifying and resolving common issues, starting from the initial observation of a problem and branching into specific solutions for peak shape and resolution.

References

• 1. Quizalofop-p-ethyl | C19H17ClN2O4 | CID 1617113 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Quizalofop-P-ethyl (Ref: DPX 79376) [sitem.herts.ac.uk]
• 3. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 4. Separation of Quizalofop-P-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. qascf.com [qascf.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. qascf.com [qascf.com]

Minimizing ion suppression in ESI-MS for Quizalofop-ethyl detection

Welcome to the technical support center for the analysis of Quizalofop-ethyl using Electrospray Ionization Mass Spectrometry (ESI-MS). This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges related to ion suppression and achieve accurate and reliable results.

Troubleshooting Guide

This guide addresses common issues encountered during the ESI-MS analysis of Quizalofop-ethyl, focusing on minimizing ion suppression.

Question 1: I am observing a significantly lower signal for Quizalofop-ethyl in my sample compared to the standard in a pure solvent. What could be the cause?

Answer: This is a classic sign of ion suppression , a common phenomenon in ESI-MS where components in the sample matrix interfere with the ionization of the target analyte, leading to a decreased signal intensity.[1][2] Co-eluting matrix components can compete for ionization or alter the physical properties of the ESI droplets, hindering the efficient formation of gas-phase ions of Quizalofop-ethyl.[1]

Question 2: How can I confirm that the low signal is due to ion suppression?

Answer: A common method to confirm ion suppression is the post-extraction spike experiment.[3][4][5]

• Analyze a blank matrix extract (a sample without Quizalofop-ethyl that has gone through the entire sample preparation process).

• Spike a known concentration of a Quizalofop-ethyl standard into this blank matrix extract.

• Analyze this post-extraction spiked sample.

• Compare the signal intensity of the analyte in the post-extraction spike to the signal of a standard prepared in a clean solvent at the same concentration.

A significantly lower signal in the matrix-spiked sample confirms the presence of ion suppression.

Question 3: What are the primary strategies to minimize or eliminate ion suppression for Quizalofop-ethyl analysis?

Answer: There are three main strategies to combat ion suppression:

• Optimize Sample Preparation: The goal is to remove interfering matrix components before the sample is injected into the LC-MS system.[1]

• Improve Chromatographic Separation: Modifying the liquid chromatography (LC) method can separate Quizalofop-ethyl from the co-eluting matrix components that cause suppression.

• Modify Mass Spectrometry and Data Analysis Parameters: Adjusting instrument settings and using specific calibration techniques can help compensate for the effects of ion suppression.

The following sections provide more detailed troubleshooting advice for each of these strategies.

Question 4: My current sample preparation involves a simple "dilute and shoot" approach, and I'm seeing significant ion suppression. What are my options for better sample cleanup?

Answer: While simple, "dilute and shoot" is often insufficient for complex matrices.[6] Consider implementing more rigorous sample preparation techniques. The choice of method will depend on the sample matrix (e.g., soil, water, agricultural products).

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a widely used method for pesticide residue analysis in food and agricultural samples.[7] It involves a salting-out extraction followed by dispersive solid-phase extraction (d-SPE) for cleanup.

• Solid-Phase Extraction (SPE): SPE can provide a cleaner extract than d-SPE and is highly effective at removing interfering matrix components.[8][9] Various sorbents can be used depending on the nature of the interferences.

• Liquid-Liquid Extraction (LLE): LLE can also be an effective cleanup method, though it may be more labor-intensive.

Question 5: I've tried improving my sample preparation, but I still suspect ion suppression. How can I use chromatography to solve this?

Answer: Optimizing your chromatographic separation is a powerful tool to reduce ion suppression by separating Quizalofop-ethyl from interfering matrix components.

• Adjust the Gradient Profile: A shallower gradient can improve the separation of closely eluting compounds.

• Change the Stationary Phase: Using a column with a different chemistry (e.g., a phenyl-hexyl column instead of a C18) can alter the elution order and separate Quizalofop-ethyl from interferences.

• Modify the Mobile Phase:

  • Solvent Composition: Switching from acetonitrile (B52724) to methanol (B129727) (or vice versa) can change selectivity.

  • Additives: The type and concentration of mobile phase additives can significantly impact ionization efficiency. While formic acid is commonly used, ammonium (B1175870) formate (B1220265) can sometimes reduce ion suppression.[2][10] However, high concentrations of additives can also cause suppression.[3][11]

Question 6: Can I adjust my ESI-MS instrument settings to reduce ion suppression?

Answer: While sample preparation and chromatography are the most effective strategies, some instrument parameters can be optimized:

• Ionization Source: If available, switching from ESI to Atmospheric Pressure Chemical Ionization (APCI) can be beneficial, as APCI is generally less susceptible to ion suppression.[12]

• Ionization Polarity: If Quizalofop-ethyl can be detected in negative ion mode, switching from positive to negative mode might help, as fewer matrix components may ionize in this mode.[12]

• Source Parameters: Optimizing parameters like capillary voltage, gas flow rates, and temperatures can sometimes improve signal, but this is often analyte and matrix-dependent.[13]

Question 7: I am still observing some level of ion suppression. How can I accurately quantify Quizalofop-ethyl?

Answer: When ion suppression cannot be completely eliminated, you can use specific calibration strategies to ensure accurate quantification:

• Matrix-Matched Calibration: This is a highly effective method where the calibration standards are prepared in a blank matrix extract that has undergone the same sample preparation procedure as the unknown samples.[14] This helps to ensure that the standards and the samples experience the same degree of ion suppression.

• Stable Isotope-Labeled Internal Standard: Using a stable isotope-labeled version of Quizalofop-ethyl as an internal standard is the gold standard for correcting ion suppression.[15] The internal standard co-elutes with the analyte and is affected by ion suppression in the same way, allowing for an accurate ratio-based quantification.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression in ESI-MS?

A1: Ion suppression is the reduction in the ionization efficiency of a target analyte caused by the presence of other co-eluting components in the sample matrix.[1][2] This leads to a lower signal intensity for the analyte of interest, which can result in poor sensitivity and inaccurate quantification.

Q2: What are the common causes of ion suppression?

A2: Common causes include:

• High concentrations of salts or buffers: Non-volatile salts can build up on the ESI probe and interfere with droplet formation and desolvation.[2][15]

• Co-eluting matrix components: Endogenous compounds from the sample matrix (e.g., lipids, sugars, pigments in food samples) can compete with the analyte for ionization.[16]

• Mobile phase additives: High concentrations of additives like trifluoroacetic acid (TFA) are known to cause significant ion suppression.[11][17]

Q3: Is ion enhancement also possible?

A3: Yes, although less common than suppression, ion enhancement can occur where matrix components increase the ionization efficiency of the analyte, leading to an artificially high signal. The strategies to mitigate ion enhancement are generally the same as for ion suppression.

Q4: I have read some studies that report no significant ion suppression for Quizalofop-ethyl in certain matrices like soil and water. Is this possible?

A4: Yes, it is possible. Some analytical methods, particularly those with highly effective sample cleanup and optimized chromatography, can successfully eliminate significant matrix effects for specific analyte-matrix combinations.[18] The degree of ion suppression is highly dependent on the complexity of the matrix, the concentration of the analyte, and the specifics of the analytical method.

Q5: How often should I evaluate for matrix effects?

A5: It is crucial to evaluate matrix effects during method development and validation.[19] If you are analyzing different types of matrices, it is recommended to assess the matrix effect for each one. For routine analysis, periodic checks using matrix-matched quality control samples are good practice to ensure the continued reliability of the method.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Pesticide Residue Analysis in Terms of Matrix Effect Reduction.

Sample Preparation Technique	Description	Effectiveness in Reducing Matrix Effect	Reference(s)
QuEChERS with d-SPE	Extraction with acetonitrile followed by cleanup with a small amount of sorbent in a centrifuge tube.	Good, but can be less effective than SPE for complex matrices.	[8][9][20][21]
Solid-Phase Extraction (SPE)	The sample extract is passed through a cartridge containing a solid sorbent to retain interferences while the analyte elutes.	Generally more effective than d-SPE for cleaner extracts and better reduction of matrix effects.	[8][9][20][21]
Fabric Phase Sorptive Extraction (FaPEx)	A newer technique that can offer superior cleanup and matrix effect reduction compared to d-SPE and SPE.	Reported to show a higher percentage of pesticides with low matrix effects.	[8][9][20][21]

Table 2: Effect of Common Mobile Phase Additives on ESI-MS Signal Intensity for Pesticides.

Mobile Phase Additive	Typical Concentration	Effect on Positive ESI (+)	Effect on Negative ESI (-)	Notes	Reference(s)
Formic Acid	0.1%	Generally enhances protonation and signal.	Can cause signal suppression.	Most commonly used additive for positive mode.	[15][22][23]
Ammonium Formate	5-10 mM	Can improve peak shape and sometimes reduce suppression compared to formic acid alone.	Can be beneficial, but effects are compound-dependent.	Increases the ionic strength of the mobile phase.	[10][24]
Acetic Acid	0.1%	Can enhance protonation.	Can improve signal for acidic compounds.	Weaker acid than formic acid.	[15][23]
Trifluoroacetic Acid (TFA)	>0.05%	Strong ion-pairing agent that can improve chromatography but causes significant signal suppression.	Significant signal suppression.	Generally avoided in modern LC-MS methods.	[11][17]

Experimental Protocols

Detailed Methodology for Quizalofop-ethyl Analysis in Agricultural Products

This protocol is a general guideline and may require optimization for specific matrices and instrumentation.

1. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing the appropriate d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 for general food matrices).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase.

  • Filter through a 0.22 µm syringe filter into an LC vial.

2. Liquid Chromatography (LC) Parameters

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

• Mobile Phase A: Water with 5 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Methanol with 5 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical starting gradient could be:

  • 0-1 min: 10% B

  • 1-8 min: Linear ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 10% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Parameters

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Precursor Ion (m/z): 373.1

• Product Ions (m/z): 299.0 (quantifier), 145.0 (qualifier)

• Collision Energy: Optimize for your specific instrument (typically in the range of 15-30 eV).

• Source Parameters: Optimize capillary voltage, nebulizer gas flow, drying gas flow, and temperature for maximum signal intensity of Quizalofop-ethyl.

Visualizations

Caption: Experimental workflow for Quizalofop-ethyl analysis.

Caption: Troubleshooting workflow for ion suppression.

References

• 1. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 2. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. epa.gov [epa.gov]
• 7. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean cabbage - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean ... - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00612C [pubs.rsc.org]
• 10. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Graphviz [graphviz.org]
• 12. zefsci.com [zefsci.com]
• 13. elementlabsolutions.com [elementlabsolutions.com]
• 14. medium.com [medium.com]
• 15. Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 17. chromforum.org [chromforum.org]
• 18. epa.gov [epa.gov]
• 19. e-b-f.eu [e-b-f.eu]
• 20. Comparison of recovery efficiency and matrix effect reduction in pesticide residue analysis: QuEChERS with d-SPE, SPE, and FaPEx in apples and Korean cabbage. | Semantic Scholar [semanticscholar.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. academic.oup.com [academic.oup.com]
• 24. halocolumns.com [halocolumns.com]

Technical Support Center: Optimizing MS/MS Parameters for Quizalofop-ethyl-d3 Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the detection of Quizalofop-ethyl and its deuterated internal standard, Quizalofop-ethyl-d3, using tandem mass spectrometry (MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are the recommended MS/MS parameters for Quizalofop-ethyl and Quizalofop-ethyl-d3?

A1: The optimal MS/MS parameters can vary slightly between instruments. However, the following table summarizes commonly used multiple reaction monitoring (MRM) transitions and collision energies for Quizalofop-ethyl. For Quizalofop-ethyl-d3, the precursor ion is shifted by +3 Da. The product ions are likely to be the same or shifted depending on the location of the deuterium (B1214612) labels. It is recommended to perform a product ion scan on the deuterated standard to confirm the exact masses of the product ions and optimize collision energies on your specific instrument.

Data Presentation: Optimized MS/MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Polarity
Quizalofop-ethyl	373.1	299.0	20	Positive
373.1	271.0	25	Positive
373.1	91.0	32	Positive
Quizalofop-ethyl-d3	376.1	299.0	Optimize	Positive
(Internal Standard)	376.1	271.0	Optimize	Positive
376.1	91.0	Optimize	Positive

Note: Collision energies are instrument-dependent and should be optimized for your specific system.

Q2: I am observing an unusual precursor ion at m/z 375.0 for Quizalofop-ethyl. What could be the cause?

A2: A precursor ion at m/z 375.0 for Quizalofop-ethyl has been reported in some literature as a confirmatory ion, with a transition to m/z 300.9[1][2]. This is likely due to the formation of a sodium adduct of the analyte ([M+Na]+), where M is Quizalofop-ethyl. The presence of sodium in the mobile phase, sample matrix, or from glassware can lead to the formation of such adducts in electrospray ionization (ESI). To confirm this, you can try to reduce the sodium content in your system or intentionally add a small amount of sodium salt to see if the intensity of this ion increases.

Q3: What is a suitable sample preparation method for analyzing Quizalofop-ethyl in food matrices?

A3: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and effective technique for the extraction and cleanup of pesticide residues, including Quizalofop-ethyl, from various food matrices[1]. A detailed protocol is provided in the "Experimental Protocols" section below.

Experimental Protocols

Protocol 1: Sample Preparation using the QuEChERS Method

This protocol is a general guideline for the extraction of Quizalofop-ethyl from a solid food matrix.

Materials:

• Homogenized sample

• Acetonitrile (B52724) (ACN)

• Water (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - use with caution as it can retain planar pesticides

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes

Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 30 seconds.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl) and vortex immediately for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing the d-SPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

• The sample is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Temperature: 500 °C

• Capillary Voltage: 3500 V

• Refer to the table in A1 for MRM transitions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of Quizalofop-ethyl and Quizalofop-ethyl-d3.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Question: My chromatogram shows significant peak tailing for both Quizalofop-ethyl and its deuterated internal standard. What could be the cause and how can I fix it?

• Answer:

  • Secondary Interactions: Peak tailing for Quizalofop-ethyl can occur due to interactions with active sites on the stationary phase. Ensure your mobile phase is sufficiently acidified (e.g., with 0.1% formic acid) to protonate the analyte and minimize these interactions.

  • Column Contamination: Contamination at the head of the column can distort peak shape. Try back-flushing the column (if the manufacturer's instructions permit) or using a guard column to protect the analytical column.

  • Matrix Effects: Complex matrices can introduce components that interfere with the chromatography. Ensure your sample cleanup is adequate. You may need to optimize the d-SPE sorbents used in the QuEChERS method.

  • Injection Solvent: Injecting your sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion. Try to match the injection solvent to the initial mobile phase conditions as closely as possible.

Issue 2: Low Signal Intensity or Ion Suppression

• Question: The signal for Quizalofop-ethyl-d3 is much lower than expected, leading to an inaccurate quantification of the target analyte. What should I investigate?

• Answer:

  • Matrix Effects: Co-eluting matrix components can suppress the ionization of your analyte and internal standard in the ESI source[1]. To assess this, you can perform a post-column infusion experiment. To mitigate matrix effects, consider diluting your sample extract, improving your sample cleanup procedure, or using matrix-matched calibration standards.

  • Suboptimal MS/MS Parameters: Ensure that the collision energy and other MS parameters are properly optimized for Quizalofop-ethyl-d3. As the deuterated standard may fragment differently, it is crucial to optimize these parameters directly for the d3-analog.

  • Ion Source Contamination: A dirty ion source can lead to a general loss of sensitivity. Perform routine cleaning and maintenance of your mass spectrometer's ion source.

Issue 3: Inconsistent Results and Poor Reproducibility

• Question: I am observing significant variability in the peak areas and retention times between injections. What are the likely causes?

• Answer:

  • LC System Instability: Check for leaks in the LC system, ensure the pumps are delivering a stable flow rate, and that the column temperature is consistent.

  • Sample Degradation: Quizalofop-ethyl can be susceptible to degradation. Ensure your samples and standards are stored correctly (e.g., at 4°C in the autosampler) and analyze them within a reasonable timeframe.

  • Inconsistent Sample Preparation: The QuEChERS method, while robust, requires consistent execution. Ensure accurate weighing of the sample and precise addition of solvents and salts for each sample.

Visualizations

Caption: Experimental workflow for Quizalofop-ethyl analysis.

Caption: Troubleshooting decision tree for common LC-MS/MS issues.

References

• 1. cipac.org [cipac.org]
• 2. epa.gov [epa.gov]

Addressing Quizalofop-ethyl degradation during analytical workflow

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address the degradation of Quizalofop-ethyl during analytical workflows. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation product of Quizalofop-ethyl?

A1: The primary degradation product of Quizalofop-ethyl is its corresponding carboxylic acid, Quizalofop-acid. This occurs through the hydrolysis of the ethyl ester group.[1][2] This conversion is a key consideration in analytical method development, as the stability of the parent compound is pH-dependent.

Q2: What are the optimal storage conditions for Quizalofop-ethyl standards and samples?

A2: To minimize degradation, standard solutions and samples containing Quizalofop-ethyl should be stored at refrigerated temperatures (around 4°C) and protected from light.[3] Long-term storage should be at freezer temperatures (-20°C or lower). It is also advisable to prepare fresh working standards regularly and to check for the presence of Quizalofop-acid, which would indicate degradation.

Q3: How does pH affect the stability of Quizalofop-ethyl in aqueous solutions?

A3: Quizalofop-ethyl is stable in neutral and acidic conditions (pH 3-7).[3] However, its rate of hydrolysis increases significantly under alkaline conditions (high pH), leading to the formation of Quizalofop-acid.[1] Therefore, it is crucial to control the pH of solvents and samples during extraction and analysis to prevent unintended degradation.

Q4: Can Quizalofop-ethyl degrade during chromatographic analysis?

A4: While less common with modern chromatographic techniques like HPLC and UHPLC, degradation on the analytical column can occur, especially if the column has active sites or if the mobile phase is incompatible. Using a well-maintained, high-quality column and ensuring the mobile phase is appropriately buffered can mitigate this risk. Poor chromatography, such as peak tailing for the metabolite Quizalofop-acid, has been observed and can be addressed by optimizing the chromatographic conditions, for instance, by using a longer column.[4]

Q5: What are the main metabolites of Quizalofop-ethyl other than Quizalofop-acid?

A5: Besides the primary metabolite Quizalofop-acid, further degradation can lead to other metabolites. These can include 6-chloroquinoxalin-2-ol, 2-(4-hydroxy-phenoxy) propionate, 1,4-hydroquinone, quinone, 4-chlorobenzene-1,2-diol, and 1,2,4-benzenetriol.[5] The presence of these compounds can be investigated using mass spectrometry.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low recovery of Quizalofop-ethyl	Degradation during sample preparation: Use of alkaline solvents or exposure to high temperatures.	- Ensure all solvents used for extraction and dilution are neutral or slightly acidic.- Avoid prolonged exposure of the sample to harsh conditions. - Perform extraction and solvent evaporation steps at low temperatures.
Adsorption to container surfaces: Quizalofop-ethyl may adsorb to glass or plastic surfaces.	- Use silanized glassware or polypropylene (B1209903) containers.- Rinse containers thoroughly with the extraction solvent.
Appearance of a significant Quizalofop-acid peak in a fresh standard	Standard degradation: The standard solution may have degraded due to improper storage or age.	- Prepare fresh standard solutions from a reliable stock.- Verify the purity of the reference standard.[6] - Store stock and working solutions at ≤ 4°C in the dark.
Peak tailing or poor peak shape for Quizalofop-ethyl or its metabolites	Chromatographic issues: Inappropriate column, mobile phase, or flow rate. Secondary interactions with the stationary phase.	- Optimize the mobile phase composition and gradient.- Use a column with a different stationary phase (e.g., C18).- For Quizalofop-acid, consider a longer analytical column to improve peak shape.[4] - Ensure the sample solvent is compatible with the mobile phase.
Inconsistent results between replicate injections	Autosampler instability: Degradation of the analyte in the autosampler vials.	- Use temperature-controlled autosamplers set to a low temperature (e.g., 4°C).- Minimize the time samples spend in the autosampler before injection.- Prepare fresh sample dilutions if they have been stored in the autosampler for an extended period.
Presence of unexpected peaks in the chromatogram	Further degradation: The presence of other degradation products besides Quizalofop-acid.	- Use a mass spectrometer to identify the unknown peaks and compare them to the known degradation products.[5]- Adjust sample preparation and storage procedures to minimize degradation.

Quantitative Data on Quizalofop-ethyl Stability

The stability of Quizalofop-ethyl is influenced by various environmental factors. The following tables summarize its stability under different conditions.

Table 1: Stability of Quizalofop-ethyl under Different pH and Temperature Conditions.

pH	Temperature (°C)	Half-life (DT₅₀)	Reference
3-7	Ambient	Stable	[3]
7	40	10.7 days	[7]
7	50	4 days	[7]
9	50	Unstable	[7]

Table 2: Photostability of Quizalofop-ethyl.

Condition	Half-life (DT₅₀)	Reference
Exposure to light	10-30 days	[3]
Aqueous photolysis (pH 7, continuous light)	38.3 days	[7]
Aqueous photolysis (natural light, 40° N)	40.2 days	[7]

Experimental Protocols

Protocol 1: Extraction of Quizalofop-ethyl and its Metabolites from Soil

This protocol is based on established environmental chemistry methods.[8]

• Sample Preparation: Weigh 5 g of the soil sample into a 50 mL polypropylene centrifuge tube.

• Extraction:

  • Add 20 mL of an 80:20 (v/v) mixture of acetonitrile (B52724) and 6% phosphoric acid in water.

  • Shake vigorously for 10 minutes on a mechanical shaker.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Decant the supernatant into a clean tube.

  • Repeat the extraction step with another 20 mL of the extraction solvent.

  • Combine the supernatants.

• Dilution for Analysis:

  • For Quizalofop-ethyl and Quizalofop-acid analysis: Take an 8% aliquot of the extract and dilute it with a 90:10 (v/v) mixture of acetonitrile and water.

  • For 3-OH-quizalofop-acid analysis: Take a 40% aliquot of the extract and dilute it with water.

• Analysis: Analyze the diluted extracts by LC-MS/MS.

Protocol 2: Extraction of Quizalofop-ethyl and its Metabolites from Water

This protocol is adapted from validated environmental chemistry methods.[9]

• Sample Preparation: Weigh 10 g of the water sample into a suitable container.

• Dilution for Analysis:

  • For Quizalofop-ethyl and Quizalofop-acid analysis: Take a 0.5% aliquot and dilute it with a 90:10 (v/v) mixture of acetonitrile and water.

  • For 3-OH-quizalofop-acid analysis: Take a 0.5% aliquot and dilute it with a 55:45 (v/v) mixture of acetonitrile and water.

• Analysis: Analyze the diluted samples directly by LC-MS/MS.

Visualizations

Caption: A generalized analytical workflow for the determination of Quizalofop-ethyl.

Caption: A decision tree for troubleshooting low signal of Quizalofop-ethyl.

Caption: A simplified schematic of the Quizalofop-ethyl degradation pathway.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 3. Quizalofop-ethyl | C19H17ClN2O4 | CID 53518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Quizalofop-P-ethyl (Ref: DPX 79376) [sitem.herts.ac.uk]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]

Calibration curve issues in Quizalofop-ethyl quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the quantification of Quizalofop-ethyl, particularly concerning calibration curve performance.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Poor Linearity (R² < 0.99) in the Calibration Curve

Question: My calibration curve for Quizalofop-ethyl is not linear (R² value is below 0.99). What are the possible causes and how can I fix this?

Answer: A non-linear calibration curve can arise from several factors, from standard preparation to instrument settings. Below is a troubleshooting guide to address this issue.

Troubleshooting Guide:

• Standard Preparation:

  • Accuracy of Stock Solution: Inaccuracies in the initial weighing of the analytical standard or errors in dilution will propagate through your calibration standards. Always use a calibrated analytical balance and Class A volumetric flasks.

  • Standard Degradation: Quizalofop-ethyl can be unstable under certain conditions (e.g., alkaline pH, exposure to light).[1] Prepare fresh stock and working standards regularly. Store stock solutions in a cool, dark place.

  • Contamination: Ensure the solvent used for preparing standards is of high purity and free from contaminants that might interfere with the analysis.

• Instrumental Issues:

  • Detector Saturation: At high concentrations, the detector response may become non-linear. If you observe flattening at the higher end of your calibration curve, consider narrowing the concentration range of your standards or diluting the higher concentration standards.

  • Inconsistent Injection Volume: A faulty autosampler can lead to variable injection volumes, affecting the linearity. Perform a series of injections of the same standard to check for reproducibility.

  • Mobile Phase Inconsistency: For LC-MS/MS, ensure proper mixing and degassing of the mobile phase. Inconsistent mobile phase composition can lead to shifts in retention time and affect peak areas.

• Chromatographic Conditions:

  • Inadequate Separation: Co-eluting peaks can interfere with the integration of the Quizalofop-ethyl peak, leading to non-linearity. Optimize your chromatographic method (e.g., gradient, flow rate, column chemistry) to ensure baseline separation.

  • Column Equilibration: Insufficient column equilibration time between injections can cause retention time shifts and affect peak shape, impacting linearity. Ensure the column is fully equilibrated before each injection.[2]

High Variability and Poor Reproducibility of Results

Question: I am observing significant variability in my replicate injections and between different analytical runs. How can I improve the reproducibility of my Quizalofop-ethyl quantification?

Answer: Poor reproducibility, often indicated by a high relative standard deviation (RSD), can be frustrating. A systematic approach is needed to identify the source of the variability.

Troubleshooting Guide:

• Sample Preparation:

  • Inconsistent Extraction Efficiency: Ensure your sample extraction protocol is robust and consistently applied. Factors like shaking time, solvent volumes, and pH must be carefully controlled. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a popular and generally reproducible technique for pesticide residue analysis.[3]

  • Matrix Effects: The sample matrix can enhance or suppress the analyte signal, leading to variability.[4][5] Using matrix-matched calibration standards or an internal standard can help mitigate these effects.

• Instrumental Stability:

  • Fluctuations in Temperature: Both the column compartment and the autosampler tray should be temperature-controlled to minimize variability due to temperature fluctuations.

  • MS Source Cleanliness: A dirty ion source in an MS/MS system can lead to inconsistent ionization and signal instability. Regular cleaning of the ion source is crucial for maintaining performance.

  • Pump Performance: Inconsistent flow rates from the HPLC/UPLC pump can cause retention time shifts and variations in peak area. Regularly check the pump pressure and perform routine maintenance.

• Data Processing:

  • Inconsistent Peak Integration: Ensure that the peak integration parameters are appropriate and consistently applied across all chromatograms. Manual integration should be avoided or used with extreme care and consistency.

Significant Matrix Effects Observed

Question: I suspect that matrix effects are impacting my Quizalofop-ethyl quantification. How can I confirm this and what are the strategies to minimize their impact?

Answer: Matrix effects are a common challenge in LC-MS/MS analysis, where components of the sample matrix co-eluting with the analyte can affect its ionization efficiency, leading to signal suppression or enhancement.

Confirmation of Matrix Effects:

To confirm the presence of matrix effects, you can perform a post-extraction spike experiment. Compare the peak area of a standard in a clean solvent to the peak area of a standard spiked into a blank sample extract at the same concentration. A significant difference in peak areas indicates the presence of matrix effects.

Strategies to Minimize Matrix Effects:

• Sample Dilution: A simple and effective way to reduce matrix effects is to dilute the sample extract. This reduces the concentration of interfering matrix components.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is representative of your samples. This helps to compensate for the signal suppression or enhancement caused by the matrix.[6]

• Use of an Internal Standard: A stable isotope-labeled internal standard is the ideal choice as it will have very similar chemical and physical properties to the analyte and will be similarly affected by the matrix.

• Improved Sample Cleanup: Employ more rigorous sample cleanup techniques, such as solid-phase extraction (SPE), to remove interfering matrix components before analysis. Different SPE sorbents like C18 or graphitized carbon black (GCB) can be tested for their effectiveness.[3]

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analysis of Quizalofop-ethyl based on published methods.

Table 1: Typical Linearity and Detection Limits for Quizalofop-ethyl

Parameter	Typical Value	Matrix	Analytical Method
Linearity (R²)	> 0.99[7][8]	Various	HPLC-DAD, LC-MS/MS
Limit of Quantification (LOQ)	0.001 - 0.05 mg/kg[2][7][9][10]	Soil, Water, Crops	LC-MS/MS
Limit of Detection (LOD)	0.0002 - 0.0225 mg/kg[2][10]	Soil, Water	LC-MS/MS

Table 2: Typical Recovery and Precision Data for Quizalofop-ethyl

Parameter	Typical Value	Spiking Levels	Matrix
Recovery	70 - 120%[3][9]	0.001 - 0.50 mg/kg	Water, Crops
Relative Standard Deviation (RSD)	< 20%[3][9]	Various	Water, Crops

Experimental Protocols

General UPLC-MS/MS Method for Quizalofop-ethyl Quantification

This protocol provides a general methodology for the analysis of Quizalofop-ethyl. Optimization will be required based on the specific instrument and sample matrix.

• Sample Preparation (QuEChERS-based):

  • Homogenize 10 g of the sample.

  • Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

  • Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) and shake for 1 minute.[3]

  • Centrifuge at 4000 rpm for 5 minutes.

  • Take an aliquot of the supernatant for cleanup.

  • For cleanup, pass the extract through a dispersive SPE tube containing an appropriate sorbent (e.g., PSA, C18, GCB).

  • The final extract is then filtered and diluted for LC-MS/MS analysis.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used (e.g., 2.1 mm x 100 mm, 1.8 µm).[9]

  • Mobile Phase: A gradient of water and acetonitrile or methanol, often with an additive like formic acid or ammonium (B1175870) formate, is typical.[8]

  • Flow Rate: Typically in the range of 0.2 - 0.5 mL/min.

  • Column Temperature: Maintained at around 30-40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is commonly used for Quizalofop-ethyl.[11]

  • MS/MS Transitions: The transition m/z 373.0 → 299.0 is often monitored for quantification. A confirmatory ion transition may also be used.[2][10]

Visualizations

Caption: Troubleshooting workflow for poor calibration curve linearity.

Caption: Logical workflow for addressing matrix effects.

References

• 1. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 2. epa.gov [epa.gov]
• 3. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. epa.gov [epa.gov]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. lcms.cz [lcms.cz]

Selecting the right internal standard for Quizalofop-ethyl analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate analysis of Quizalofop-ethyl.

Frequently Asked Questions (FAQs)

Q1: What is the role of an internal standard in Quizalofop-ethyl analysis?

An internal standard (IS) is a compound with similar chemical and physical properties to Quizalofop-ethyl that is added in a known amount to all samples, standards, and blanks. Its primary purpose is to correct for variations in analytical results that can occur during sample preparation, injection, and analysis. By comparing the detector response of Quizalofop-ethyl to that of the internal standard, analysts can achieve more accurate and precise quantification.

Q2: Which internal standards are recommended for the analysis of Quizalofop-ethyl?

The choice of internal standard depends on the analytical technique being used:

• Gas Chromatography with Flame Ionization Detection (GC-FID): Di-n-octyl phthalate (B1215562) is a commonly used internal standard for the determination of Quizalofop-ethyl by GC-FID.[1][2] Dibutyl phthalate has also been used.

• Gas Chromatography with Mass Spectrometry (GC-MS): Triphenyl phosphate (B84403) (TPP) is a suitable internal standard for GC-MS analysis.[3][4]

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): While not always mandatory, using a stable isotope-labeled (SIL) analog of Quizalofop-ethyl (e.g., Quizalofop-ethyl-d5) is considered the gold standard for LC-MS/MS analysis. SIL internal standards have nearly identical chemical and physical properties to the analyte, providing the most accurate compensation for matrix effects and procedural losses. If a SIL analog is unavailable, a structurally similar compound that does not co-elute with the analyte can be used. However, many validated LC-MS/MS methods for Quizalofop-ethyl utilize matrix-matched calibration to compensate for matrix effects instead of an internal standard.[5][6][7]

Q3: What are the key criteria for selecting a suitable internal standard?

A suitable internal standard for Quizalofop-ethyl analysis should exhibit the following characteristics:

• Chemical Similarity: It should be chemically similar to Quizalofop-ethyl to ensure comparable behavior during extraction and chromatography.

• Resolution: It must be well-resolved from Quizalofop-ethyl and any other components in the sample matrix to allow for accurate peak integration.

• Non-interference: It should not be naturally present in the samples being analyzed.

• Stability: It must be stable throughout the entire analytical procedure.

• Purity: The internal standard should be of high purity to ensure accurate preparation of standard solutions.

• Appropriate Retention Time: It should have a retention time close to, but distinct from, Quizalofop-ethyl.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Quizalofop-ethyl, with a focus on problems related to internal standards.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting) for Internal Standard and/or Analyte	1. Column Contamination: Buildup of matrix components on the analytical column. 2. Active Sites in the GC Inlet: Contamination or degradation of the GC liner. 3. Inappropriate Mobile Phase pH (LC): Suboptimal pH can affect the ionization and peak shape of acidic or basic compounds.	1. Trim a small portion from the front of the GC column or use a guard column for LC. 2. Regularly inspect and replace the GC inlet liner. Using a deactivated liner can also help. 3. Adjust the mobile phase pH to ensure consistent ionization of the analyte and internal standard.
Inconsistent Internal Standard Area Counts	1. Inaccurate Pipetting: Inconsistent addition of the internal standard solution to samples and standards. 2. Leak in the Autosampler Syringe or Internal Standard Vessel: Loss of internal standard during injection. 3. Degradation of Internal Standard: The internal standard may be unstable in the sample matrix or under the analytical conditions.	1. Use calibrated pipettes and ensure consistent pipetting technique. Add the internal standard early in the sample preparation process to account for losses during extraction. 2. Perform a leak check on the autosampler. Manually spike vials with the internal standard to verify the dosing consistency.[8] 3. Evaluate the stability of the internal standard in the sample matrix over time. Prepare fresh internal standard solutions regularly.
Co-elution of Internal Standard with Matrix Components or Analyte	1. Suboptimal Chromatographic Conditions: The analytical method may not be selective enough to separate the internal standard from other compounds. 2. Inappropriate Internal Standard Selection: The chosen internal standard may have a retention time that is too close to an interfering peak in the specific sample matrix.	1. Optimize the chromatographic method by adjusting the temperature program (GC), mobile phase composition (LC), or selecting a different analytical column with a different selectivity. 2. Select an alternative internal standard with a different retention time. If using MS detection, an isotopically labeled internal standard can be used as it will co-elute but can be distinguished by its mass-to-charge ratio.[9]
Signal Suppression or Enhancement (Matrix Effects) in LC-MS/MS	1. Co-eluting Matrix Components: Molecules from the sample matrix can interfere with the ionization of the analyte and internal standard in the mass spectrometer source.[10][11] 2. Inadequate Sample Cleanup: Insufficient removal of matrix components during sample preparation.	1. Use a stable isotope-labeled internal standard, which will experience similar matrix effects as the analyte, thus providing accurate correction. 2. If a SIL-IS is not available, use matrix-matched calibration curves prepared in a blank matrix similar to the samples. 3. Improve sample cleanup procedures, for example, by using solid-phase extraction (SPE) to remove interfering compounds.
Phthalate Contamination (when using Di-n-octyl phthalate)	1. Contamination from Labware and Solvents: Phthalates are common plasticizers and can leach from plastic containers, pipette tips, and solvent bottles.	1. Use glassware for all sample preparation and storage. 2. Rinse all glassware with a high-purity solvent known to be free of phthalates. 3. Use high-purity solvents and reagents specifically tested for phthalate contamination. 4. Analyze a reagent blank with each batch of samples to monitor for contamination.

Data Presentation

The following table summarizes typical performance data for analytical methods used for Quizalofop-ethyl determination.

Analytical Method	Internal Standard	Linearity (R²)	Recovery (%)	Limit of Quantification (LOQ)	Reference
GC-FID	Di-n-octyl phthalate	> 0.99	Not specified	Not specified	[1][2]
HPLC-UV	None (External Standard)	0.9971	Not specified	54.1 µg/mL	[12][13]
LC-MS/MS	None (Matrix-Matched)	> 0.99	70-120	0.01 mg/kg	[14]
LC-MS/MS	None (Matrix-Matched)	> 0.99	Not specified	0.005 mg/kg	[5][6]

Experimental Protocols

Protocol 1: GC-FID Analysis of Quizalofop-ethyl in Technical and Emulsifiable Concentrate (EC) Formulations

This protocol is based on the CIPAC method for the determination of Quizalofop-ethyl.[1][2]

1. Preparation of Internal Standard Solution (Di-n-octyl phthalate):

• Accurately weigh approximately 4 g of Di-n-octyl phthalate into a 1000 mL volumetric flask.

• Dissolve and dilute to volume with acetone. Mix thoroughly.

2. Preparation of Calibration Solution:

• Accurately weigh approximately 50 mg of Quizalofop-ethyl reference standard into a 10 mL volumetric flask.

• Pipette exactly 10 mL of the internal standard solution into the flask and mix thoroughly.

3. Preparation of Sample Solution:

• Accurately weigh a portion of the sample containing approximately 50 mg of Quizalofop-ethyl into a 10 mL volumetric flask.

• Pipette exactly 10 mL of the internal standard solution into the flask and mix thoroughly.

4. GC-FID Conditions (Typical):

• Column: HP-5 (or equivalent), 15 m x 0.53 mm x 1.5 µm film thickness

• Injector Temperature: 250°C

• Detector Temperature: 250°C

• Oven Temperature Program: Isothermal at a temperature to achieve a retention time of approximately 2.5 min for Di-n-octyl phthalate and 3.5 min for Quizalofop-ethyl.

• Carrier Gas: Nitrogen or Helium

• Injection Volume: 1 µL

5. Calculation:

• Calculate the response factor of the standard.

• Calculate the concentration of Quizalofop-ethyl in the sample based on the peak area ratio of the analyte to the internal standard.

Protocol 2: LC-MS/MS Analysis of Quizalofop-ethyl in Soil

This protocol is a summary of a validated method for determining Quizalofop-ethyl residues in soil.[5][6]

1. Sample Extraction:

• Weigh 5 g of soil into a centrifuge tube.

• Add acetonitrile (B52724) and 6% phosphoric acid in water (80:20, v/v).

• Shake vigorously to extract the analytes.

• Centrifuge and collect the supernatant.

2. Sample Dilution (No Internal Standard - Matrix-Matched Calibration):

• Take an aliquot of the extract and dilute it with an acetonitrile/water mixture. This diluted extract is ready for LC-MS/MS analysis.

3. Preparation of Matrix-Matched Calibration Standards:

• Prepare a blank soil extract using the same procedure as for the samples.

• Spike the blank soil extract with known concentrations of a Quizalofop-ethyl reference standard to create a series of calibration standards.

4. LC-MS/MS Conditions (Typical):

• Column: C18 reversed-phase column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm).

• Mobile Phase: A gradient of acetonitrile and water (with a suitable modifier like formic acid or ammonium (B1175870) acetate).

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Transitions:

  • Quizalofop-ethyl: m/z 373.0 → 299.0 (quantification), m/z 375.0 → 300.9 (confirmation).[5]

5. Quantification:

• Construct a calibration curve by plotting the peak area of Quizalofop-ethyl against the concentration for the matrix-matched standards.

• Determine the concentration of Quizalofop-ethyl in the samples by comparing their peak areas to the calibration curve.

Mandatory Visualization

Caption: Workflow for selecting an internal standard for Quizalofop-ethyl analysis.

References

• 1. cipac.org [cipac.org]
• 2. cipac.org [cipac.org]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
• 4. agilent.com [agilent.com]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 9. Choosing an Internal Standard [restek.com]
• 10. researchgate.net [researchgate.net]
• 11. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sci-rad.com [sci-rad.com]
• 13. A new Validated Method for Rapid Determination of Commercial Formulations Containing Quizalofop-P-Ethyl by Reversed-Phase Liquid Chromatography | Semantic Scholar [semanticscholar.org]
• 14. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing the sensitivity of Quizalofop-ethyl detection in complex samples

Welcome to the technical support center for the analysis of Quizalofop-ethyl. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity and reliability of Quizalofop-ethyl detection in complex samples.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process.

Question: Why am I observing low recovery of Quizalofop-ethyl from my soil or plant samples?

Answer: Low recovery of Quizalofop-ethyl can be attributed to several factors throughout the analytical workflow. Here are some common causes and potential solutions:

• Inefficient Extraction: The choice of extraction solvent and method is critical. Quizalofop-ethyl is an acidic pesticide, and its extraction can be pH-dependent.[1][2]

  • Solution: An acidic extraction solution is often recommended to improve recovery. For instance, using acetonitrile (B52724) with 1% acetic acid can significantly enhance extraction efficiency from bean samples.[2] For soil samples, a mixture of acetonitrile and 6% phosphoric acid in water (80:20, v/v) has been shown to be effective.[3]

• Sample Matrix Interactions: Complex matrices like soil and plants contain various components that can bind to Quizalofop-ethyl, preventing its complete extraction.

  • Solution: Employing a robust sample preparation technique like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) can help disrupt these interactions. The QuEChERS method is a convenient and economical extraction method that has been successfully used for Quizalofop-ethyl analysis.[1]

• Degradation During Sample Preparation: Quizalofop-ethyl can be unstable under certain conditions. For example, it is known to decompose in alkaline environments.[2]

  • Solution: Ensure that the pH of your extraction and processing solutions remains acidic or neutral to prevent degradation.[2]

Question: I am experiencing significant matrix effects (ion suppression or enhancement) in my LC-MS/MS analysis of Quizalofop-ethyl. How can I mitigate this?

Answer: Matrix effects are a common challenge in LC-MS/MS analysis, especially with complex samples.[4][5][6] They occur when co-eluting matrix components interfere with the ionization of the target analyte.[5][6] Here are several strategies to address this issue:

• Optimize Sample Cleanup: The most effective way to reduce matrix effects is to remove interfering components before analysis.[5]

  • Solution: Dispersive solid-phase extraction (dSPE) as part of the QuEChERS protocol is effective. Sorbents like primary secondary amine (PSA) can remove polar interferences, while C18 can remove nonpolar interferences.[7] For certain agricultural products, a Z-SEP sorbent has been shown to be effective in purifying the sample extract.[8]

• Chromatographic Separation: Improving the separation of Quizalofop-ethyl from matrix components can minimize their impact on ionization.

  • Solution: Adjusting the mobile phase gradient, changing the analytical column, or using a column with a different stationary phase can enhance separation.

• Matrix-Matched Calibration: This technique compensates for matrix effects by preparing calibration standards in a blank matrix extract that is similar to the samples being analyzed.

  • Solution: Prepare a series of calibration standards by spiking known concentrations of Quizalofop-ethyl into a blank sample extract that has undergone the same preparation procedure as your unknown samples.[8]

• Stable Isotope-Labeled Internal Standard: Using a stable isotope-labeled version of Quizalofop-ethyl as an internal standard is the most reliable way to correct for matrix effects, as it will be affected by the matrix in the same way as the analyte.[5]

Question: My chromatographic peaks for Quizalofop-ethyl are showing tailing or are poorly resolved. What could be the cause and how can I fix it?

Answer: Poor peak shape can compromise the accuracy and precision of your quantification. Several factors can contribute to this issue:

• Column Contamination: Buildup of matrix components on the analytical column can lead to peak tailing.

  • Solution: Regularly flush the column with a strong solvent. If the problem persists, consider using a guard column to protect the analytical column or replacing the column.

• Inappropriate Mobile Phase: The pH and composition of the mobile phase can affect the peak shape of acidic compounds like Quizalofop-ethyl.

  • Solution: Ensure the mobile phase pH is appropriate for the analyte and column chemistry. Experiment with different solvent ratios or additives to optimize peak shape.

• Secondary Interactions: Interactions between the analyte and active sites on the stationary phase or in the chromatographic system can cause peak tailing.

  • Solution: Using a column with end-capping or adding a competing agent to the mobile phase can help reduce these interactions.

Frequently Asked Questions (FAQs)

Q1: What are the typical Limits of Detection (LOD) and Quantification (LOQ) for Quizalofop-ethyl in different matrices?

A1: The LOD and LOQ for Quizalofop-ethyl are highly dependent on the analytical technique and the sample matrix. However, here is a summary of reported values from various studies:

Analytical Technique	Matrix	LOD (mg/kg)	LOQ (mg/kg)
HPLC-DAD	Adzuki Bean	0.005 - 0.008	0.015 - 0.02
HPLC-DAD	Soil	0.003 - 0.01	0.01 - 0.03
LC-MS/MS	Soil	0.001	0.005
LC-MS/MS	Agricultural Products	-	0.01
Gold Nanoparticle-based Lateral Flow Immunoassay (AuNP-LFIA)	Agriproducts & Environmental Samples	0.01 (ng/mL)	-

Q2: Which sample preparation method is better for Quizalofop-ethyl analysis: QuEChERS or Solid-Phase Extraction (SPE)?

A2: Both QuEChERS and SPE are effective methods for preparing samples for Quizalofop-ethyl analysis, and the choice often depends on the specific matrix, available resources, and desired throughput.

• QuEChERS: This method is known for being fast, simple, and using minimal solvent.[1][2] It is particularly well-suited for a wide range of food and agricultural matrices.[2]

• Solid-Phase Extraction (SPE): SPE can provide a more thorough cleanup, which can be beneficial for very complex matrices or when extremely low detection limits are required.[9] However, it can be more time-consuming and expensive due to the cost of the cartridges.[2]

A comparison of the two methods for pesticide residue analysis in some food matrices found that while both can be acceptable, the QuEChERS method may require more careful consideration of other analytical conditions, such as the gas chromatography column, to ensure accurate determination.[10]

Q3: What are the key mass transitions to monitor for Quizalofop-ethyl and its metabolites in LC-MS/MS analysis?

A3: For the analysis of Quizalofop-p-ethyl and its common metabolite, Quizalofop-p, the following mass transitions are typically monitored in positive ion mode:

• Quizalofop-p-ethyl:

  • Primary quantification: m/z 373.0 → 299.0[3]

  • Confirmation: m/z 375.0 → 300.9[3]

• Quizalofop-p:

  • Primary quantification: m/z 345.0 → 299.0[3]

  • Confirmation: m/z 345.0 → 100.0[3]

• 3-OH-quizalofop-acid (another metabolite):

  • Quantification and confirmation: m/z 359 → 166[3]

Experimental Protocols

Protocol 1: QuEChERS-based Extraction and HPLC-DAD Analysis of Quizalofop-ethyl in Adzuki Bean

This protocol is adapted from a method for the determination of Quizalofop-p-ethyl and its metabolite in adzuki bean and soil.[1]

• Sample Homogenization: Weigh 10 g of homogenized adzuki bean sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile containing 1% acetic acid.

  • Vortex for 1 minute.

  • Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride.

  • Vortex for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1.5 mL aliquot of the supernatant and transfer it to a 2 mL centrifuge tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18.

  • Vortex for 1 minute and centrifuge at 10000 rpm for 5 minutes.

• Analysis:

  • Filter the supernatant through a 0.22 µm filter.

  • Inject the filtered extract into the HPLC-DAD system.

Protocol 2: LC-MS/MS Analysis of Quizalofop-ethyl in Soil

This protocol is based on a validated method for the determination of Quizalofop-p-ethyl and its metabolites in soil.[3]

• Sample Extraction:

  • Weigh 5 g of soil into a 50 mL centrifuge tube.

  • Add 20 mL of a solution of acetonitrile and 6% phosphoric acid in water (80:20, v/v).

  • Shake vigorously for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes.

  • Repeat the extraction step with another 20 mL of the extraction solvent.

  • Combine the supernatants.

• Dilution:

  • Take an 8% aliquot of the extract.

  • Dilute with acetonitrile-water (90:10, v/v) to a final volume suitable for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the diluted extract into the LC-MS/MS system.

  • Monitor the mass transitions specified in FAQ Q3.

Visualizations

Caption: QuEChERS-based sample preparation workflow for HPLC-DAD analysis.

Caption: Troubleshooting flowchart for low recovery of Quizalofop-ethyl.

References

• 1. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 2. qascf.com [qascf.com]
• 3. epa.gov [epa.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. qascf.com [qascf.com]
• 8. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 10. Comparison of QuEChERS and Solid Phase Extraction for Accurate Determination of Pesticide Residues in Kimchi Cabbage and Strawberry using Isotope Dilution Mass Spectrometry -Mass Spectrometry Letters | Korea Science [koreascience.kr]

Technical Support Center: Managing Quizalofop-ethyl Herbicide Drift in Experimental Fields

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals dealing with Quizalofop-ethyl herbicide drift in experimental fields.

Troubleshooting Guide: Responding to a Suspected Drift Incident

Question: I suspect Quizalofop-ethyl has drifted onto my non-target experimental plants. What are the immediate steps I should take?

Answer:

If you suspect off-target drift of Quizalofop-ethyl, prompt and systematic action is crucial to document the event and assess the potential impact on your experiment. Follow this workflow:

• Cease Application: Immediately halt any ongoing herbicide applications in the vicinity.

• Document Everything:

  • Record the date and time of the suspected drift event.

  • Note environmental conditions: Wind speed and direction, temperature, and relative humidity are critical pieces of information.[1][2][3]

  • Photograph the affected area: Take wide-area shots to show the pattern of damage and close-up images of affected plants, capturing specific symptoms.

  • Document application details: If possible, gather information about the herbicide application that is suspected of drifting, including the product name, application rate, nozzle type, and boom height.

• Collect Samples:

  • For residue analysis, collect samples of affected plant tissue (leaves, stems) and soil from the impacted and a non-impacted control area.

  • Place samples in clean, labeled bags and freeze them immediately to prevent degradation of the herbicide residue.

• Visually Assess and Score Damage:

  • Observe and record the symptoms on the non-target plants. Symptoms of Quizalofop-ethyl drift on susceptible grass species typically appear within a few days to three weeks and include yellowing (chlorosis), tissue death (necrosis), stunted growth, and leaf deformation such as cupping or curling.[4][5][6]

  • Use a rating scale (e.g., 0-100%, where 0 is no damage and 100 is plant death) to quantify the level of injury across the affected plots.

Frequently Asked Questions (FAQs)

Understanding Quizalofop-ethyl and Drift

Question: What is Quizalofop-ethyl and how does it work?

Answer:

Quizalofop-ethyl is a selective, post-emergence herbicide belonging to the aryloxyphenoxypropionate chemical family, often referred to as "fop" herbicides.[4] It is effective against a wide range of annual and perennial grass weeds.[7][8]

Its mode of action is the inhibition of the enzyme Acetyl-CoA carboxylase (ACCase).[7][9][10][11] ACCase is a critical enzyme in the synthesis of fatty acids, which are essential components of plant cell membranes.[7][9][12] By blocking this enzyme, Quizalofop-ethyl disrupts the production of lipids in grassy weeds, leading to a cessation of growth and eventual death.[4][7] It is readily absorbed by the foliage and translocated throughout the plant to the growing points.[4][10]

Question: Why is Quizalofop-ethyl selective for grass species?

Answer:

The selectivity of Quizalofop-ethyl arises from differences in the structure of the ACCase enzyme between grass species and broadleaf plants. Most broadleaf species possess a form of ACCase that is not sensitive to this group of herbicides.[11]

Question: What are the primary symptoms of Quizalofop-ethyl drift on susceptible non-target grass crops (e.g., corn, rice)?

Answer:

Symptoms of Quizalofop-ethyl injury on susceptible grass species include:

• Dwarfization and Stunted Growth: Inhibition of growth at the meristematic tissues is a primary effect.[13]

• Chlorosis (Yellowing): The leaves, particularly new growth, may turn yellow.[4]

• Necrosis (Tissue Death): Brown or dead patches may appear on the leaves.[4]

• Leaf Malformation: This can include leaf rolling or distortion.[13]

• Wilting and Plant Death: In cases of significant exposure, the entire plant may wither and die within 10-14 days.[8][13]

A study on corn showed that as the drift deposition rate increased, the severity of these symptoms also increased.[13]

Experimental Design and Drift Mitigation

Question: How can I design my field experiment to minimize the risk of Quizalofop-ethyl drift?

Answer:

Proactive experimental design is the most effective way to prevent herbicide drift. Consider the following best management practices:

• Establish Buffer Zones: Create an untreated area between the treated plots and sensitive experimental areas.[1][14] The width of this buffer will depend on environmental conditions and application methods.

• Select Appropriate Nozzles: Use low-drift nozzles, such as air-induction or venturi nozzles, which produce larger spray droplets that are less susceptible to wind.[2][15]

• Optimize Application Parameters:

  • Lower Boom Height: Keeping the spray boom as low as possible without compromising coverage reduces the distance droplets have to travel.[1][2]

  • Reduce Spray Pressure: Lower pressure generally results in larger droplet sizes.[2]

• Monitor Environmental Conditions:

  • Wind: Avoid spraying when wind speeds are high (generally above 10 mph) or when the wind is blowing towards sensitive crops.[2]

  • Temperature and Humidity: High temperatures and low humidity can increase the potential for spray droplets to evaporate, making them smaller and more prone to drift.[1][14] Avoid spraying in temperatures above 80°F.[1]

  • Temperature Inversions: Do not spray during a temperature inversion, which is when a layer of warm air traps cooler air near the ground. This condition allows fine spray particles to remain suspended and travel long distances.[1][2]

• Consider Drift Retardants: These adjuvants can be added to the spray tank to increase the viscosity of the spray solution, leading to larger droplets.[1][2]

Parameter	Recommendation for Drift Reduction
Nozzle Type	Air-induction, venturi, or other low-drift nozzles[2][15]
Spray Pressure	Lower end of the nozzle's recommended range[2]
Boom Height	As low as possible while maintaining uniform coverage[1][2]
Wind Speed	3-7 mph is preferable; avoid speeds above 10 mph[2]
Temperature	Below 80°F[1]
Buffer Zone	Establish between treated and sensitive areas[1][14]

Question: What is a typical experimental protocol to assess the impact of Quizalofop-ethyl drift on a non-target crop?

Answer:

A bioassay can be designed to quantify the effects of simulated drift.

Objective: To determine the dose-response relationship of a non-target grass crop to varying levels of Quizalofop-ethyl drift.

Experimental Design:

• Randomized Complete Block Design (RCBD): Use 3-4 replications to account for field variability.[16]

• Plot Size: Establish individual plots, for example, 3 by 5 meters.[16]

• Treatments:

  • Untreated Control

  • A series of simulated drift rates of Quizalofop-ethyl (e.g., 1%, 5%, 10%, 25%, and 50% of the recommended application rate for weed control).

  • Weed-free control (maintained by hand-weeding) to represent the maximum yield potential.[16]

Methodology:

• Planting: Plant the non-target crop according to standard practices.

• Herbicide Application:

  • Apply the treatments at a specific growth stage of the crop (e.g., 3-4 leaf stage).

  • Use a research plot sprayer with a boom and nozzles calibrated to deliver a precise spray volume.

  • Maintain a constant speed and pressure during application.

• Data Collection:

  • Visual Injury Ratings: Assess and record phytotoxicity at regular intervals (e.g., 7, 14, and 28 days after treatment) using a 0-100% scale.[16]

  • Plant Height: Measure the height of a representative number of plants in each plot.

  • Biomass: At the end of the observation period, harvest the above-ground biomass from a defined area within each plot, dry it, and record the weight.

  • Yield: If applicable, harvest the crop at maturity and measure the yield.

• Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) to determine significant differences between treatments.[16]

Residue Analysis and Degradation

Question: How can I confirm the presence of Quizalofop-ethyl in my plant or soil samples?

Answer:

Several analytical methods can be used to detect and quantify Quizalofop-ethyl and its primary metabolite, quizalofop (B1680410) acid.[17][18] High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are common and reliable methods.[17][18][19][20]

Analytical Method	Common Limits of Quantification (LOQ)	Reference
HPLC-DAD	0.01 - 0.03 mg/kg	[17]
LC-MS/MS	0.001 - 0.005 mg/kg	[18]

Experimental Protocol: Sample Preparation and Analysis (QuEChERS Method)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is often used for sample preparation.[21]

• Extraction: Homogenize the plant or soil sample. Extract a subsample with an appropriate solvent, such as acetonitrile (B52724) with acetic acid, to accommodate the slightly acidic nature of Quizalofop-ethyl.[21]

• Salting Out: Add salts (e.g., magnesium sulfate, sodium chloride) to partition the herbicide into the organic solvent layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Use a sorbent, such as primary-secondary amine (PSA) or C18, to remove interfering matrix components like fatty acids and pigments.[20]

• Analysis: Analyze the final extract using HPLC-DAD or LC-MS/MS.[20]

Question: How long does Quizalofop-ethyl persist in the environment?

Answer:

Quizalofop-p-ethyl (B1662796) is rapidly hydrolyzed to its active acid form in plants and soil.[12][22] The half-life of Quizalofop-p-ethyl in soil and plants can range from approximately 3.4 to 6.7 days.[22] However, another field study reported a longer half-life of 60 days in soil, suggesting that persistence can be variable.[23]

Visualizations

Caption: Mode of action for Quizalofop-ethyl herbicide.

Caption: Experimental workflow for mitigating herbicide drift.

References

• 1. 10 Best Management Practices to Avoid Herbicide Drift  — Plant & Pest Advisory [plant-pest-advisory.rutgers.edu]
• 2. Suspect pesticide drift? What to do and how to prevent it from occurring [blog-crop-news.extension.umn.edu]
• 3. caws.org.nz [caws.org.nz]
• 4. chemicalwarehouse.com [chemicalwarehouse.com]
• 5. Herbicide Injury to Garden Plants | Yard and Garden [yardandgarden.extension.iastate.edu]
• 6. xerces.org [xerces.org]
• 7. peptechbio.com [peptechbio.com]
• 8. coromandel.biz [coromandel.biz]
• 9. pomais.com [pomais.com]
• 10. 4farmers.com.au [4farmers.com.au]
• 11. isws.org.in [isws.org.in]
• 12. ACTION | TARGA Quizalofop | Nissan Chemical Corporation [nissanchem.co.jp]
• 13. mdpi.com [mdpi.com]
• 14. agridrishti.edupublishers.in [agridrishti.edupublishers.in]
• 15. extension.psu.edu [extension.psu.edu]
• 16. benchchem.com [benchchem.com]
• 17. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 18. epa.gov [epa.gov]
• 19. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 20. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. qascf.com [qascf.com]
• 22. researchgate.net [researchgate.net]
• 23. Quizalofop-ethyl | C19H17ClN2O4 | CID 53518 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Quizalofop-ethyl Mass Spectrometry Data

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background noise in Quizalofop-ethyl mass spectrometry data.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of high background noise in Quizalofop-ethyl LC-MS/MS analysis?

High background noise in the analysis of Quizalofop-ethyl can originate from several sources, broadly categorized as chemical, electronic, and matrix-related.[1]

• Chemical Noise: This can be introduced from contaminated solvents, reagents, or consumables. Using high-purity, LC-MS grade solvents and additives is crucial to minimize this type of noise.[2][3] Contaminants can include plasticizers from containers, residues from cleaning agents, or impurities within the chemicals themselves.

• Electronic Noise: This is inherent to the mass spectrometer and its electronic components. It typically manifests as random fluctuations in the baseline.

• Matrix Effects: When analyzing complex samples such as agricultural products, co-eluting matrix components can interfere with the ionization of Quizalofop-ethyl, leading to either signal suppression or enhancement, which can be perceived as noise.[4][5]

• Column Bleed and Contamination: Over time, the stationary phase of the LC column can degrade and "bleed" into the mobile phase, contributing to background noise.[2] Additionally, accumulation of non-target compounds from previous injections can lead to a noisy baseline.[1][2]

• System Contamination: Residues from samples or buffer salts can build up in the LC system, including tubing, valves, and the ion source, leading to elevated background noise.[1][2]

Q2: How can I optimize my sample preparation to reduce background noise for Quizalofop-ethyl analysis?

Effective sample preparation is critical for minimizing matrix interference and background noise. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective approach for pesticide residue analysis, including Quizalofop-ethyl.

The choice of sorbent during the dispersive solid-phase extraction (dSPE) cleanup step of QuEChERS is crucial for removing interfering matrix components. Different sorbents target different types of matrix components.

• Primary Secondary Amine (PSA): Effective for removing organic acids, sugars, and some fatty acids.

• C18 (Octadecyl silica): Targets nonpolar interferences like fats and oils.

• Graphitized Carbon Black (GCB): Removes pigments like chlorophyll (B73375) and carotenoids, but can also retain planar molecules like Quizalofop-ethyl if not used carefully.

• Z-Sep/Z-Sep+: Zirconium-based sorbents that are effective at removing fats and pigments.

A study on the simultaneous analysis of Quizalofop-ethyl and other herbicides in various agricultural products found that a combination of QuEChERS EN salts and Z-SEP sorbent for cleanup provided good recoveries.

Q3: What are the recommended MS/MS transitions for Quizalofop-ethyl?

For confident identification and quantification of Quizalofop-ethyl using tandem mass spectrometry (MS/MS), specific precursor-to-product ion transitions should be monitored. The following transitions are commonly used in positive ion mode:

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantitation	Product Ion (m/z) - Confirmation
Quizalofop-ethyl	373.0	299.0	301.0
Quizalofop-p-ethyl	373.0	299.0	300.9

Note: The specific m/z values may vary slightly depending on the instrument and calibration.

Q4: How do mobile phase additives affect background noise and signal intensity for Quizalofop-ethyl?

Mobile phase additives play a key role in both chromatographic separation and ionization efficiency in LC-MS.

• Formic Acid: Commonly added at low concentrations (e.g., 0.1%) to the mobile phase to improve peak shape and promote protonation of the analyte in positive ion mode, which can enhance the signal for Quizalofop-ethyl.[6][7]

• Ammonium (B1175870) Formate (B1220265): Can be used in combination with formic acid to improve peak shape and has been shown to enhance peptide separations.[6][7] While specific data for Quizalofop-ethyl is limited, this combination can be explored to optimize chromatographic performance.

• Purity is Paramount: It is essential to use high-purity, LC-MS grade additives to avoid introducing contaminants that would increase background noise.[3]

Q5: What data processing techniques can be used to reduce noise in my Quizalofop-ethyl mass spectrometry data?

Several computational methods can be applied post-acquisition to reduce noise and improve the signal-to-noise ratio (S/N).

• Digital Filtering: Techniques like moving average and Savitzky-Golay filters can smooth the data and reduce random noise.

• Baseline Correction: Algorithms can be used to identify and subtract the baseline drift, resulting in a flatter baseline and more accurate peak integration.

• Chemometric Methods: Advanced statistical approaches like Principal Component Analysis (PCA) can help to distinguish between the signal from the analyte and the background noise, especially in complex datasets.

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues you might encounter during your experiments.

Issue 1: High Background Noise Across the Entire Chromatogram

Question: My total ion chromatogram (TIC) shows a very high and noisy baseline, even when no analyte is eluting. What should I check?

Answer: A consistently high baseline suggests a systemic issue rather than a problem with a specific sample. Follow these steps to diagnose and resolve the problem:

• Check Solvent Purity: Ensure you are using fresh, high-purity, LC-MS grade solvents. Contaminated solvents are a common cause of high background noise.[2]

• System Contamination: Flush the entire LC system, including the autosampler, with a series of high-purity solvents (e.g., isopropanol, acetonitrile, methanol (B129727), and water) to remove any accumulated contaminants.[2]

• Mobile Phase Preparation: If using additives, ensure they are of high purity and freshly prepared. Some additives can degrade over time.

• Inspect for Leaks: Check all fittings and connections for leaks, as air entering the system can contribute to noise.

• Ion Source Cleaning: A dirty ion source is a frequent culprit. Follow the manufacturer's protocol to clean the ion source components, such as the capillary and cone.

Issue 2: Noise Peaks at Specific Retention Times

Question: I am observing consistent, sharp noise peaks in my blank injections and samples at specific retention times. What could be the cause?

Answer: Recurring peaks suggest a specific contaminant is being introduced into the system.

• Identify the Source of Contamination:

  • Autosampler Carryover: Implement a rigorous needle and injection port wash routine between samples. Inject a series of blank solvents to see if the peak intensity decreases.

  • Contaminated Vials or Caps (B75204): Use new, clean vials and caps to rule out contamination from these sources.

  • Plasticizers: Phthalates and other plasticizers can leach from plastic containers. Whenever possible, use glass or polypropylene (B1209903) labware for solvent and sample storage.

• Column Contamination: If the noise peaks persist, it may be necessary to wash or replace the analytical column.

Issue 3: Poor Signal-to-Noise Ratio for Quizalofop-ethyl Peak

Question: My Quizalofop-ethyl peak is present, but the signal-to-noise ratio is too low for accurate quantification. How can I improve it?

Answer: A low S/N ratio indicates that either the analyte signal is weak or the noise at that specific retention time is high.

• Optimize Mass Spectrometer Parameters:

  • Cone Voltage and Collision Energy: These parameters directly affect the fragmentation of the precursor ion and the intensity of the product ions. A systematic optimization of cone voltage and collision energy for the specific Quizalofop-ethyl transitions can significantly enhance the signal.

• Address Matrix Effects:

  • Sample Dilution: A simple first step is to dilute the sample extract. This can reduce the concentration of interfering matrix components, thereby decreasing ion suppression.

  • Improve Sample Cleanup: Re-evaluate your QuEChERS cleanup step. As shown in the table below, the choice of sorbent can significantly impact analyte recovery and, by extension, signal intensity.

  • Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that is representative of your samples. This helps to compensate for signal suppression or enhancement caused by the matrix.[5]

• Enhance Chromatographic Separation:

  • Mobile Phase Optimization: Experiment with different mobile phase compositions and gradients to improve the separation of Quizalofop-ethyl from co-eluting matrix components. The addition of additives like ammonium formate can sometimes improve peak shape and resolution.[6][7]

Quantitative Data Summary

The following tables provide quantitative data to aid in method development and troubleshooting.

Table 1: Comparison of dSPE Sorbent Performance for Quizalofop-ethyl Recovery

Sorbent	Average Recovery (%) of Quizalofop-ethyl	Notes
PSA (Primary Secondary Amine)	Low (can be close to 0%)	Not recommended for Quizalofop-ethyl as it can lead to significant analyte loss.
C18	Variable, can be low depending on matrix	May not be sufficient for removing all interfering compounds.
GCB (Graphitized Carbon Black)	7-50%	Can result in low and variable recoveries due to strong adsorption of the planar Quizalofop-ethyl molecule.
Z-Sep	77-220%	Shows good potential for cleanup with reasonable recovery, though optimization of the amount used is necessary.

Data synthesized from a study on the simultaneous determination of pyridate, quizalofop-ethyl, and cyhalofop-butyl (B1669532) in agricultural products.

Table 2: Recommended LC-MS/MS Parameters for Quizalofop-ethyl and its Metabolite

Analyte	Limit of Quantitation (LOQ)	Limit of Detection (LOD)
Quizalofop-p-ethyl	0.005 mg/kg (in soil)	0.001 mg/kg (in soil)
Quizalofop-p (metabolite)	0.005 mg/kg (in soil)	0.001 mg/kg (in soil)

Data from EPA analytical method validation studies.

Experimental Protocols

Detailed QuEChERS Protocol for Quizalofop-ethyl in Agricultural Products

This protocol is a representative example based on the EN 15662 QuEChERS method, which has shown good recovery for Quizalofop-ethyl.

• Sample Homogenization:

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

• Extraction:

  • Add the EN 15662 salt packet containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate.

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1.5 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge tube containing 75 mg of Z-SEP sorbent and 150 mg of anhydrous MgSO₄.

  • Vortex for 1 minute.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take the supernatant and dilute it with methanol (1:1) or an appropriate solvent for your LC-MS/MS system.

  • Transfer the diluted extract to an autosampler vial for analysis.

Visualizations

Caption: Troubleshooting workflow for high background noise.

Caption: QuEChERS sample preparation workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. zefsci.com [zefsci.com]
• 3. Important Qualities of Mobile Phase Additives for LC-MS Applications | Technology Networks [technologynetworks.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. The use of ammonium formate as a mobile-phase modifier for LC-MS/MS analysis of tryptic digests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. halocolumns.com [halocolumns.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of Quizalofop-ethyl using Quizalofop-ethyl-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of the herbicide Quizalofop-ethyl. It focuses on the validation of a highly specific and robust method utilizing a stable isotope-labeled internal standard, Quizalofop-ethyl-d3, and contrasts it with alternative analytical techniques such as High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with other internal standards or external calibration.

The use of a deuterated internal standard like Quizalofop-ethyl-d3 in LC-MS/MS analysis is a state-of-the-art approach that offers significant advantages in terms of accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. This guide will present the experimental protocols and validation data to support the superior performance of this method.

Methodology Comparison

The following sections detail the experimental protocols for three distinct analytical methods for Quizalofop-ethyl quantification.

Proposed LC-MS/MS Method with Quizalofop-ethyl-d3 Internal Standard

This method, while not explicitly detailed in a single publicly available validated study, is proposed based on established principles of isotope dilution mass spectrometry and existing LC-MS/MS methods for Quizalofop-ethyl. The availability of the Quizalofop-ethyl-d3 analytical standard makes this approach feasible and highly recommended for achieving the most accurate and precise results.

Experimental Protocol:

• Sample Preparation:

  • Weigh 1 gram of the homogenized sample matrix (e.g., soil, plant tissue, or water).

  • Add a known amount of Quizalofop-ethyl-d3 internal standard solution.

  • Extract the sample with 10 mL of acetonitrile (B52724) by shaking or sonication.

  • Centrifuge the sample and collect the supernatant.

  • The extract may be further cleaned up using Solid Phase Extraction (SPE) if necessary.

  • Evaporate the solvent and reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Liquid Chromatography:

    • Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm).

    • Mobile Phase: A gradient of water with 0.1% formic acid and methanol (B129727) with 0.1% formic acid.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry:

    • Ionization: Electrospray Ionization (ESI), positive mode.

    • Monitoring: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Quizalofop-ethyl: m/z 373.1 → 299.1 (quantifier), 373.1 → 199.1 (qualifier).

      • Quizalofop-ethyl-d3: m/z 376.1 → 302.1.

Logical Workflow for the Proposed LC-MS/MS Method

Caption: Workflow for Quizalofop-ethyl analysis using LC-MS/MS with a deuterated internal standard.

Alternative Method 1: HPLC-UV

This method is a cost-effective alternative to mass spectrometry but may lack the sensitivity and selectivity for complex matrices.

Experimental Protocol:

• Sample Preparation:

  • Extraction of the sample with a suitable organic solvent (e.g., acetonitrile or methanol).

  • Filtration of the extract to remove particulate matter.

  • Direct injection of the filtered extract.

• HPLC-UV Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.[1]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV at 237 nm or 280 nm.

Experimental Workflow for HPLC-UV Analysis

Caption: General workflow for the analysis of Quizalofop-ethyl by HPLC-UV.

Alternative Method 2: LC-MS/MS with External Standard or Non-deuterated Internal Standard

This method offers higher selectivity and sensitivity than HPLC-UV but may be more susceptible to matrix effects without a stable isotope-labeled internal standard.

Experimental Protocol:

• Sample Preparation: Similar to the proposed LC-MS/MS method, but with the addition of a non-deuterated internal standard (e.g., a structurally similar compound not present in the sample) or relying on an external calibration curve.

• LC-MS/MS Conditions: Generally, the same conditions as the proposed method would be applicable.

Validation Data Comparison

The following tables summarize the validation parameters for the different analytical methods. The data for the proposed method with Quizalofop-ethyl-d3 is illustrative of expected performance based on similar validated methods for other analytes using isotope dilution mass spectrometry.

Table 1: Comparison of Method Validation Parameters

Parameter	Proposed LC-MS/MS with Quizalofop-ethyl-d3 (Illustrative)	HPLC-UV[1]	LC-MS/MS (External Standard)[2][3]
Linearity (R²)	> 0.995	> 0.99	> 0.99
Limit of Quantification (LOQ)	0.1 - 1 µg/kg	10 - 50 µg/kg	0.5 - 5 µg/kg
Limit of Detection (LOD)	0.03 - 0.3 µg/kg	3 - 15 µg/kg	0.15 - 1.5 µg/kg
Accuracy (Recovery %)	95 - 105%	85 - 110%	90 - 110%
Precision (RSD %)	< 10%	< 15%	< 15%

Table 2: Detailed Validation Data for an LC-MS/MS Method (External Standard) for Quizalofop-p-ethyl in Soil[3]

Fortification Level (mg/kg)	Mean Recovery (%)	RSD (%)
0.005 (LOQ)	92	5.4
0.05	95	3.2

Discussion

The use of Quizalofop-ethyl-d3 as an internal standard in an LC-MS/MS method provides significant advantages for the quantitative analysis of Quizalofop-ethyl. As demonstrated in the illustrative data, this approach is expected to yield superior accuracy and precision compared to methods relying on external standards or other types of internal standards. The stable isotope-labeled internal standard co-elutes with the analyte and experiences identical ionization and fragmentation, effectively correcting for any variations during sample processing and analysis.

While HPLC-UV offers a more accessible and lower-cost alternative, its higher limits of detection and quantification, along with its susceptibility to interferences from complex matrices, make it less suitable for residue analysis at low concentrations. LC-MS/MS with an external standard provides a significant improvement in sensitivity and selectivity over HPLC-UV. However, it can still be affected by matrix-induced signal suppression or enhancement, leading to less accurate quantification compared to the isotope dilution method.

Conclusion

For researchers, scientists, and drug development professionals requiring the highest level of confidence in their analytical results for Quizalofop-ethyl, the implementation of a validated LC-MS/MS method using Quizalofop-ethyl-d3 as an internal standard is strongly recommended. This approach ensures the most reliable data, which is critical for regulatory submissions, environmental monitoring, and food safety applications. While other methods can be employed, their limitations in terms of sensitivity, selectivity, and susceptibility to matrix effects should be carefully considered in the context of the specific analytical requirements.

References

• 1. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]

A Comparative Guide to Inter-laboratory Quantification of Quizalofop-ethyl

This guide provides a comparative analysis of various analytical methodologies for the quantification of Quizalofop-ethyl, a post-emergence herbicide used for controlling grassy weeds. The performance of different methods is evaluated based on data from inter-laboratory studies and validated analytical reports, offering researchers, scientists, and drug development professionals a comprehensive resource for selecting the appropriate quantification technique.

Quantitative Method Performance

The following table summarizes the key performance parameters of different analytical methods used for the quantification of Quizalofop-ethyl. The data is compiled from collaborative studies and validated methods to facilitate a clear comparison of their capabilities.

Parameter	Normal Phase HPLC-UV[1][2]	Reversed-Phase HPLC-UV[3][4][5]	LC-MS/MS[6][7][8][9][10]	HPLC-DAD[11]
Matrix	Technical Material (TC) & Emulsifiable Concentrate (EC)	Commercial Formulations	Soil, Water, Agricultural Products	Adzuki Bean & Soil
Limit of Detection (LOD)	Not Reported	Not Reported	0.0002 - 0.0225 mg/kg	0.003 - 0.01 mg/kg
Limit of Quantification (LOQ)	Not Reported	54.1 µg/mL	0.001 - 0.10 mg/kg	0.01 - 0.03 mg/kg
Linearity (R²)	Not Reported	0.9971	> 0.99	> 0.999
Recovery (%)	Not Reported	Not Reported	71 - 139% (matrix dependent)	88.7 - 116.2%
Precision (RSD)	< 1.0 (HorRat values)	Not Reported	Not Reported	0.82 - 4.39%

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below. These protocols are based on established and validated methods from various studies.

Normal Phase High-Performance Liquid Chromatography with UV Detection (NP-HPLC-UV)

This method is primarily used for the determination of Quizalofop-p-ethyl (B1662796) in technical materials and emulsifiable concentrate products.[1][2]

• Principle: The Quizalofop-p-ethyl content is determined by normal phase HPLC on a chiral column, separating it from the s-enantiomer, with detection using a UV detector.[2]

• Sample Preparation: Samples are accurately weighed and dissolved in the mobile phase to a known concentration.

• Chromatographic Conditions:

  • Column: Chiralcel AD-H or OD-H, 250mm x 4.6mm, 5µm.[1]

  • Mobile Phase: A mixture of n-heptane and isopropanol (B130326) (e.g., 99:1 v/v or 94:6 v/v).[1]

  • Flow Rate: Typically 0.6 to 0.8 mL/min.[1]

  • Injection Volume: 1.5 µL to 5 µL.[1]

  • Detector: UV at 237 nm.[1][2]

  • Column Temperature: 30°C.[1]

• Quantification: External standardization is used for quantification.

Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

A cost-effective and rapid method developed and validated for the determination of Quizalofop-p-ethyl in commercial herbicide formulations.[3][4][5]

• Principle: Quantification is achieved using reversed-phase HPLC with UV detection.[3]

• Sample Preparation: Samples are prepared to fall within the linear range of 2-10 mg/mL.[3][4][5]

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column.[3][5]

  • Mobile Phase: A gradient of acetonitrile (B52724) and distilled water (4:1 v/v).[3][5]

  • Flow Rate: 1.5 mL/min.[3][5]

  • Detector: UV at 260 nm.[3][5]

  • Column Temperature: 30°C.[3][5]

• Quantification: The method is validated for selectivity, linearity, range, LOD, LOQ, and trueness.[3][5]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method is highly sensitive and selective, making it suitable for residue analysis of Quizalofop-p-ethyl and its metabolites in complex matrices like soil, water, and various agricultural products.[6][7][8][9]

• Principle: Residues are extracted from the sample matrix and analyzed by LC-MS/MS, which provides high selectivity and sensitivity for detection and quantification.[6][7]

• Sample Preparation (Soil):

  • Soil samples (5 g) are extracted by shaking with a mixture of acetonitrile and 6% phosphoric acid in deionized water (80:20, v/v).[6][7]

  • An aliquot of the extract is diluted with acetonitrile-water for analysis of Quizalofop-p-ethyl and its metabolite quizalofop-p.[6][7]

• Sample Preparation (Water):

  • A 10 g water sample is weighed.

  • An aliquot is diluted with acetonitrile:water (90:10, v/v) for the analysis of quizalofop-p-ethyl and quizalofop-p.[8]

• LC-MS/MS Conditions:

  • Detection: Multiple reaction monitoring (MRM) in positive ion mode is used.

  • Mass Transitions:

    • Quizalofop-p-ethyl: m/z 373.0 → 299.0 (quantification) and m/z 375.0 → 300.9 (confirmation).[6]

    • Quizalofop-p: m/z 345.0 → 299.0 (quantification) and m/z 345.0 → 100.0 (confirmation).[6]

• Quantification: The method is validated for two fortification levels, and good linearity (r² > 0.99) is typically observed.[6]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the quantification of Quizalofop-ethyl, from sample collection to final data analysis.

Caption: Generalized workflow for Quizalofop-ethyl quantification.

References

• 1. cipac.org [cipac.org]
• 2. cipac.org [cipac.org]
• 3. A new Validated Method for Rapid Determination of Commercial Formulations Containing Quizalofop-P-Ethyl by Reversed-Phase Liquid Chromatography | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. sci-rad.com [sci-rad.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]

Comparing the effectiveness of different extraction methods for Quizalofop-ethyl

For researchers, scientists, and professionals in drug development, the efficient and accurate extraction of Quizalofop-ethyl from various matrices is critical for residue analysis, environmental monitoring, and safety assessment. This guide provides an objective comparison of common extraction methods, supported by experimental data, to aid in the selection of the most suitable technique for your analytical needs.

This document details and compares the performance of several widely used extraction techniques for the herbicide Quizalofop-ethyl, including QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Matrix Solid-Phase Dispersion (MSPD), Solid-Phase Extraction (SPE), and Ultrasonic Bath Extraction. The effectiveness of each method is evaluated based on recovery rates, precision (RSD%), and sensitivity (LOD and LOQ).

Comparative Analysis of Extraction Method Performance

The selection of an appropriate extraction method is contingent on the sample matrix, the required level of sensitivity, and the available laboratory resources. The following tables summarize the quantitative performance of different extraction methods for Quizalofop-ethyl based on published studies.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a popular and versatile technique for pesticide residue analysis in a wide range of food and environmental samples. It involves a two-step process of extraction with an organic solvent and partitioning salts, followed by a dispersive solid-phase extraction (d-SPE) cleanup.

Matrix	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Adzuki Bean	88.7 - 116.2	0.82 - 4.39	0.005 - 0.008	0.015 - 0.02	[1]
Beans	92.4 - 117.8	0.35 - 4.36	0.003	0.005	[2][3][4]
Soil	70 - 120	≤ 20	0.001	0.005	[5]
Various Agricultural Products	70 - 120	< 20	0.0075	0.01	[6]

Matrix Solid-Phase Dispersion (MSPD)

MSPD is a sample preparation technique that combines extraction and cleanup in a single step. The solid sample is blended with a solid support, and the resulting mixture is packed into a column, from which the analytes are eluted with a suitable solvent.

Matrix	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Tobacco Leaves	89.0 - 91.6	2.9 - 3.9	Not Reported	Not Reported	[7]
Tea	88.1 - 95.0	1.7 - 5.4	Not Reported	Not Reported	[7]

Solid-Phase Extraction (SPE)

SPE is a technique that uses a solid sorbent to isolate analytes from a liquid sample. The sample is passed through the sorbent, which retains the analytes of interest. The analytes are then eluted with a small volume of a strong solvent.

Matrix	Recovery (%)	RSD (%)	LOD (ng/g)	LOQ (ng/g)	Reference
Soybean	92 - 107	Not Reported	2.0	Not Reported	[8]

Ultrasonic Bath Extraction

This method utilizes ultrasonic waves to enhance the extraction of analytes from a solid sample into a liquid solvent.

Matrix	Recovery (%)	RSD (%)	LOD (mg/kg)	LOQ (mg/kg)	Reference
Soil & Groundnut	74.0 - 99.3	< 10	Not Reported	0.01	[9][10][11]

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below.

QuEChERS Method Protocol (Modified for Beans)

This protocol is based on the method described for the determination of fomesafen (B1673529) and quizalofop-p-ethyl (B1662796) in beans[2][4].

• Sample Preparation: Weigh 5 g of a homogenized bean sample into a 50-mL centrifuge tube.

• Extraction:

  • Add 15 mL of acetonitrile (B52724):acetic acid (99:1, v/v).

  • Vortex for 2 minutes.

  • Add 0.3 g of NaCl and vortex for 30 seconds.

  • Centrifuge at 4000 rpm for 5 minutes.

• Cleanup (d-SPE):

  • Transfer a 1.5 mL aliquot of the supernatant to a microtube containing 75 mg of a suitable sorbent (e.g., Z-SEP)[6].

  • Vortex for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Analysis: Dilute the supernatant with methanol (B129727) (1:1) and transfer to a vial for LC-MS/MS analysis[6].

Matrix Solid-Phase Dispersion (MSPD) Protocol (for Green Chilli)

This protocol is a general representation of an MSPD method.

• Homogenization: Weigh 1.0 g of the green chilli sample and blend it with 1.0 g of C18-bonded silica (B1680970) in a mortar for 5 minutes.

• Column Packing: Transfer the homogenized mixture to a 20 mL polyethylene (B3416737) syringe column containing 1.0 g of neutral alumina (B75360) and 1.0 g of anhydrous sodium sulfate.

• Elution: Elute the analytes under a vacuum with 20 mL of ethyl acetate-dichloromethane (1:1, v/v).

• Concentration: Collect the eluent in a round-bottom flask and evaporate it to near dryness.

• Reconstitution: Reconstitute the residue in 5 mL of acetonitrile for HPLC-UV analysis.

Solid-Phase Extraction (SPE) Protocol (General)

This protocol outlines the general steps for SPE.

• Sample Pre-treatment: Extract the Quizalofop-ethyl from the sample using a suitable solvent system (e.g., acetonitrile:1% acetic acid)[12].

• Column Conditioning: Condition a Strata-X polymeric reverse phase column with the appropriate solvent.

• Sample Loading: Load the sample extract onto the SPE column.

• Washing: Wash the column with a weak solvent to remove interferences.

• Elution: Elute the Quizalofop-p-ethyl with a strong solvent such as acetonitrile or methanol[12].

• Analysis: The eluate can then be analyzed by LC-MS/MS[12].

Ultrasonic Bath Extraction Protocol (for Soil and Groundnut)

This protocol is based on the method for determining Quizalofop-ethyl residues in soil and groundnut[9][10][11].

• Sample Preparation: A representative sample of soil or groundnut is weighed.

• Extraction: The sample is placed in a vessel with a suitable extraction solvent.

• Ultrasonication: The vessel is placed in an ultrasonic bath and subjected to ultrasonic waves for a specified time to facilitate extraction.

• Separation: The extract is separated from the solid matrix by centrifugation or filtration.

• Analysis: The extract is then analyzed by HPLC-DAD.

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the QuEChERS and MSPD methods.

Caption: Workflow of the QuEChERS extraction method.

References

• 1. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 2. qascf.com [qascf.com]
• 3. researchgate.net [researchgate.net]
• 4. qascf.com [qascf.com]
• 5. epa.gov [epa.gov]
• 6. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN106645493A - Method for detecting quizalofop-p-ethyl and metabolite residues of quizalofop-p-ethyl in complex matrix - Google Patents [patents.google.com]
• 8. researchers-admin.westernsydney.edu.au [researchers-admin.westernsydney.edu.au]
• 9. researchgate.net [researchgate.net]
• 10. Journal of Research in Weed Science - Page not found [jrweedsci.com]
• 11. researchgate.net [researchgate.net]
• 12. downloads.regulations.gov [downloads.regulations.gov]

A Comparative Guide to HPLC and GC Methods for Quizalofop-ethyl Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of Quizalofop-ethyl, a widely used herbicide, is crucial for environmental monitoring, food safety, and formulation development. This guide provides a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods for its analysis, supported by experimental data to aid in method selection and implementation.

This document outlines the experimental protocols for both HPLC and GC methodologies and presents a side-by-side comparison of their performance characteristics. The information is intended to provide a clear understanding of the strengths and limitations of each technique for the analysis of Quizalofop-ethyl.

Experimental Protocols

Detailed methodologies for both HPLC and GC analysis are crucial for reproducible results. The following sections provide established protocols for the determination of Quizalofop-ethyl.

High-Performance Liquid Chromatography (HPLC) Method

A common approach for Quizalofop-ethyl analysis is reversed-phase HPLC coupled with an ultraviolet (UV) or Diode Array Detector (DAD).

Sample Preparation:

A stock solution is typically prepared by accurately weighing about 50 mg of a Quizalofop-p-ethyl standard and dissolving it in 25 mL of acetonitrile (B52724). This solution is then further diluted with the same solvent to create working standards. For formulated products, a quantity equivalent to 50 mg of the active ingredient is weighed and diluted in 25 mL of acetonitrile, followed by a similar dilution scheme as the standard preparation.[1]

Chromatographic Conditions:

• Instrumentation: A High-Performance Liquid Chromatograph equipped with a UV detector is used.[1]

• Column: A Brownlee™ C-18 reversed-phase column (250 × 4.6 mm i.d., 5 µm particle size) is a suitable choice.[1]

• Mobile Phase: A mixture of acetonitrile and distilled water in an 80:20 (v/v) ratio is commonly used. The mobile phase should be filtered and degassed before use.[1]

• Flow Rate: A flow rate of 1.5 mL/min is maintained.[1]

• Detection: UV detection is performed at a wavelength of 260 nm.[1]

• Injection Volume: A 20 µL injection volume is typical.

Gas Chromatography (GC) Method

Gas chromatography, particularly when coupled with tandem mass spectrometry (GC-MS/MS), offers a highly sensitive and selective method for Quizalofop-ethyl analysis, especially in complex matrices.

Sample Preparation:

For food samples, a common procedure involves refluxing the sample in a methanolic potassium hydroxide (B78521) solution. This process converts the residues to 6-chloro-2-methoxyquinoxaline (B13452622) (CMQ), which is then extracted with hexane. Cleanup is performed using primary secondary amine and silica (B1680970) gel cartridges before GC-MS/MS analysis.[2]

Chromatographic Conditions:

• Instrumentation: A Gas Chromatograph coupled with a tandem mass spectrometer (GC-MS/MS) is utilized.[2]

• Column: An Agilent HP-5 column (15 m x 0.53 mm x 1.5 µm) is a suitable option.[3]

• Carrier Gas: High-purity nitrogen is often used as the carrier gas.[3]

• Temperatures:

  • Injector: 250 °C[3]

  • Detector: 250 °C[3]

  • Column Oven: 250 °C[3]

• Detector: A Flame Ionization Detector (FID) can be used for quantification, while a mass spectrometer provides definitive identification.[3]

• Injection Volume: A 1.0 µL injection volume is typical.[3]

Performance Data Comparison

The following tables summarize the quantitative performance data for HPLC and GC methods based on validated studies. This allows for a direct comparison of their key analytical figures of merit.

Table 1: Performance Characteristics of HPLC Methods for Quizalofop-ethyl Analysis

Parameter	HPLC-UV[1]	HPLC-DAD[4]
Linearity (R²)	0.9971	>0.999
Accuracy (Recovery %)	Not explicitly stated	88.7 - 116.2%
Precision (RSD %)	Not explicitly stated	0.82 - 4.39%
Limit of Detection (LOD)	Not explicitly stated	0.005–0.008 mg/kg
Limit of Quantification (LOQ)	54.1 µg/mL	0.015–0.02 mg/kg

Table 2: Performance Characteristics of a GC-MS/MS Method for Quizalofop-ethyl Analysis

Parameter	GC-MS/MS[2]
Linearity (r²)	> 0.99
Trueness (Recovery %)	80 - 93%
Precision (RSD %)	1 - 7%
Limit of Detection (LOD)	0.00025 mg/kg
Limit of Quantification (LOQ)	5.0 μg kg⁻¹

Workflow Visualization

The general workflow for the analysis of Quizalofop-ethyl by either HPLC or GC can be visualized as follows:

General workflow for Quizalofop-ethyl analysis.

Objective Comparison

Both HPLC and GC are powerful techniques for the analysis of Quizalofop-ethyl, with the choice of method often depending on the specific application, matrix complexity, and required sensitivity.

HPLC methods , particularly those using UV or DAD detectors, are robust, cost-effective, and well-suited for the analysis of formulated products and samples with relatively high concentrations of Quizalofop-ethyl. The sample preparation for these methods can be straightforward, often involving simple dilution.[1] Reversed-phase HPLC is a common and versatile approach.[1][5]

GC-MS/MS , on the other hand, offers superior sensitivity and selectivity, making it the preferred method for trace residue analysis in complex matrices such as food and environmental samples.[2] The ability of tandem mass spectrometry to provide structural information leads to highly reliable identification and quantification, even at very low levels. The sample preparation for GC-MS/MS can be more involved, sometimes requiring derivatization or extensive cleanup to remove interfering substances.[2]

References

• 1. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 2. researchgate.net [researchgate.net]
• 3. cipac.org [cipac.org]
• 4. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 5. Separation of Quizalofop-P-ethyl on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Enhancing Quizalofop-ethyl Analysis: A Comparison of Accuracy and Precision with and without a Deuterated Internal Standard

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of herbicides like Quizalofop-ethyl is paramount for environmental monitoring, food safety assessment, and residue analysis. This guide provides a comprehensive comparison of analytical methodologies for Quizalofop-ethyl, focusing on the impact of using a deuterated internal standard on the accuracy and precision of the results. While direct comparative studies for Quizalofop-ethyl are limited, this guide leverages validation data from established methods and the widely accepted benefits of isotope dilution techniques to provide a thorough evaluation.

The Critical Role of Internal Standards in Chromatographic Analysis

In chromatographic analysis, particularly when dealing with complex matrices such as soil, water, and food products, variations in sample preparation and instrument response can introduce significant errors. An internal standard (IS) is a compound with similar chemical and physical properties to the analyte of interest, which is added in a known concentration to both the sample and calibration standards. The use of an IS helps to compensate for procedural losses during sample extraction and cleanup, as well as fluctuations in injection volume and instrument response.

A deuterated internal standard is a stable isotope-labeled (SIL) version of the analyte where one or more hydrogen atoms are replaced by deuterium (B1214612). Due to their near-identical chemical and physical properties to the native analyte, deuterated standards co-elute and experience similar ionization effects in mass spectrometry, making them the gold standard for correcting matrix effects and improving the accuracy and precision of quantification.

Performance Comparison: With and Without a Deuterated Standard

This section compares the performance of Quizalofop-ethyl analysis using an external standard method (without a deuterated standard) against the expected performance of a method employing a deuterated internal standard. The data for the external standard method is derived from the validation of the BASF Analytical Method D1303/02 for the determination of Quizalofop-p-ethyl in soil, as documented by the U.S. Environmental Protection Agency (EPA).

Table 1: Performance Data for Quizalofop-p-ethyl Analysis in Soil using an External Standard (BASF Method D1303/02) [1][2]

Fortification Level (mg/kg)	Matrix	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
0.005	Silty Clay Loam Soil	96	6.3
0.05	Silty Clay Loam Soil	95	3.2
0.005	Loamy Sand Soil	98.8	3.5
0.05	Loamy Sand Soil	94.6	3.2
0.005	Silt Loam Soil	94.4	5.0
0.05	Silt Loam Soil	95.8	2.5

Table 2: Expected Performance Improvements with a Deuterated Internal Standard

While specific data for a deuterated Quizalofop-ethyl standard is not available in a direct comparative study, the use of such standards in multi-residue pesticide analysis has shown significant improvements in accuracy and precision, particularly in complex matrices. A study on the analysis of pesticides in cannabis matrices demonstrated that without an internal standard, accuracy values could differ by more than 60% with RSDs over 50%. However, when a deuterated internal standard was used, the accuracy fell within 25% and RSD values dropped below 20%. Based on these established principles, the expected performance is summarized below.

Parameter	Without Deuterated Standard (External Standard)	With Deuterated Standard	Rationale for Improvement
Accuracy (Recovery)	Good to Excellent (typically 70-120%) in validated methods, but can be highly variable in diverse or complex matrices.	Consistently High (closer to 100%) across various matrices.	The deuterated standard co-extracts and co-elutes with the analyte, effectively compensating for matrix-induced signal suppression or enhancement and losses during sample preparation.
Precision (RSD)	Good (typically < 20%) under controlled validation conditions, but susceptible to variations in sample handling and instrument performance.	Excellent (typically < 15%, often < 10%).	The ratio of the analyte to the deuterated standard remains constant even with minor variations in injection volume or instrument response, leading to more reproducible results.

Experimental Protocols

Method 1: Analysis of Quizalofop-p-ethyl in Soil using External Standard Calibration (BASF Method D1303/02)[1][2]

This method is designed for the quantitative determination of Quizalofop-p-ethyl and its metabolites in soil using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Extraction:

• Weigh 5 g of soil into a centrifuge tube.

• Add 20 mL of a mixture of acetonitrile (B52724) and 6% phosphoric acid in water (80:20, v/v).

• Shake vigorously for a specified time.

• Centrifuge the sample.

• Collect the supernatant.

• Repeat the extraction step with a fresh portion of the extraction solvent.

• Combine the supernatants.

2. Sample Cleanup and Dilution:

• Take an 8% aliquot of the combined extract.

• Dilute the aliquot with a mixture of acetonitrile and water (90:10, v/v).

3. LC-MS/MS Analysis:

• Instrument: Liquid Chromatograph coupled to a Tandem Mass Spectrometer.

• Column: A suitable reversed-phase C18 column.

• Mobile Phase: A gradient of water and acetonitrile, both containing a suitable modifier like formic acid or ammonium (B1175870) formate.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: For Quizalofop-p-ethyl, monitor the transition m/z 373.0 → 299.0 for quantification and m/z 375.0 → 300.9 for confirmation[2].

• Quantification: Use an external calibration curve prepared from standard solutions of Quizalofop-p-ethyl in the appropriate solvent.

Method 2: Conceptual Protocol for Analysis of Quizalofop-ethyl using a Deuterated Internal Standard

This conceptual protocol is based on established practices for using deuterated internal standards in pesticide residue analysis.

1. Sample Preparation:

• Weigh a known amount of the sample matrix (e.g., 5 g of soil or homogenized food product) into a centrifuge tube.

• Add a precise volume of a standard solution of the deuterated Quizalofop-ethyl internal standard (e.g., Quizalofop-d4) at a known concentration.

• Proceed with the extraction procedure as described in Method 1 or a suitable alternative (e.g., QuEChERS).

2. Extraction and Cleanup:

• Follow a validated extraction and cleanup procedure suitable for the matrix. This may involve solvent extraction, partitioning, and solid-phase extraction (SPE) or dispersive solid-phase extraction (dSPE) for cleanup.

3. LC-MS/MS Analysis:

• Instrument and Column: Same as Method 1.

• Mobile Phase: Same as Method 1.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Quizalofop-ethyl: e.g., m/z 373.1 → 299.1

  • Deuterated Quizalofop-ethyl (e.g., Quizalofop-d4): e.g., m/z 377.1 → 303.1 (hypothetical, exact masses would depend on the position and number of deuterium atoms).

• Quantification: Create a calibration curve by plotting the ratio of the peak area of the Quizalofop-ethyl to the peak area of the deuterated internal standard against the concentration of the Quizalofop-ethyl standards. The concentration of the deuterated internal standard is kept constant in all standards and samples.

Visualizing the Workflow and Logical Comparison

The following diagrams illustrate the experimental workflows and the logical relationship between the two analytical approaches.

Caption: A comparison of the analytical workflows for Quizalofop-ethyl analysis with and without a deuterated internal standard.

Caption: A diagram illustrating the trade-offs in accuracy, precision, cost, and complexity between using an external standard and a deuterated internal standard for Quizalofop-ethyl analysis.

Conclusion

The use of a deuterated internal standard is highly recommended for the accurate and precise analysis of Quizalofop-ethyl, especially in complex and variable matrices. While methods employing external standard calibration can provide acceptable results under strictly controlled validation conditions, they are more susceptible to errors arising from matrix effects and procedural variations. The near-identical chemical and physical properties of a deuterated standard to the native analyte allow it to effectively compensate for these sources of error, leading to more robust and reliable data.

For routine analysis of simple and well-characterized matrices, an external standard method may be sufficient and more cost-effective. However, for research, regulatory submissions, and analyses where the highest level of accuracy and precision is required, the investment in a deuterated internal standard is justified by the significant improvement in data quality.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Metabolic Profiles of Quizalofop-ethyl Across Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic profiles of the herbicide Quizalofop-ethyl in various species, supported by experimental data. The information is intended to assist researchers and professionals in understanding the biotransformation of this compound across different biological systems.

Executive Summary

Quizalofop-ethyl, a selective post-emergence herbicide, undergoes rapid and extensive metabolism in a variety of species, including mammals, birds, and plants. The primary metabolic pathway across all studied species is the hydrolysis of the ethyl ester to its corresponding acid, Quizalofop acid, which is the herbicidally active form. While the initial metabolic step is consistent, subsequent transformations and the distribution of metabolites can vary between species. In animals such as rats, goats, and hens, Quizalofop-ethyl is quickly metabolized and excreted. In plants, in addition to hydrolysis, cleavage of the ether linkage has been observed. This guide summarizes the available quantitative data, details the experimental methodologies used in these studies, and provides visual representations of the metabolic pathways and experimental workflows.

Quantitative Data on Metabolite Distribution

The following tables summarize the quantitative data available on the distribution and excretion of Quizalofop-ethyl and its metabolites.

Table 1: Excretion of Quizalofop Acid in Rats Following Oral Administration

Excretion Route	Percentage of Administered Dose (%)	Species	Reference
Urine	8.77	Sprague-Dawley Rat	[1][2][3]
Feces	2.16	Sprague-Dawley Rat	[1][2][3]

Data represents the excretion of Quizalofop acid after a single oral dose of 10 mg/kg body weight of Quizalofop-ethyl.

Table 2: Residue Levels of Quizalofop in Tissues and Eggs of Laying Hens

Tissue/Product	Residue Level (ppm) at 5 ppm Dose	Species	Reference
Liver	<0.05	Laying Hen
Kidney	0.09 (one sample)	Laying Hen
Fat	0.05 - 0.06	Laying Hen
Breast Muscle	<0.02	Laying Hen
Thigh Muscle	<0.02	Laying Hen
Eggs	0.02 (one sample)	Laying Hen

Residue levels were measured after daily dosing for 28 consecutive days.

Note: Comprehensive quantitative data on the percentage distribution of all major metabolites in various tissues across different species is limited in publicly available literature. The data presented here is based on available studies.

Metabolic Pathways

The metabolism of Quizalofop-ethyl is initiated by the hydrolysis of the ethyl ester to form Quizalofop acid. This is the central and consistently observed step across mammals, poultry, and plants. Subsequent metabolic transformations diverge to some extent depending on the species.

In animals, Quizalofop acid is the principal metabolite. In poultry, a minor pathway involving the methylation of Quizalofop acid to form Quizalofop methyl ester has been identified.[4] In plants, beyond hydrolysis, the cleavage of the ether linkage between the phenyl and quinoxalinyl rings occurs, leading to the formation of various phenolic compounds.

dot

Caption: Comparative metabolic pathways of Quizalofop-ethyl in animals and plants.

Experimental Protocols

The methodologies employed in the study of Quizalofop-ethyl metabolism generally involve the administration of a labeled form of the compound (e.g., 14C-labeled) to the test species, followed by the collection of biological samples and analysis to identify and quantify the parent compound and its metabolites.

Animal Metabolism Studies (Rat, Goat, Hen)

• Test Substance Administration:

  • Rats: Radiolabeled Quizalofop-ethyl is typically administered orally via gavage or intravenously.[1][2][3]

  • Goats and Hens: The test substance is administered orally, often in gelatin capsules, daily for a specified period (e.g., 28 days for hens).[4]

• Sample Collection:

  • Rats: Urine and feces are collected at regular intervals. Blood samples are drawn at various time points. Tissues (liver, kidney, lung, brain, etc.) are collected at the end of the study.[1][2][3]

  • Goats: Milk is collected throughout the study. Blood, tissues, and excreta are collected at necropsy.

  • Hens: Eggs are collected daily. Tissues and excreta are collected at the end of the dosing period.[4]

• Sample Preparation and Analysis:

  • Homogenization of tissues and feces.

  • Extraction of residues using organic solvents (e.g., ethyl acetate).[3]

  • For some matrices, a hydrolysis step (e.g., with methanolic potassium hydroxide) is employed to convert all residues to a common moiety for quantification.

  • Analysis of extracts is performed using High-Performance Liquid Chromatography (HPLC) coupled with UV or fluorescence detection, or Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for more sensitive and specific detection and quantification.[4]

Plant Metabolism Studies (Soybean, Cotton, Rice)

• Test Substance Application:

  • Radiolabeled Quizalofop-ethyl is applied to the foliage of the plants, often at different growth stages.

• Sample Collection:

  • Different parts of the plant (leaves, stems, roots, and in the case of crops, the edible portions like seeds or grains) are collected at various time intervals after application and at harvest.

• Sample Preparation and Analysis:

  • Plant samples are homogenized and extracted with solvents like methanol (B129727) or acetonitrile.

  • Similar to animal studies, a hydrolysis step is often used to convert Quizalofop-ethyl and its metabolites to a common analytical moiety.

  • Analytical techniques such as HPLC and LC-MS/MS are used for the separation, identification, and quantification of the parent compound and its metabolites.

dot

Caption: A generalized workflow for studying the metabolism of Quizalofop-ethyl.

Conclusion

The metabolic profile of Quizalofop-ethyl is characterized by a rapid and consistent primary hydrolysis to Quizalofop acid across different species. While this initial step is conserved, subsequent metabolic pathways and the distribution of metabolites show some species-specific variations. In animals, the focus is on the rapid excretion of Quizalofop acid, while in plants, further degradation via ether linkage cleavage is a notable pathway. The provided data and protocols offer a foundational understanding for researchers in the fields of drug metabolism, toxicology, and environmental science. Further studies providing more detailed quantitative comparisons of metabolite distribution across a wider range of species and tissues would be beneficial for a more complete understanding of the compound's biotransformation.

References

• 1. scispace.com [scispace.com]
• 2. Enantioselective Metabolism of Quizalofop-Ethyl in Rat | PLOS One [journals.plos.org]
• 3. Enantioselective Metabolism of Quizalofop-Ethyl in Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluation of confirmatory data following the Article 12 MRL review for quizalofop‐P‐ethyl, quizalofop‐P‐tefuryl and propaquizafop and modification of the existing maximum residue levels for quizalofop‐P‐tefuryl - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Matrix: A Comparative Guide to Quizalofop-ethyl Analysis in Diverse Food Commodities

For researchers, scientists, and professionals in drug development, the accurate quantification of pesticide residues in complex food matrices is a critical challenge. The "matrix effect," an alteration of the analytical signal due to co-eluting indigenous components, can significantly impact the reliability of results. This guide provides a comprehensive comparison of the matrix effect evaluation for the herbicide Quizalofop-ethyl across various food commodities, supported by experimental data and detailed protocols.

The analysis of Quizalofop-ethyl, a selective post-emergence herbicide, is crucial for ensuring food safety and regulatory compliance. However, the diverse and complex nature of food matrices, ranging from fruits and vegetables to grains and oils, presents a significant hurdle in achieving accurate analytical measurements. This guide delves into the evaluation of matrix effects in Quizalofop-ethyl analysis, offering insights into method performance and strategies to mitigate analytical interferences.

Quantitative Evaluation of Matrix Effect

The matrix effect (ME) is typically evaluated by comparing the response of an analyte in a matrix extract to its response in a pure solvent. A positive ME value indicates signal enhancement, while a negative value signifies signal suppression. The following table summarizes the matrix effects observed for Quizalofop-ethyl in various vegetable matrices using a modified QuEChERS method coupled with LC-MS/MS.

Food Commodity	Matrix Effect (%)	Analytical Method	Reference
Squash (Summer)	143 (Signal Enhancement)	LC-MS/MS	[1]
Pepper	157 (Signal Enhancement)	LC-MS/MS	[1]
Eggplant	154 (Signal Enhancement)	LC-MS/MS	[1]
Cucumber	159 (Signal Enhancement)	LC-MS/MS	[1]
Parsley	2-19 (Signal Suppression)	LC-MS/MS	[1]

It is important to note that in some instances, such as in the analysis of soil samples, no significant matrix suppression or enhancement was found for Quizalofop-ethyl or its metabolites.[2][3] This highlights the unpredictable nature of matrix effects, which can vary considerably across different sample types.[1]

Experimental Protocols

Accurate evaluation of the matrix effect relies on robust and well-defined experimental protocols. The following sections detail the methodologies commonly employed for the analysis of Quizalofop-ethyl in food commodities.

Sample Preparation: Modified QuEChERS Method

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is widely adopted for pesticide residue analysis in food.[4][5] A typical modified QuEChERS protocol for vegetable matrices is as follows:

• Homogenization: A representative 10 g portion of the homogenized sample is weighed into a 50 mL centrifuge tube.

• Extraction: 10 mL of acetonitrile (B52724) is added to the tube. The sample is then shaken vigorously for 1 minute. For acidic herbicides, 1% formic acid in acetonitrile can be used.

• Salting Out: A salt mixture, typically containing 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄), 1 g of sodium chloride (NaCl), 1 g of trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g of disodium (B8443419) hydrogen citrate sesquihydrate, is added to the tube.[4] The tube is immediately shaken for 1 minute to prevent the formation of salt agglomerates.

• Centrifugation: The sample is centrifuged at 4000 rpm for 5 minutes.[4]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (e.g., 1.5 mL) is transferred to a microtube containing a sorbent material to remove interfering matrix components.[4] The choice of sorbent depends on the matrix; for example, Z-SEP, a zirconium dioxide-based sorbent, has been shown to be effective in removing fats and pigments.[4] Other commonly used sorbents include primary secondary amine (PSA) and C18.[4][6] The tube is vortexed for 1 minute and then centrifuged at 4000 rpm for 5 minutes.[4]

• Final Extract: The resulting supernatant is collected, and may be diluted with a suitable solvent (e.g., methanol) before analysis.[4]

Analytical Determination: LC-MS/MS and HPLC-DAD

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the sensitive and selective determination of pesticide residues.[4][5] High-performance liquid chromatography with a diode-array detector (HPLC-DAD) is another commonly used method.[7][8]

Typical LC-MS/MS Conditions:

• Column: A C18 column is often used for chromatographic separation.[7]

• Mobile Phase: A gradient of acetonitrile and water (often with additives like ammonium (B1175870) acetate) is typically employed.[5]

• Ionization Mode: Positive electrospray ionization (ESI+) is commonly used for Quizalofop-ethyl.

• Monitored Transitions: For Quizalofop-p-ethyl, the transition at m/z 373.0 → 299.0 is often monitored for quantification.[2]

Typical HPLC-DAD Conditions:

• Column: An Athena C18 column (4.6×250 mm, 5 µm) or similar is suitable.[7]

• Mobile Phase: A mixture of acetonitrile and water is commonly used.

• Detection Wavelength: The wavelength is optimized for Quizalofop-ethyl detection.

Visualizing the Workflow

To provide a clear overview of the process, the following diagram illustrates the experimental workflow for the evaluation of the matrix effect of Quizalofop-ethyl.

Figure 1. Experimental workflow for evaluating the matrix effect of Quizalofop-ethyl.

Mitigating Matrix Effects

The presence of significant matrix effects necessitates strategies to ensure accurate quantification. The most common approach is the use of matrix-matched calibration curves.[4][7] This involves preparing calibration standards in a blank matrix extract that is free of the analyte of interest. By doing so, the standards and the samples experience similar matrix-induced signal suppression or enhancement, leading to more accurate results.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. qascf.com [qascf.com]
• 7. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 8. qascf.com [qascf.com]

A Comparative Guide to Internal Standards for the Quantitative Analysis of Quizalofop-ethyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Quizalofop-ethyl-d3 as an internal standard against other common methodologies for the quantitative analysis of the herbicide quizalofop-ethyl (B1680411). While direct comparative experimental data for Quizalofop-ethyl-d3 is not extensively published, this document outlines the established benefits of using deuterated internal standards and contrasts them with the performance of existing validated methods that utilize alternative standardization techniques.

The Gold Standard: Advantages of Deuterated Internal Standards

In analytical chemistry, particularly for chromatographic and mass spectrometric methods, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for quantification. Quizalofop-ethyl-d3, as a deuterated analog of quizalofop-ethyl, is expected to offer significant advantages over other types of internal standards or external calibration methods.

The primary benefit of a deuterated internal standard is its ability to accurately correct for variations that can occur during sample preparation, injection, and ionization in the mass spectrometer.[1] Because the physical and chemical properties of Quizalofop-ethyl-d3 are nearly identical to the non-labeled analyte, it behaves similarly during extraction, chromatography, and ionization, thus effectively compensating for matrix effects and procedural losses. This leads to improved accuracy and precision in the analytical results.

Performance Comparison of Standardization Methods

The following tables summarize the performance of various analytical methods for the determination of quizalofop-ethyl using different standardization techniques. Due to the lack of published data on the use of Quizalofop-ethyl-d3, the "Expected Performance" is based on the well-documented advantages of deuterated internal standards in similar analyses.

Table 1: Performance Characteristics of Different Standardization Methods for Quizalofop-ethyl Analysis

Performance Metric	Quizalofop-ethyl-d3 (Expected)	External/Matrix-Matched Standards	Non-Isotopically Labeled Internal Standard (e.g., Di-n-octyl phthalate)
Correction for Matrix Effects	Excellent	Moderate to Good (with matrix-matching)	Moderate
Correction for Sample Loss	Excellent	None (External), Partial (Matrix-Matched)	Good
Accuracy	High	Moderate to High	Moderate to High
Precision (RSD)	Low (<15%)	Moderate (can be >20% in complex matrices)	Moderate
Linearity (r²)	>0.99	>0.99[2][3]	>0.99
Cost	High	Low to Moderate	Low to Moderate
Availability	Commercially available	Readily available	Readily available

Table 2: Summary of Validation Data from Published Methods for Quizalofop-ethyl

Method Reference	Analytical Technique	Standardization Method	Matrix	LOQ (mg/kg)	Recoveries (%)	RSD (%)
EPA Method D1303/02[3]	LC-MS/MS	External Standard	Soil	0.005	70-120	≤20
EPA Method D1304/02[4]	LC-MS/MS	External Standard	Water	0.001	70-120	≤20
CIPAC Method[5]	GC-FID	Di-n-octyl phthalate (B1215562) (IS)	Technical Concentrate & Emulsifiable Concentrate	Not Applicable	Not Reported	<1.5 (reproducibility)
Sonawane et al. (2023)[6]	HPLC-UV	External Standard	Onion	0.04	94.4-99.9	1.7-3.0 (inter-day)
Kim et al. (2022)[7]	LC-MS/MS	Matrix-Matched Standards	Agricultural Products	0.01	78.9-107.5	2.0-6.9

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Method 1: LC-MS/MS Analysis of Quizalofop-ethyl in Soil (EPA Method D1303/02)[3]

• Sample Preparation: A 5 g soil sample is extracted twice by shaking with a mixture of acetonitrile (B52724) and 6% phosphoric acid in water (80:20, v/v). An aliquot of the extract is diluted with acetonitrile/water (90:10, v/v) for analysis.

• Chromatographic Conditions:

  • Instrument: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS).

  • Column: (Details not specified in the provided abstract).

  • Mobile Phase: (Details not specified in the provided abstract).

  • Flow Rate: (Details not specified in the provided abstract).

• Mass Spectrometric Conditions:

  • Ionization: Positive Ion Electrospray (ESI+).

  • Monitored Transitions: For quizalofop-p-ethyl, m/z 373.0 → 299.0 for quantification and m/z 375.0 → 300.9 for confirmation.[3]

• Standardization: External standard calibration is used.

Method 2: GC-FID Analysis of Quizalofop-ethyl (CIPAC Method)[5]

• Sample Preparation: The sample is dissolved in acetone (B3395972) containing di-n-octyl phthalate as the internal standard.

• Chromatographic Conditions:

  • Instrument: Gas Chromatograph with a Flame Ionization Detector (GC-FID).

  • Column: HP-5, 15 m x 0.53 mm x 1.5 µm film thickness capillary column.[5]

  • Temperatures: (Specific temperatures for injector, detector, and oven program are not detailed in the provided abstract).

  • Carrier Gas: (Not specified).

• Standardization: Internal standard method using di-n-octyl phthalate.

Method 3: LC-MS/MS Analysis of Quizalofop-ethyl in Agricultural Products[7]

• Sample Preparation: Samples are extracted using acetonitrile and QuEChERS EN salts, followed by purification with a Z-SEP sorbent.

• Chromatographic Conditions:

  • Instrument: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS).

  • Column: (Details not specified in the provided abstract).

  • Mobile Phase: (Details not specified in the provided abstract).

• Mass Spectrometric Conditions:

  • Ionization: (Not specified).

  • Monitored Transitions: (Specific transitions not provided).

• Standardization: A six-point matrix-matched external calibration curve is constructed.

Visualizing the Workflow and Logic

The following diagrams illustrate the analytical workflow and the logical basis for using a deuterated internal standard.

Caption: Experimental workflow for the analysis of quizalofop-ethyl using Quizalofop-ethyl-d3.

Caption: Logical relationship demonstrating how a deuterated internal standard corrects for analytical variability.

References

• 1. lcms.cz [lcms.cz]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. cipac.org [cipac.org]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Method Validation of Quizalofop-ethyl Analysis: HPLC-UV vs. LC-MS/MS under SANTE/12682/2019 Guidelines

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of the herbicide Quizalofop-ethyl. The comparison is framed within the context of method validation according to the rigorous SANTE/12682/2019 guidelines, offering researchers, scientists, and drug development professionals a detailed overview of the performance of each technique.

Executive Summary

Data Presentation: A Head-to-Head Comparison

The following tables summarize the quantitative performance data for HPLC-UV and LC-MS/MS methods for the determination of Quizalofop-ethyl, based on published studies.

Table 1: Linearity

Parameter	HPLC-UV	LC-MS/MS	SANTE/12682/2019 Guideline
Linear Range	2000 - 10000 µg/mL[2]	0.010 - 1.0 ng/mL[4]	The working range should be relevant to the intended application.
Correlation Coefficient (r²)	> 0.9971[2]	> 0.99[4]	r² ≥ 0.99 is generally considered acceptable.

Table 2: Limit of Quantification (LOQ)

Parameter	HPLC-UV	LC-MS/MS	SANTE/12682/2019 Guideline
LOQ	54.1 µg/mL (in formulation)[2]	0.001 - 0.04 mg/kg (in various matrices)[3][4][6]	The lowest validated spike level with acceptable recovery and precision.

Table 3: Recovery

Parameter	HPLC-UV	LC-MS/MS	SANTE/12682/2019 Guideline
Mean Recovery	Not explicitly stated in the provided results, but implied to be within acceptable limits for the validation performed.	70-120% (in various matrices and spike levels)[5][7][8]	70-120%

Table 4: Precision (Repeatability)

Parameter	HPLC-UV	LC-MS/MS	SANTE/12682/2019 Guideline
Relative Standard Deviation (RSD)	Not explicitly stated in the provided results.	< 20%[5]	≤ 20%

Table 5: Matrix Effects

Parameter	HPLC-UV	LC-MS/MS	SANTE/12682/2019 Guideline
Matrix Effect	Generally less susceptible, but can be affected by co-eluting compounds absorbing at the same wavelength.	Prone to signal suppression or enhancement from co-eluting matrix components.[3] Matrix-matched standards are often necessary.[3]	Must be assessed and, if significant, compensated for (e.g., using matrix-matched calibration or isotopically labelled internal standards).

Experimental Protocols

The following sections detail the typical methodologies for the key experiments cited, in accordance with SANTE/12682/2019 guidelines.

Sample Preparation (QuEChERS Method)

A commonly employed sample preparation method for pesticide residue analysis in food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

• Homogenization: A representative portion of the sample (e.g., 10-15 g of a fruit or vegetable) is homogenized.

• Extraction: The homogenized sample is weighed into a centrifuge tube, and acetonitrile (B52724) is added as the extraction solvent. The tube is shaken vigorously.

• Salting Out: A mixture of salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) is added to induce phase separation and drive the pesticides into the acetonitrile layer. The tube is shaken and then centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is transferred to a new centrifuge tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove non-polar interferences, and graphitized carbon black (GCB) to remove pigments). The tube is shaken and centrifuged.

• Final Extract: The supernatant is collected, filtered, and is then ready for analysis by HPLC-UV or LC-MS/MS.

Method Validation Workflow according to SANTE/12682/2019

The following diagram illustrates the logical workflow for validating an analytical method for Quizalofop-ethyl in line with the SANTE/12682/2019 guidelines.

Method validation workflow based on SANTE/12682/2019 guidelines.

Key Validation Parameter Protocols

• Linearity: A series of calibration standards of Quizalofop-ethyl at different concentrations are prepared in a solvent or a blank matrix extract. The instrument response is plotted against the concentration, and the linearity is evaluated by the correlation coefficient (r²) of the resulting calibration curve.

• Limit of Quantification (LOQ): The LOQ is determined as the lowest concentration of Quizalofop-ethyl that can be quantified with acceptable accuracy and precision. This is typically established by fortifying blank matrix samples at various low concentrations and analyzing them. The lowest level that meets the recovery (70-120%) and precision (RSD ≤ 20%) criteria is considered the LOQ.

• Recovery (Accuracy): Blank matrix samples are fortified with a known concentration of Quizalofop-ethyl at different levels (e.g., at the LOQ and a higher concentration). These samples are then processed and analyzed, and the measured concentration is compared to the known fortified concentration to calculate the percentage recovery.

• Precision (Repeatability): A minimum of five replicate samples are fortified with Quizalofop-ethyl at the same concentration level and are analyzed under the same conditions (same analyst, same instrument, same day). The relative standard deviation (RSD) of the results is calculated to assess repeatability.

• Matrix Effects: The response of a Quizalofop-ethyl standard in a pure solvent is compared to the response of the same standard in a blank matrix extract. A significant difference in the response indicates the presence of matrix effects (suppression or enhancement).

Concluding Remarks

The validation of analytical methods for Quizalofop-ethyl according to SANTE/12682/2019 guidelines ensures the reliability and comparability of data. For high-concentration applications such as formulation analysis, HPLC-UV provides a robust and economical solution. However, for the determination of trace-level residues in complex food and environmental matrices, the superior sensitivity and selectivity of LC-MS/MS are indispensable for meeting the stringent requirements of regulatory bodies. The choice of method should, therefore, be guided by the specific analytical needs, the required limits of quantification, and the nature of the sample matrix.

References

• 1. researchgate.net [researchgate.net]
• 2. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. Simultaneous Determination of Pyridate, Quizalofop-ethyl, and Cyhalofop-butyl Residues in Agricultural Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Degradation of Quizalofop-ethyl Herbicide: A Comparative Study Across Diverse Soil Types

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the degradation of Quizalofop-ethyl (B1680411), a selective post-emergence herbicide, in various soil types. Understanding the environmental fate of this herbicide is crucial for assessing its ecological impact and ensuring its safe and effective use. This document synthesizes experimental data on its degradation kinetics, outlines the methodologies used in these studies, and visualizes the key processes involved.

Quantitative Degradation Data

The persistence of Quizalofop-ethyl in soil is significantly influenced by the soil's physicochemical properties. The degradation rate, often expressed as a half-life (DT50), varies considerably across different soil matrices. The following tables summarize the degradation half-lives of Quizalofop-ethyl in several soil types under various experimental conditions.

Table 1: Degradation Half-life of Quizalofop-ethyl in Different Soil Types (Field and Micro-plot Studies)

Soil Type	Half-life (days)	Kinetic Model	Noteworthy Conditions
Red Soil	0.16 (Phase 1), 2.05 (Phase 2)	Biphasic	Micro-plot study[1]
Sandy Loam	0.57 (Phase 1), 4.0 (Phase 2)	Biphasic	Micro-plot study[1]
Black Soil	Slower than red and sandy loam	Biphasic	Micro-plot study[1]
Clayey Soil	Slowest among the four types	Biphasic	Micro-plot study[1]
Silty Clay Loam	0.45 - 0.71	SFO & FOMC	Field conditions, sunflower cultivation[2]
Loamy Soil	0.6 (sunlight), 2.9 (dark)	First-order multi-compartment	TLC plates[3][4]
Silty Loam (SL)	0.8 (sunlight), 3.5 (dark)	First-order multi-compartment	TLC plates[3][4]
Silty Clay Loam (SCL)	1.0 (sunlight), 3.9 (dark)	First-order multi-compartment	TLC plates[3][4]
Adzuki Bean Field Soil	5.4 - 6.7	First-order	Different climatic conditions[5]

SFO: Single First-Order; FOMC: First-Order Multi-Compartment

Table 2: Influence of Temperature on Quizalofop-ethyl Half-life in Different Soils

Soil Type	Half-life at 20°C (days)	Half-life at 30°C (days)	Half-life at 40°C (days)
Red Lateritic Soil (A)	12.07	4.35	1.83
Coastal Saline Soil (B)	8.56	3.21	1.25
Black Soil (C)	5.32	2.11	0.93

Data extracted from a study on a fomesafen (B1673529) and quizalofop-ethyl mixture, indicating faster dissipation at higher temperatures.[3][6]

Experimental Protocols

The data presented in this guide are derived from studies employing rigorous analytical methodologies. Below are summarized protocols for key experiments related to the study of Quizalofop-ethyl degradation in soil.

Soil Sample Collection and Preparation

Soil samples are typically collected from the upper layer (0-15 cm) of the experimental plots. For laboratory studies, soils are often sieved to remove large debris and ensure homogeneity. The physicochemical properties of the soil, such as pH, organic matter content, texture (sand, silt, and clay percentages), and microbial biomass, are characterized prior to the degradation studies.

Soil Fortification and Incubation

A stock solution of Quizalofop-ethyl in a suitable solvent (e.g., acetone) is prepared. This solution is then used to fortify the soil samples to achieve the desired concentration. The solvent is allowed to evaporate completely. The fortified soil samples are then incubated under controlled conditions of temperature and moisture. For studies investigating the effect of sunlight, samples are exposed to natural sunlight, while control samples are kept in the dark.[3][4]

Sample Extraction

At specified time intervals, subsamples of the incubated soil are taken for analysis. The extraction of Quizalofop-ethyl and its metabolites is a critical step. A common method involves shaking the soil sample with a mixture of acetonitrile (B52724) and an acidic aqueous solution (e.g., 6% phosphoric acid in water).[7][8] The supernatant is then collected for further cleanup and analysis.

Analytical Determination

The concentration of Quizalofop-ethyl and its metabolites in the soil extracts is determined using various chromatographic techniques:

• High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD): A reliable and cost-effective method for the simultaneous determination of Quizalofop-ethyl and its primary metabolite, quizalofop-p-acid.[5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and selective method for the detection and quantification of the parent compound and its metabolites, including 3-OH-quizalofop-acid.[7][8]

• Gas Chromatography (GC): Can be used for the determination of Quizalofop-ethyl, often with a Flame Ionization Detector (FID).[9]

Data Analysis and Kinetics

The dissipation of Quizalofop-ethyl in soil is typically modeled using kinetic equations. The most common models are the single first-order (SFO) model and the first-order multi-compartment (FOMC) or biphasic model.[2][5] These models are used to calculate the half-life (DT50) of the herbicide in the soil.

Visualizations

Degradation Pathway of Quizalofop-ethyl

The primary degradation pathway of Quizalofop-ethyl in soil involves the rapid hydrolysis of the ethyl ester to its biologically active acid metabolite, Quizalofop-p-acid.[10][11] Further degradation can occur through hydroxylation and cleavage of the ether bond.

Caption: Primary degradation pathways of Quizalofop-ethyl in soil.

Experimental Workflow for Soil Degradation Study

The following diagram illustrates a typical workflow for conducting a laboratory-based study on the degradation of Quizalofop-ethyl in soil.

Caption: Workflow for Quizalofop-ethyl soil degradation analysis.

References

• 1. In Vitro Dissipation of Quizalofop-P-ethyl in Water and Soil | Semantic Scholar [semanticscholar.org]
• 2. Dissipation and transport of quizalofop-p-ethyl herbicide in sunflower cultivation under field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. Determination of Residues of Quizalofop-p-ethyl and Its Metabolite in Adzuki Bean and Soil [jstage.jst.go.jp]
• 6. researchgate.net [researchgate.net]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. cipac.org [cipac.org]
• 10. Chiral quizalofop-ethyl and its metabolite quizalofop-acid in soils: Enantioselective degradation, enzymes interaction and toxicity to Eisenia foetida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchers.kean.edu [researchers.kean.edu]

Enantioselective Toxicity of Quizalofop-ethyl: A Comparative Guide for Researchers

An in-depth analysis of the differential toxicological effects of Quizalofop-ethyl (B1680411) enantiomers on non-target organisms, with a comparative look at alternative herbicides.

Quizalofop-ethyl is a selective post-emergence herbicide widely used for controlling annual and perennial grass weeds in broadleaf crops. As a chiral compound, it exists in two enantiomeric forms: the herbicidally active R-enantiomer (Quizalofop-p-ethyl) and the less active S-enantiomer. This guide provides a comprehensive comparison of the enantioselective toxicity of Quizalofop-ethyl, presenting key experimental data, detailed protocols, and a comparative analysis with other acetyl-CoA carboxylase (ACCase) inhibiting herbicides. This information is intended to assist researchers, scientists, and drug development professionals in understanding the environmental and toxicological implications of this class of herbicides.

Executive Summary

The enantiomers of Quizalofop-ethyl exhibit differential toxicity towards non-target organisms. While the R-enantiomer is primarily responsible for the herbicidal activity, studies indicate that the racemic mixture and the primary metabolite, Quizalofop-acid (which is also chiral), can demonstrate greater toxicity than the R-enantiomer alone in certain organisms. This highlights the importance of evaluating the ecotoxicological impact of the entire chiral profile of the herbicide.

Data Presentation: Enantioselective Toxicity of Quizalofop-ethyl and its Metabolite

The following tables summarize the available quantitative data on the toxicity of Quizalofop-ethyl enantiomers and its metabolite to various non-target organisms. It is important to note that direct side-by-side comparative studies of the R-enantiomer, S-enantiomer, and the racemic mixture are limited in the publicly available literature.

Table 1: Acute Toxicity of Quizalofop-p-ethyl (R-enantiomer) to Aquatic Organisms

Organism	Test Duration	Endpoint	Concentration (mg/L)
Zebrafish (Danio rerio) embryos	96 hours	LC50	0.23[1][2]
Zebrafish (Danio rerio) embryos	96 hours	LC50	0.248[3][4]

Table 2: Qualitative Enantioselective Toxicity of Quizalofop-ethyl and its Metabolite

Organism	Observation
Zebrafish (Danio rerio)	Racemic Quizalofop-ethyl is reported to be slightly toxic, while Quizalofop-p-ethyl is highly toxic to adult zebrafish.[1]
Freshwater Algae (Chlorella vulgaris)	The R-(+)-enantiomers of Quizalofop-ethyl and its metabolite, Quizalofop-acid, were found to be more toxic than the racemic mixtures.[5]
Earthworm (Eisenia foetida)	The racemic Quizalofop-ethyl and Quizalofop-acid were more toxic than their respective R-enantiomers (quizalofop-p-ethyl and quizalofop-p-acid). The metabolite was significantly more toxic than the parent compound.[6]

Mechanism of Action: ACCase Inhibition

Quizalofop-ethyl and other aryloxyphenoxypropionate ("fop") herbicides function by inhibiting the enzyme acetyl-CoA carboxylase (ACCase).[7] This enzyme catalyzes the first committed step in fatty acid biosynthesis. The inhibition of ACCase disrupts the production of lipids essential for building and maintaining cell membranes, ultimately leading to cell death. In graminaceous species, the homomeric form of ACCase in the chloroplasts is highly sensitive to these herbicides, whereas the heteromeric form in most dicots and other organisms is less susceptible, providing the basis for selectivity.[7]

Signaling Pathway of ACCase Inhibition

Caption: ACCase inhibition by Quizalofop-ethyl disrupts fatty acid synthesis, leading to membrane damage and cell death.

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on internationally recognized OECD guidelines.

Experimental Workflow: Ecotoxicological Testing

Caption: Standardized OECD guidelines are used to assess the toxicity of Quizalofop-ethyl on various non-target organisms.

Algal Growth Inhibition Test (OECD 201)

This test assesses the effects of a substance on the growth of freshwater microalgae.

• Test Organism: Pseudokirchneriella subcapitata or other suitable green algae.

• Test Duration: 72 hours.

• Procedure: Exponentially growing algal cultures are exposed to a range of concentrations of the test substance.

• Endpoint: Inhibition of growth, measured as a reduction in biomass or growth rate, is used to calculate the EC50 (the concentration causing a 50% effect).

Earthworm Acute Toxicity Test (OECD 207)

This test determines the acute toxicity of substances to earthworms.

• Test Organism: Eisenia fetida.

• Test Duration: 14 days.

• Procedure: Adult earthworms are exposed to the test substance mixed into an artificial soil.

• Endpoint: Mortality is recorded at 7 and 14 days to determine the LC50 (the concentration causing 50% mortality).

Fish Embryo Acute Toxicity (FET) Test (OECD 236)

This test evaluates the acute toxicity of chemicals on the embryonic stages of fish.

• Test Organism: Zebrafish (Danio rerio) embryos.

• Test Duration: 96 hours.

• Procedure: Newly fertilized zebrafish eggs are exposed to a series of concentrations of the test substance.

• Endpoint: Lethality is assessed based on four apical observations: coagulation of fertilized eggs, lack of somite formation, non-detachment of the tail, and lack of heartbeat. The LC50 is calculated from these observations.

Comparative Analysis with Alternative Herbicides

Several other herbicides also target the ACCase enzyme. A comparative overview of their toxicity to non-target organisms is presented below. It is important to consider that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Table 3: Acute Toxicity of Alternative ACCase-Inhibiting Herbicides to Non-Target Organisms

Herbicide	Chemical Class	Organism	Test Duration	Endpoint	Concentration (mg/L)
Clethodim	Cyclohexanedione	Fish	-	LC50	Slightly toxic
Aquatic Invertebrates	-	LC50	Slightly toxic
Algae	-	EC50	Less toxic
Earthworms	-	LC50	Moderately toxic
Sethoxydim	Cyclohexanedione	Fish	96 hours	LC50	3.5 (Rainbow Trout)
Aquatic Invertebrates	48 hours	EC50	1.5 (Daphnia magna)
Fluazifop-p-butyl	Aryloxyphenoxypropionate	Fish	96 hours	LC50	0.54 (Rainbow Trout)
Aquatic Invertebrates	48 hours	EC50	>10 (Daphnia magna)

Note: Toxicity classifications and values are sourced from various ecotoxicological databases and may not be directly comparable due to differing study protocols.

Conclusion

The enantioselective toxicity of Quizalofop-ethyl is a critical consideration for a comprehensive environmental risk assessment. Evidence suggests that both the racemic mixture and the primary metabolite, Quizalofop-acid, can exhibit greater toxicity to certain non-target organisms than the herbicidally active R-enantiomer alone. This underscores the need for further research to obtain direct comparative toxicity data for the individual enantiomers and the racemic mixture across a range of relevant species. Such data will enable a more accurate prediction of the environmental impact of Quizalofop-ethyl and inform the development of more environmentally benign herbicidal formulations. Researchers and professionals in drug development should consider the entire lifecycle and transformation of chiral compounds to fully understand their toxicological profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. Quizalofop-P-ethyl induced developmental toxicity and cardiotoxicity in early life stage of zebrafish (Danio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Chiral quizalofop-ethyl and its metabolite quizalofop-acid in soils: Enantioselective degradation, enzymes interaction and toxicity to Eisenia foetida - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Quizalofop-ethyl-d3: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe disposal of Quizalofop-ethyl-d3, a deuterated analog of the herbicide Quizalofop-ethyl. While specific data for the deuterated form is not extensively available, the disposal protocols are based on the well-documented procedures for Quizalofop-ethyl, as the isotopic labeling is not expected to alter its fundamental hazardous properties.

Quizalofop-ethyl is recognized for its high toxicity to aquatic life, making strict adherence to disposal protocols crucial to prevent environmental contamination.[1] It is also harmful if swallowed, inhaled, or absorbed through the skin.[2] Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE) and in designated areas.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the necessary safety gear and to be aware of the immediate first aid measures in case of accidental exposure.

Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[1]

• Hand Protection: Use chemical-impermeable gloves that have been inspected prior to use.[1]

• Body Protection: Wear a lab coat or chemical-resistant apron. For larger spills or when handling concentrates, fire/flame resistant and impervious clothing is recommended.

• Respiratory Protection: If working in a poorly ventilated area or if there is a risk of aerosol formation, use a NIOSH/MSHA-approved respirator.[2]

First Aid Measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and plenty of water.[1]

• Eye Contact: Rinse eyes cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do so. Continue rinsing and seek medical advice.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][2]

Step-by-Step Disposal Procedure for Quizalofop-ethyl-d3

The primary methods for the disposal of Quizalofop-ethyl-d3 are through a licensed chemical waste disposal company, which will typically employ controlled incineration.[1] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1]

1. Waste Collection and Storage:

• Collect all waste containing Quizalofop-ethyl-d3, including unused product, contaminated materials (e.g., absorbent pads from a spill), and rinsate from empty containers, in a designated, properly labeled, and sealed hazardous waste container.

• Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and bases.[3]

2. Empty Container Decontamination (Triple Rinsing): Empty containers that once held Quizalofop-ethyl-d3 must be decontaminated before disposal. The triple-rinse method is a standard and effective procedure.[4][5]

• Step 1: Empty the container completely into the chemical waste container. Allow it to drain for an additional 30 seconds.[5]

• Step 2: Add a suitable solvent (e.g., acetone (B3395972) or ethanol, in which Quizalofop-ethyl is soluble) or water to the container until it is about 20-25% full.[2][5]

• Step 3: Securely cap the container and shake or agitate it vigorously for at least 30 seconds to rinse all interior surfaces.[5]

• Step 4: Pour the rinsate into the designated hazardous waste container. Allow the container to drain completely.[5]

• Step 5: Repeat steps 2 through 4 two more times.[5]

• Step 6: After the final rinse, puncture the container to prevent reuse and dispose of it according to your institution's guidelines for decontaminated chemical containers.[1]

3. Spill Management: In the event of a spill, the following steps should be taken:

• Evacuate non-essential personnel from the area.

• Ensure adequate ventilation.

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.[6]

• Carefully collect the absorbed material using spark-proof tools and place it into a labeled hazardous waste container for disposal.[1][6]

• Clean the spill area with a suitable solvent or detergent and water, collecting all cleaning materials for disposal as hazardous waste.

4. Final Disposal:

• Arrange for the collection of the hazardous waste by a licensed and certified chemical waste disposal contractor.

• Ensure all paperwork, including a hazardous waste manifest if required, is completed accurately.

Quantitative Toxicity Data

The following table summarizes the available toxicity data for Quizalofop-ethyl, which should be considered when assessing the risks associated with its handling and disposal.

Toxicity Endpoint	Species	Value	Reference
Acute Oral LD50	Rat (male)	1670 mg/kg	[2]
Acute Oral LD50	Rat (female)	1480 mg/kg	[2]
Acute Dermal LD50	Rabbit	>2000 mg/kg	[7]
96-hour LC50	Rainbow Trout	0.87 mg/L	[8]
96-hour LC50	Bluegill Sunfish	0.46 mg/L	[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Quizalofop-ethyl-d3.

Caption: Disposal workflow for Quizalofop-ethyl-d3.

By adhering to these detailed procedures, laboratory professionals can ensure the safe handling and disposal of Quizalofop-ethyl-d3, thereby protecting themselves, their colleagues, and the environment.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Quizalofop-ethyl [drugfuture.com]
• 3. files.jtcrop.com [files.jtcrop.com]
• 4. How to Dispose of Herbicides Responsibly [easycannabiswaste.com]
• 5. Safe disposal of pesticides | EPA [epa.nsw.gov.au]
• 6. QUIZALOFOP-ETHYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Essential Safety and Logistics for Handling Quizalofop-ethyl-d3

This guide provides critical safety, operational, and disposal information for researchers, scientists, and drug development professionals handling Quizalofop-ethyl-d3. The following procedures are designed to ensure safe laboratory practices and minimize exposure risk.

Hazard and Toxicity Profile

Quizalofop-ethyl-d3 is a deuterated analog of Quizalofop-ethyl (B1680411), a selective, post-emergence herbicide. For safety and handling purposes, it should be treated as having the same toxicological properties as its non-deuterated counterpart. It is harmful if swallowed, causes skin and eye irritation, and is very toxic to aquatic life with long-lasting effects.[1][2] The liver is a primary target organ in repeated-dose toxicity studies.[3]

Quantitative Toxicity Data

Metric	Value	Species	Notes
Acute Oral LD50	1480 - 1670 mg/kg	Rat	Slightly toxic by oral exposure.[4][5][6]
Acute Dermal LD50	>5000 mg/kg	Rabbit, Rat	Very low acute toxicity via dermal exposure.[5][6]
Acute Inhalation LC50	>5.8 mg/L (4-hour)	Rat	Slightly to practically nontoxic via inhalation.[4]
Aquatic Toxicity LC50	0.46 - 2.8 mg/L (96-hour)	Bluegill Sunfish	Highly to very highly toxic to fish.[4][5]
Acceptable Daily Intake (ADI)	0.01 mg/kg/day	Human	The Australian ADI for quizalofop-ethyl for a human is 0.01 mg/kg/day, set for the public for daily, lifetime exposure.[1][2] This is based on a No-Observed-Adverse-Effect-Level (NOAEL) of 1.25 mg/kg/day.[1][2]

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is mandatory to minimize exposure and ensure a safe laboratory environment.

Preparation and Engineering Controls

• Ventilation: Always handle Quizalofop-ethyl-d3 in a well-ventilated area. A chemical fume hood is required for all procedures involving open containers, weighing, or mixing.[7]

• Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and have been recently tested.[8]

• Pre-Handling Check: Before starting, read the Safety Data Sheet (SDS) thoroughly. Ensure all necessary Personal Protective Equipment (PPE) is available and in good condition.

Required Personal Protective Equipment (PPE)

The minimum required PPE must be worn at all times when handling the substance.[9]

Body Part	Protection	Specification & Rationale
Hands	Chemical-resistant gloves	Use unlined, elbow-length nitrile or butyl rubber gloves.[9][10] Inspect gloves for any signs of degradation or puncture before use. Wash hands thoroughly with soap and water after removing gloves.[10][11]
Eyes/Face	Safety goggles or face shield	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[7][12] A full-face shield should be worn over goggles when there is a significant risk of splashing.[10]
Body	Protective clothing	A lab coat is mandatory. For larger quantities or tasks with a high splash potential, wear impervious or fire/flame-resistant coveralls or a chemical-resistant apron that extends from the neck to at least the knees.[8][9][10][12]
Respiratory	Respirator (if required)	A NIOSH/MSHA approved respirator is necessary if exposure limits are exceeded, if aerosols or dusts are generated, or if irritation is experienced.[12] Use a full-face respirator in these conditions.[7][12] Always wear a respirator when cleaning up large spills.

Handling Procedures

• Avoid Contact: Prevent all direct physical contact with the chemical.

• Weighing & Transfer: Conduct all weighing and transferring operations within a chemical fume hood or other ventilated enclosure to avoid the formation of dust and aerosols.[7]

• General Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled, stored, or used.[7][11] After handling, wash hands, arms, and face thoroughly with soap and water before eating, drinking, or smoking.

• Clothing: Remove any contaminated clothing immediately.[11][12] Wash contaminated PPE separately from other laundry before reuse.[11]

Disposal Plan: Waste and Spill Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal

• Container Management: Do not reuse the product container.[8] Dispose of the contents and container at an approved waste disposal facility in accordance with all local, state, and federal regulations.[1][12][13]

• Rinsing: Empty containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning where applicable.[7] Rinsate should be collected and disposed of as hazardous waste.

• Contaminated Materials: All absorbent materials, contaminated PPE, and other items that have come into contact with Quizalofop-ethyl-d3 should be collected in a suitable, labeled, and closed container for disposal.[7][12]

Spill Response Protocol

• Evacuate: Evacuate non-essential personnel from the spill area. Keep people away from and upwind of the spill.[7][12]

• Ventilate: Ensure the area is well-ventilated.

• Control Ignition: Remove all sources of ignition (e.g., open flames, sparks). Use non-sparking tools for cleanup.[7][12]

• Containment: Prevent further leakage or spillage if it is safe to do so. Create a dike around the spill to prevent it from entering drains or waterways.[11][14]

• Cleanup:

  • Small Spills: Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.[11][14]

  • Collection: Carefully shovel or sweep up the absorbed material and place it into a suitable, closed, and labeled container for disposal.[7][14]

• Decontamination: Scrub the spill area with a hard water detergent. Collect the cleaning liquid with additional absorbent material and place it in the disposal container.[8]

• Reporting: Report the spill to the appropriate environmental health and safety personnel.

Emergency First Aid

• Eye Contact: Immediately rinse with pure water for at least 15-20 minutes, removing contact lenses if present.[12] Seek immediate medical attention.[12]

• Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty of soap and water.[7][12] Consult a doctor if irritation occurs.[12]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[7][12] Call a poison control center or doctor immediately for treatment advice.[12]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration.[7] Seek immediate medical attention.

Workflow for Chemical Spill Response

Caption: Workflow for responding to a chemical spill.

References

• 1. titanag.com.au [titanag.com.au]
• 2. titanag.com.au [titanag.com.au]
• 3. Federal Register :: Quizalofop ethyl; Pesticide Tolerances [federalregister.gov]
• 4. EXTOXNET PIP - QUIZALOFOP-P-ETHYL [extoxnet.orst.edu]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Quizalofop-ethyl [drugfuture.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. agrowallied.in [agrowallied.in]
• 9. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 10. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 11. assets.greenbook.net [assets.greenbook.net]
• 12. echemi.com [echemi.com]
• 13. downloads.regulations.gov [downloads.regulations.gov]
• 14. QUIZALOFOP-ETHYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]